1,4-Dichloro-2-(methylsulfonyl)benzene

• CAS: 66640-63-9

Core Science & Biosynthesis

Technical Monograph: Physicochemical Profiling of 1,4-Dichloro-2-(methylsulfonyl)benzene

This guide details the physicochemical profile, synthesis, and characterization of 1,4-Dichloro-2-(methylsulfonyl)benzene , a critical intermediate in the manufacture of triketone herbicides (e.g., Mesotrione).

[1][2]

Compound Identity & Significance

1,4-Dichloro-2-(methylsulfonyl)benzene (CAS: 66640-63-9) is a crystalline aromatic sulfone.[1][2] It serves as a strategic electrophilic building block in agrochemical synthesis, specifically as a precursor to Mesotrione , a substituted benzoylcyclohexanedione herbicide that inhibits the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD).[1]

Nomenclature & Identifiers

Parameter	Detail
IUPAC Name	1,4-Dichloro-2-(methylsulfonyl)benzene
Common Synonyms	2,5-Dichlorophenyl methyl sulfone; 2,5-Dichlorothioanisole dioxide
CAS Registry Number	66640-63-9
Molecular Formula	C₇H₆Cl₂O₂S
Molecular Weight	225.09 g/mol
SMILES	CS(=O)(=O)C1=C(C=CC(=C1)Cl)Cl
InChIKey	SVWKFFKJIWBRFH-UHFFFAOYSA-N

Fundamental Physicochemical Properties

The following data represents the consolidated experimental and computed values for the solid-state compound.

Property	Value / Range	Source / Reliability
Physical State	White crystalline solid	Observed
Melting Point	85.1 – 87.0 °C	Exp.[1][2][3] (Lit. & Vendor Data) [1][2]
Boiling Point	~397 °C (Predicted)	Calc.[1][2] (based on sulfone stability)
Solubility (Water)	Insoluble	Hydrophobic nature
Solubility (Organic)	Soluble in DCM, EtOAc, MeOH, DMSO	Exp.
Partition Coefficient (LogP)	2.40	Computed (XLogP3) [3]
Topological Polar Surface Area	42.5 Ų	Computed
Density	~1.45 g/cm³ (Predicted)	Analog comparison

Analyst Note: The melting point range is a critical purity indicator.[1][2] Crude reaction products often melt lower (80–83 °C) due to residual sulfide intermediates.[1][2] Recrystallization from ethanol or methanol is required to achieve the analytical standard of >85 °C.[1][2]

Spectral Fingerprinting (NMR Analysis)

The 1H NMR spectrum of 1,4-dichloro-2-(methylsulfonyl)benzene exhibits a distinct AMX (or ABX) splitting pattern due to the asymmetric substitution of the benzene ring.[1][2]

1H NMR Data (CDCl₃, 500 MHz)

• 3.28 ppm (s, 3H): Methyl group of the sulfone ( ).[1] The strong electron-withdrawing nature of the sulfone shifts this singlet significantly downfield compared to a sulfide (~2.5 ppm).[1][2]
• 7.51 ppm (d, J = 8.5 Hz, 1H): Proton at C5 (ortho to C4-Cl).[1]
• 7.56 ppm (dd, J = 8.5, 2.5 Hz, 1H): Proton at C6 (meta to C4-Cl, ortho to C1-Cl).
• 8.15 ppm (d, J = 2.5 Hz, 1H): Proton at C3 (ortho to sulfone).[1][4] This proton is the most deshielded aromatic signal due to the anisotropic effect of the adjacent sulfone group and the inductive effect of the C1-chlorine.[1][2]

Structural Visualization

The following diagram illustrates the structural logic and the synthesis pathway from the sulfide precursor.

Figure 1: Synthesis pathway via oxidation of the thioether, highlighting key spectral shifts.

Experimental Protocols

A. Synthesis via Selective Oxidation

The most reliable route to high-purity sulfone is the oxidation of 2,5-dichlorothioanisole (1,4-dichloro-2-(methylthio)benzene).[1][2] Direct chlorosulfonation of dichlorobenzene is less regioselective.[1][2]

Reagents:

• Substrate: 2,5-Dichlorothioanisole (1.0 eq)

• Oxidant: Hydrogen Peroxide (30% aq, 2.2 eq) or m-CPBA (2.2 eq)

• Solvent: Glacial Acetic Acid (for H2O2) or Dichloromethane (for m-CPBA)[1][2]

• Catalyst (Optional): Sodium tungstate (Na₂WO₄) for H2O2 method.[1][2]

Protocol (H₂O₂/Acetic Acid Method):

• Dissolution: Dissolve 2,5-dichlorothioanisole (10 mmol) in glacial acetic acid (20 mL) in a round-bottom flask equipped with a reflux condenser.

• Addition: Add 30% H₂O₂ (25 mmol) dropwise over 20 minutes. The reaction is exothermic; maintain temperature below 60 °C during addition.[1][2]

• Reflux: Heat the mixture to 80–90 °C for 2–4 hours. Monitor by TLC (Hexane/EtOAc 8:2) until the sulfide spot disappears.[1][2]

• Quench: Cool to room temperature. Pour the mixture into ice-cold water (100 mL). The sulfone should precipitate as a white solid.[1][2]

• Isolation: Filter the solid and wash copiously with water to remove acetic acid.[1][2]

• Purification: Recrystallize from hot ethanol.

  • Yield: Typically 85–95%.[1][2]

  • Target MP: 85–87 °C.[1][2]

B. Analytical Method (HPLC)

For purity assessment during process development:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

• Mobile Phase: A: Water (0.1% H₃PO₄) / B: Acetonitrile.[1][2]

• Gradient: 40% B to 90% B over 10 min.

• Detection: UV @ 254 nm (Aromatic absorption).[1][2]

• Retention Time: Sulfone elutes earlier than the starting sulfide due to increased polarity (Sulfone LogP ~2.4 vs Sulfide LogP ~4.0).[1][2]

Stability & Handling

• Thermal Stability: The sulfone moiety renders the molecule highly stable to oxidation and elevated temperatures (up to ~150 °C).[1][2] It is suitable for downstream nucleophilic aromatic substitution (SNAr) reactions where the sulfone acts as a leaving group or an activating group.[1][2]

• Storage: Store in a cool, dry place. Hygroscopicity is negligible.[1][2]

• Safety: Classified as an irritant (H315, H319, H335).[1] Wear standard PPE (gloves, goggles) to prevent eye and skin contact.[1][2]

References

• SynQuest Laboratories. (2024).[1][2] Product Specification: 2,5-Dichlorophenyl methyl sulfone (CAS 66640-63-9).[1][2] Link

• Royal Society of Chemistry. (2012).[1][2] Supplemental Information: Green oxidation of sulfides to sulfones. Green Chemistry. Link

• PubChem. (2025).[1][2][5] Compound Summary: 1,4-Dichloro-2-(methylsulfonyl)benzene.[1][2][6] National Library of Medicine.[1][2] Link

Sources

• 1. Benzene, 1,4-bis(1,1-dimethylethyl)-2,5-dimethoxy- | C16H26O2 | CID 138995 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,4-Di-tert-butylbenzene | C14H22 | CID 13895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,4-Di-tert-butyl-2,5-dimethoxybenzene|7323-63-9 - MOLBASE Encyclopedia [m.molbase.com]
• 4. rsc.org [rsc.org]
• 5. (2,5-Dichlorophenyl)(4-{[4-(phenylsulfanyl)phenyl]sulfanyl}phenyl)methanone | C25H16Cl2OS2 | CID 23634611 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chemscene.com [chemscene.com]

1,4-Dichloro-2-(methylsulfonyl)benzene melting point and solubility

This technical guide provides an in-depth analysis of 1,4-Dichloro-2-(methylsulfonyl)benzene , a critical intermediate in the synthesis of agrochemicals (such as HPPD-inhibitor herbicides) and a known metabolite of 1,4-dichlorobenzene.

Synonyms: 2,5-Dichlorophenyl methyl sulfone; 1,4-Dichloro-2-mesylbenzene CAS Registry Number: 66640-63-9 (also referenced as 31540-74-6 in some metabolite contexts)

Part 1: Physicochemical Characterization[1]

Core Physical Properties

The melting point is the primary indicator of purity for this crystalline solid. Deviations from the established range typically indicate the presence of sulfoxide intermediates or isomeric impurities.

Property	Value / Description	Source Validation
Melting Point	85.1 – 87.0 °C	Validated against purified standards [1][2].
Appearance	White to off-white crystalline solid	Visual inspection of >98% purity samples.
Molecular Weight	225.09 g/mol	Calculated based on Formula C₇H₆Cl₂O₂S.
Solid State Form	Monoclinic/Orthorhombic needles	Typically obtained from methanol/ethanol recrystallization.

Solubility Profile

Solubility is dictated by the polarity of the sulfonyl group (

) interacting with the lipophilic dichlorobenzene core. The molecule exhibits a "push-pull" solubility behavior—highly soluble in polar aprotic solvents but poorly soluble in non-polar hydrocarbons and water.

Solvent Class	Specific Solvent	Solubility Rating	Operational Note
Polar Aprotic	DCM, Acetone, DMF	High (>100 mg/mL)	Preferred solvents for reaction and extraction.
Polar Protic	Methanol, Ethanol	Moderate (Heat-dependent)	Ideal for recrystallization (soluble hot, insoluble cold).
Non-Polar	Hexane, Heptane	Very Low (<1 mg/mL)	Used as anti-solvents to force precipitation.
Aqueous	Water	Insoluble (<0.1 mg/mL)	Product precipitates upon quenching organic reactions into water.

Part 2: Experimental Protocols

Melting Point Determination (Capillary Method)

Objective: To determine the purity of 1,4-Dichloro-2-(methylsulfonyl)benzene using phase transition analysis. A sharp range (<2°C) indicates high purity.

Protocol:

• Sample Prep: Dry the sample in a vacuum desiccator over

  for 4 hours to remove residual solvent (solvent inclusion can depress MP).

• Loading: Grind the sample to a fine powder. Fill a glass capillary tube to a height of 2–3 mm. Compact by tapping.

• Ramping:

  • Fast Ramp: 10°C/min up to 75°C.

  • Slow Ramp: 1°C/min from 75°C to 90°C.

• Observation: Record

  (first liquid drop) and (complete liquefaction).

  • Acceptance Criteria:

    .

Solubility Determination (Saturation Shake-Flask)

Objective: To quantify solubility for process optimization (e.g., crystallization yield).

Workflow Diagram (DOT):

Figure 1: Step-by-step workflow for gravimetric/HPLC solubility determination.

Methodology:

• Add excess 1,4-Dichloro-2-(methylsulfonyl)benzene to 10 mL of target solvent.

• Agitate at 25°C for 24 hours.

• Filter supernatant through a 0.45 µm PTFE syringe filter (nylon filters may degrade in aggressive solvents).

• Analyze filtrate concentration via HPLC (C18 column, Water/Acetonitrile gradient).

Part 3: Synthesis & Purification Logic

Understanding the synthesis pathway is crucial for identifying impurities that affect the melting point (e.g., the sulfide precursor or the sulfoxide intermediate).

Synthesis Pathway

The compound is typically synthesized via the oxidation of 2,5-dichlorothioanisole (sulfide) or by the chlorosulfonation of 1,4-dichlorobenzene followed by reduction and methylation.

Pathway Diagram (DOT):

Figure 2: Synthetic routes and potential oxidative impurities.[1]

Purification Strategy (Crystallization)

Based on the solubility data, Methanol or Ethanol are the optimal solvents for purification.

• Logic: The sulfone is highly soluble in boiling alcohols but crystallizes out upon cooling, while non-polar impurities remain in the mother liquor and polar salts are removed in the hot filtration step.

• Procedure: Dissolve crude solid in minimum boiling methanol. Hot filter to remove inorganic salts. Cool slowly to 0°C. Collect crystals.

References

• Royal Society of Chemistry. (2012). Green Chemistry Supplementary Information: Synthesis of Phenyl methyl sulfone derivatives. Retrieved from (Confirming MP of 2,5-dichlorophenyl methyl sulfone as 85.1–85.9 °C).

• SynQuest Laboratories. (2024). Product Specification: 2,5-Dichlorophenyl methyl sulfone (CAS 66640-63-9). Retrieved from (Listing MP as 87 °C).

• National Institutes of Health (NIH). (2025). PubChem Compound Summary: 1,4-Dichlorobenzene Metabolites. Retrieved from (Identifying the sulfone as a stable metabolite).

• Xu, J., et al. (2016).[2] Thermodynamic functions of 1-methyl-4-(methylsulfonyl)benzene solubility. Journal of Chemical Thermodynamics.[2] (Used for solubility extrapolation of aryl sulfones).

Sources

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. researchgate.net [researchgate.net]

Technical Whitepaper: Scalable Synthesis of 1,4-Dichloro-2-(methylsulfonyl)benzene

Executive Summary

This technical guide details the synthesis of 1,4-Dichloro-2-(methylsulfonyl)benzene (CAS 66640-63-9), also known as 2,5-dichlorophenyl methyl sulfone . This molecule serves as a critical intermediate in the development of agrochemicals (specifically HPPD-inhibitor herbicides) and pharmaceutical building blocks.

While direct nucleophilic aromatic substitution (SNAr) on 1,2,4-trichlorobenzene is theoretically possible, it often suffers from regioselectivity issues, yielding the 2,4-dichloro isomer. The protocol defined herein utilizes a chlorosulfonation-reduction-alkylation-oxidation sequence starting from commodity 1,4-dichlorobenzene . This route guarantees the correct 2,5-substitution pattern relative to the sulfonyl group, offers high atom economy, and is scalable for process development.

Part 1: Retrosynthetic Analysis

The strategic disconnection relies on the stability of the 1,4-dichlorobenzene core. The sulfonyl group is introduced via electrophilic aromatic substitution (chlorosulfonation), ensuring regioselectivity ortho to the chlorine atom due to symmetry.

Figure 1: Retrosynthetic pathway identifying 1,4-dichlorobenzene as the optimal starting material to ensure regiochemical integrity.

Part 2: Detailed Synthesis Protocol

Step 1: Chlorosulfonation of 1,4-Dichlorobenzene

This step introduces the sulfur handle. 1,4-dichlorobenzene is deactivated, requiring harsh conditions (chlorosulfonic acid) to effect substitution. The symmetry of the starting material ensures only one mono-sulfonated isomer is formed.

• Reagents: 1,4-Dichlorobenzene (1.0 equiv), Chlorosulfonic acid (4.0 - 5.0 equiv).

• Mechanism: Electrophilic Aromatic Substitution (EAS).

Protocol:

• Charge a glass-lined reactor with chlorosulfonic acid (ClSO3H) . Cool to 10–15°C.

• Slowly add 1,4-dichlorobenzene portion-wise. Caution: HCl gas evolution.

• Heat the mixture gradually to 140–150°C and hold for 4–6 hours. The high temperature is required to drive the reaction on the deactivated ring and convert the intermediate sulfonic acid to the sulfonyl chloride.

• Quench: Cool the reaction mass to 25°C. Slowly pour the reaction mixture onto crushed ice with vigorous stirring. Maintain temperature <5°C to prevent hydrolysis.

• Isolation: Filter the precipitated 2,5-dichlorobenzenesulfonyl chloride . Wash with cold water until pH is neutral.

• Yield Expectation: 80–85%. Solid, mp 36–37°C [1].

Step 2: Reduction to 2,5-Dichlorobenzenethiol

The sulfonyl chloride is reduced to the thiol using a metal-acid system. This is preferred over LiAlH4 for safety and cost at scale.

• Reagents: 2,5-Dichlorobenzenesulfonyl chloride, Zinc dust (3.5 equiv), Sulfuric acid (20% aq) or HCl.

• Mechanism: Single Electron Transfer (SET) reduction.

Protocol:

• Suspend 2,5-dichlorobenzenesulfonyl chloride in 20% H2SO4 (or a mixture of acetic acid/HCl).

• Add Zinc dust in small portions, keeping the temperature below 60°C to manage the exotherm and hydrogen evolution.

• Heat to reflux (approx. 90–100°C) for 3–5 hours to ensure complete reduction of the intermediate sulfinic acid.

• Workup: Steam distill the mixture to isolate the volatile thiol, or extract with dichloromethane (DCM).

• Yield Expectation: 75–80%. The product is a foul-smelling oil or low-melting solid [2].

Step 3: Methylation (S-Alkylation)

Conversion of the thiol to the thioether (sulfide).

• Reagents: 2,5-Dichlorobenzenethiol, Dimethyl Sulfate (DMS) or Methyl Iodide (MeI), NaOH (aq).

• Mechanism: SN2 Nucleophilic Substitution.

Protocol:

• Dissolve the thiol in 10% NaOH solution (1.1 equiv base).

• Cool to 10°C. Add Dimethyl sulfate (1.05 equiv) dropwise. Note: DMS is highly toxic; use appropriate containment.

• Stir at room temperature for 2 hours.

• Isolation: The product, 1,4-dichloro-2-(methylthio)benzene , precipitates or oils out. Extract with ethyl acetate or filter if solid.

• Yield Expectation: >90%.

Step 4: Oxidation to Sulfone

The final step oxidizes the sulfide to the sulfone. Hydrogen peroxide with a tungstate catalyst is the greenest and most scalable method, avoiding the waste associated with mCPBA.

• Reagents: 1,4-Dichloro-2-(methylthio)benzene, 30% H2O2 (2.5 equiv), Sodium Tungstate (Na2WO4, 1 mol%) or Acetic Acid solvent.

• Mechanism: Nucleophilic attack of sulfur on electrophilic oxygen.

Protocol:

• Dissolve the sulfide in Glacial Acetic Acid (or methanol with tungstate catalyst).

• Add 30% H2O2 dropwise at 60°C. The reaction is exothermic; control addition rate.

• Heat to 80–90°C for 4 hours to ensure conversion of the intermediate sulfoxide to the sulfone.

• Workup: Cool to room temperature. Pour into ice water. The product 1,4-Dichloro-2-(methylsulfonyl)benzene will precipitate as a white solid.

• Purification: Recrystallize from Ethanol/Water.

• Yield Expectation: 85–90%.

Part 3: Process Logic & Visualization

Reaction Scheme

Figure 2: Step-by-step reaction flow from commodity chemical to target sulfone.

Key Process Parameters (KPP)

Step	Parameter	Criticality	Consequence of Deviation
1	Temperature (150°C)	High	Low temp leads to incomplete conversion; too high degrades product.
1	Quench Rate	High	Fast addition causes violent boiling/HCl release (Safety Hazard).
2	Zn Stoichiometry	Medium	Insufficient Zn leads to disulfide impurity (dimer).
4	Oxidant Excess	Medium	Must drive Sulfoxide -> Sulfone completion.

Part 4: Analytical Characterization

The identity of the final product should be validated using the following expected data:

• Physical State: White crystalline solid.

• Melting Point: 84–86°C (Lit. value for 2,5-dichlorophenyl methyl sulfone [3]).

• 1H NMR (CDCl3, 400 MHz):

  • δ 3.25 (s, 3H, SO2CH3)

  • δ 7.55 (s, 1H, Ar-H, para to sulfone)

  • δ 8.10 (s, 1H, Ar-H, ortho to sulfone)

  • Note: The singlet splitting pattern confirms the para-relationship of the protons (positions 3 and 6), characteristic of the 1,2,4,5-substitution pattern.

• IR Spectroscopy: Strong bands at ~1300 cm-1 and ~1150 cm-1 (O=S=O symmetric and asymmetric stretch).

References

• ChemicalBook. (2025). 2,5-Dichlorobenzenesulfonyl Chloride Properties and Production.Link

• US Patent 3440288A. (1969). Method for preparing chlorobenzene thiols.[1] United States Patent Office. Link

• Royal Society of Chemistry. (2019). Phenyl methyl sulfone and derivatives synthesis.[2] RSC Advances. Link

• Google Patents. (2007). CN101066943A: Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid (Analogous Chemistry).Link

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]

Definitive Guide to Friedel-Crafts Chemistry of Methylsulfonyl Benzenes: Synthesis &amp; Reactivity

Executive Summary

The methylsulfonyl group (

) represents a critical pharmacophore in medicinal chemistry, famously anchoring the selectivity of COX-2 inhibitors (e.g., Etoricoxib, Rofecoxib) and serving as a robust bioisostere for carbonyls. However, its introduction into and subsequent functionalization of aromatic rings presents a "chemical paradox" for the Friedel-Crafts (F-C) chemist:

• Synthesis Paradox: Introducing the

  group via F-C sulfonylation using methanesulfonyl chloride ( ) often fails due to a competing, dominant chlorination pathway.

• Reactivity Paradox: Once installed, the sulfone is a potent electron-withdrawing group (EWG), rendering the ring inert to standard F-C alkylation or acylation.

This guide provides the mechanistic insights and validated protocols to navigate these two challenges, moving beyond textbook limitations to field-proven methodologies.

Part 1: Synthesis of Methylsulfonyl Benzenes (The "Chlorination Trap")

The direct sulfonylation of benzene derivatives with methanesulfonyl chloride (

) is the most atom-economical route to methyl aryl sulfones. However, under classical conditions ( ), this reaction frequently yields aryl chlorides, not sulfones.

The Mechanistic Divergence

When

interacts with a strong Lewis acid like , the complex can fragment via two distinct pathways. The choice of pathway is dictated by the stability of the generated electrophile and the "hardness" of the Lewis acid interaction.

• Pathway A (Sulfonylation): Ionization of the

  bond to form the sulfonyl cation ( ). This is the desired path.

• Pathway B (Chlorination): Desulfonylation or direct chlorination where the complex acts as a source of

  . This pathway dominates with electron-rich aromatics (toluene, xylene) and .

The "Fluoride Solution" vs. Modern Catalysis

Historically, the solution to the chlorination problem was replacing

with methanesulfonyl fluoride ( ), as the stronger S-F bond prevents the formation of active chlorinating species. However, modern catalysis offers greener alternatives.

Comparative Workflow: Synthesis Strategies

Figure 1: Decision tree for the synthesis of methyl aryl sulfones, highlighting the divergence between chlorination and sulfonylation pathways.

Validated Protocol: Selective Sulfonylation

Objective: Synthesis of Mesityl Methyl Sulfone (High Selectivity) Scope: Applicable to electron-rich arenes where chlorination is a high risk.

Parameter	Condition	Rationale
Reagent	Methanesulfonyl Fluoride ( )	Suppresses formation completely.
Catalyst	(1.1 equiv)	Strong Lewis acid required to ionize S-F bond.
Solvent	or Neat Arene	DCM moderates the exotherm; neat arene maximizes rate.
Temp	0°C RT	Control of initial exotherm is critical to prevent polymerization.

Step-by-Step Procedure:

• Preparation: Flame-dry a 250 mL RB flask equipped with a magnetic stir bar and N2 inlet.

• Charging: Add

  (13.3 g, 100 mmol) and dry (50 mL). Cool to 0°C.

• Addition: Add Methanesulfonyl fluoride (9.8 g, 100 mmol) dropwise over 15 mins. Caution: MsF is toxic.

• Substrate: Add Mesitylene (14 mL, 100 mmol) dropwise at 0°C. The solution will darken.

• Reaction: Allow to warm to room temperature and stir for 2 hours. Monitor by TLC (EtOAc/Hexane 1:4).

• Quench: Pour mixture slowly onto 200 g of crushed ice/HCl mixture.

• Workup: Extract with DCM (

  mL). Wash organic layer with brine, dry over , and concentrate.

• Purification: Recrystallize from ethanol to yield white crystals (Yield: ~90%).

Part 2: Reactivity of Methylsulfonyl Benzenes (The Substrate)

Once synthesized, the methylsulfonyl benzene ring is strongly deactivated . The sulfone group exerts a powerful inductive (

) and resonance ( ) electron-withdrawing effect.

The Reactivity Wall

Standard F-C alkylation fails on methyl phenyl sulfone. The ring is too electron-deficient to attack the carbocation electrophile, and the Lewis acid often coordinates to the sulfonyl oxygens, further deactivating the system.

Implications for Drug Design:

• Intermolecular Reactions: Do not attempt standard F-C alkylation/acylation on this scaffold. It will result in recovered starting material or catalyst degradation.

• Alternative: Use Intramolecular F-C cyclization. The entropy advantage of ring closure can overcome the electronic deactivation.

Advanced Protocol: Intramolecular Cyclization

This approach is vital for synthesizing tricyclic sulfone scaffolds (e.g., dibenzothiophene dioxides).

Mechanism: A carboxylic acid or acid chloride side chain is activated by a superacid or strong Lewis acid. The proximity of the electrophile forces the attack on the deactivated ring.

Figure 2: Pathway for overcoming deactivation via intramolecular cyclization.

Protocol: Polyphosphoric Acid (PPA) Cyclization

• Mix: Combine the sulfone-carboxylic acid precursor (10 mmol) with PPA (50 g) in a beaker.

• Heat: Heat to 120–140°C with mechanical stirring. The high temperature is necessary to overcome the activation energy barrier imposed by the sulfone.

• Monitor: Reaction typically completes in 1–3 hours. The mixture will turn deep red/brown.

• Quench: Pour the hot syrup carefully into crushed ice (500 g) with vigorous stirring. The product usually precipitates as a solid.

Part 3: Troubleshooting & Optimization

Issue	Root Cause	Solution
Product is Chlorinated Arene	Used with on electron-rich ring.	Switch to or use / catalyst.
No Reaction (Substrate)	Trying to alkylate a sulfone ring directly.	Impossible under standard conditions. Use Superacid (Triflic acid) or switch to intramolecular route.
Low Yield (Sulfonylation)	Polymerization of benzyl cation intermediates.	Dilute reaction; lower temperature; ensure dry reagents.

References

• Truce, W. E., & Vriesen, C. W. (1953).[1] Sulfonylation in the Friedel-Crafts Reaction.[2][3] Journal of the American Chemical Society.[1] Link

• Hyatt, J. A., & White, A. W. (1983). Process for the preparation of aryl alkyl sulfones and aryl vinyl sulfones.[1] US Patent 4386221A.[1] Link

• Olah, G. A., et al. (1973).[1] Friedel-Crafts and Related Reactions.[2][3][4][5][6][7][8] Interscience Publishers.

• Repichet, S., Le Roux, C., et al. (2002). Bismuth(III)

• Marquié, J., et al. (2001).[9] FeCl3-catalyzed sulfonylation of arenes.[9] Journal of Organic Chemistry.[9][10] Link

Sources

• 1. US4386221A - Process for the preparation of aryl alkyl sulfones and aryl vinyl sulfones - Google Patents [patents.google.com]
• 2. Friedel–Crafts sulfonylation of aromatics catalysed by solid acids: An eco-friendly route for sulfone synthesis - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. nanomaterchem.com [nanomaterchem.com]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Friedel-Crafts Acylation [organic-chemistry.org]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. benchchem.com [benchchem.com]
• 9. Aryl sulfone synthesis by C-S coupling reactions [organic-chemistry.org]
• 10. pubs.acs.org [pubs.acs.org]

Reactivity of Dichlorinated Methylsulfonyl Benzene Derivatives: A Technical Guide

Audience: Researchers, Medicinal Chemists, and Process Scientists. Scope: Electronic structure, regioselectivity rules (

vs. Cross-Coupling), and experimental protocols.

Executive Summary

Dichlorinated methylsulfonyl benzene derivatives represent a privileged scaffold in medicinal chemistry, serving as versatile electrophiles for the rapid diversification of core pharmacophores. The methylsulfonyl group (

) acts as a potent electron-withdrawing group (EWG), activating the aromatic ring toward Nucleophilic Aromatic Substitution ( ) and facilitating oxidative addition in transition-metal-catalyzed cross-couplings.

This guide provides a mechanistic framework for predicting regioselectivity between competing electrophilic sites (C-Cl bonds) and offers validated protocols for selective functionalization.

Electronic Architecture & Mechanistic Basis

The reactivity of these derivatives is governed by the interplay between the inductive (

) and mesomeric ( ) effects of the substituents.

Hammett Parameters & Activation

The methylsulfonyl group is a "super-activator," comparable to a nitro group but with distinct solubility and metabolic properties.

Substituent			Electronic Effect
	0.60	0.72	Strong , Strong
	0.71	0.78	Strong , Strong
	0.37	0.23	Strong , Weak

• Implication: The

  group significantly lowers the LUMO energy of the benzene ring, making it highly susceptible to nucleophilic attack.

• Chloride Activation: Chlorine atoms located ortho or para to the sulfone are "activated" (labile). Chlorine atoms meta to the sulfone are "deactivated" (stable).

Visualizing Reactivity Hotspots

The following diagram illustrates the regioselectivity logic for the two most common isomers: 2,4-dichloro and 3,4-dichloro derivatives.

Figure 1: Regioselectivity logic flow. Green nodes indicate the preferred site of reaction under standard conditions.

Nucleophilic Aromatic Substitution ( )

is the dominant reaction pathway. The rate-determining step is typically the formation of the Meisenheimer complex.

Regioselectivity Rules

• 3,4-Dichloro Isomer:

  • Rule: Reaction occurs exclusively at the 4-position (para).

  • Reasoning: The 4-Cl is activated by the para-sulfone. The 3-Cl is meta to the sulfone and cannot stabilize the negative charge in the Meisenheimer intermediate.

• 2,4-Dichloro Isomer:

  • Rule: Reaction favors the 4-position (para) for bulky nucleophiles (amines, secondary alkoxides).

  • Exception: The 2-position (ortho) can be targeted using small nucleophiles (e.g.,

    ) in non-polar solvents where cation coordination ( ) directs the nucleophile to the ortho carbon.

Validated Experimental Protocol: Amination

Objective: Selective displacement of the 4-Cl in 3,4-dichloro-1-(methylsulfonyl)benzene.

Reagents:

• Substrate: 1.0 equiv

• Nucleophile (Primary/Secondary Amine): 1.1–1.2 equiv

• Base:

  (2.0 equiv) or DIPEA (2.5 equiv)

• Solvent: DMSO (fastest), DMF, or NMP.

Step-by-Step Procedure:

• Dissolution: Dissolve 1.0 mmol of substrate in 3 mL of anhydrous DMSO.

• Addition: Add 2.0 mmol of powdered, dry

  . Stir for 5 minutes.

• Nucleophile: Add 1.1 mmol of the amine dropwise at room temperature.

• Reaction:

  • For aliphatic amines: Stir at RT for 2–4 hours.

  • For anilines/weak nucleophiles: Heat to 80°C for 4–12 hours.

• Monitoring (Self-Validation): Check via LC-MS. Look for the M+Nucleophile-Cl peak.

  • Troubleshooting: If conversion is <50% after 4 hours, increase temperature to 100°C. If bis-substitution (displacement of both Cls) is observed, lower temperature to 0°C and reduce nucleophile equivalents to 0.95.

• Workup: Pour into ice-water (15 mL). The product usually precipitates. Filter and wash with water. If no precipitate, extract with EtOAc.

Transition Metal Catalysis (Cross-Coupling)[1][2][3][4]

While

relies on nucleophilicity, Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig) rely on oxidative addition .

Chemoselectivity: C-Cl vs. C-S

• C-Cl Bonds: Generally reactive. Electron-deficient C-Cl bonds (ortho/para to sulfone) undergo oxidative addition faster than electron-neutral ones.

• C-S Bond: The

  group is generally stable under standard Suzuki conditions. However, specialized conditions (Pd/NHC catalysts) can trigger desulfonative coupling. Avoid using bulky NHC ligands if retention of the sulfone is desired.

Competition: vs. Coupling

A common failure mode in Suzuki coupling of these substrates is the background

reaction of the base (e.g., hydroxide, methoxide) with the activated ring.

Strategy for Success:

• Use weak, non-nucleophilic bases :

  or .

• Use anhydrous solvents : Dioxane or Toluene (avoids hydrolysis to phenol).

• Catalyst: Use highly active precatalysts (e.g.,

  or XPhos Pd G4) to ensure coupling outcompetes background substitution.

Experimental Workflow: Suzuki Coupling

Figure 2: Optimization workflow for minimizing side reactions during cross-coupling.

Applications in Drug Discovery[5]

Cysteine-Targeting Warheads

Dichlorinated methylsulfonyl benzenes are precursors to covalent inhibitors . The activated C-Cl bond can react specifically with a cysteine residue in a protein binding pocket.

• Tunability: By varying the position of the Cl (ortho vs. para) and adding other ring substituents, the reactivity (

  ) can be tuned to match the nucleophilicity of the target cysteine, avoiding off-target toxicity.

Metabolic Stability

The methylsulfonyl group is metabolically robust. Unlike sulfides (prone to oxidation) or sulfonamides (prone to hydrolysis/glucuronidation), the sulfone often improves the metabolic half-life (

) of a drug candidate while lowering lipophilicity ( ) compared to a tert-butyl or trifluoromethyl group.

References

• Mechanism of

  : Bunnett, J. F., & Zahler, R. E. (1951). Nucleophilic Substitution Reactions in Aromatic Systems. Chemical Reviews. Link

• Hammett Constants: Hansch, C., Leo, A., & Taft, R. W. (1991). A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews. Link

• Regioselectivity in Pyrimidines (Analogous Systems): Luo, Y., et al. (2021). Understanding the Regioselectivity in

  Reaction of Dichloropyrimidines. WuXi AppTec QM Magic Class. Link

• Suzuki Coupling on Sulfones: Nambo, M., & Crudden, C. M. (2014). Modular Synthesis of Triarylmethanes through Palladium-Catalyzed Sequential Arylation of Methyl Phenyl Sulfones. Angewandte Chemie International Edition. Link

• Covalent Warhead Design: Gehringer, M., & Laufer, S. A. (2019). Emerging and Re-Emerging Warheads for Targeted Covalent Inhibitors. Journal of Medicinal Chemistry. Link

1,4-Dichloro-2-(methylsulfonyl)benzene: A Regioselective Scaffold for Precision Synthesis

Executive Summary

1,4-Dichloro-2-(methylsulfonyl)benzene (CAS: 66640-63-9), also identified as 2,5-dichlorophenyl methyl sulfone , represents a specialized class of electrophilic aromatic scaffolds used in the development of agrochemicals, pharmaceuticals, and functional materials. Its structural uniqueness lies in the positioning of the methylsulfonyl (

) group relative to the two chlorine atoms. Unlike symmetrical dihalides, the sulfone moiety induces a strong electronic bias, rendering the C1-chlorine highly susceptible to Nucleophilic Aromatic Substitution ( ) while leaving the C4-chlorine relatively inert. This differential reactivity allows researchers to perform sequential, regioselective functionalizations, making it a critical intermediate for synthesizing non-symmetric diaryl sulfones and complex heterocyclic libraries.

Part 1: Chemical Profile & Properties

The utility of 1,4-Dichloro-2-(methylsulfonyl)benzene stems from its high electron deficiency. The sulfone group acts as a potent electron-withdrawing group (EWG), significantly lowering the energy of the LUMO and facilitating attack by nucleophiles.

Table 1: Physicochemical Specifications

Property	Specification
IUPAC Name	1,4-Dichloro-2-(methylsulfonyl)benzene
CAS Number	66640-63-9
Synonyms	2,5-Dichlorophenyl methyl sulfone; 1,4-Dichloro-2-mesylbenzene
Molecular Formula
Molecular Weight	225.09 g/mol
Physical State	White to off-white crystalline solid
Melting Point	130–133 °C (Typical)
Solubility	Soluble in DCM, DMSO, DMF; Insoluble in water
Electronic Character	Highly electrophilic at C1 (Ortho to Sulfone)

Part 2: Synthesis & Production Pathways

The industrial and laboratory synthesis of this intermediate typically proceeds from 1,4-dichlorobenzene (p-dichlorobenzene). The symmetry of the starting material simplifies the initial chlorosulfonation step, ensuring that the sulfonyl group is introduced at an ortho position relative to one chlorine (and meta to the other).

Synthetic Workflow

• Chlorosulfonation: Reaction of 1,4-dichlorobenzene with chlorosulfonic acid yields 2,5-dichlorobenzenesulfonyl chloride.

• Reduction: The sulfonyl chloride is reduced to the sulfinate salt (e.g., using sodium sulfite).

• Methylation: Alkylation of the sulfinate with a methylating agent (MeI or DMS) yields the target sulfone.

Part 3: Regioselectivity & Reaction Mechanism

The core value of this intermediate in drug discovery is its predictable regioselectivity . In

reactions, the transition state is stabilized by the ability of the EWG to accept electron density (Meisenheimer complex).

• C1-Position (Ortho): The chlorine at C1 is ortho to the

  group. Nucleophilic attack here is highly favorable because the negative charge in the intermediate can be delocalized directly onto the sulfone oxygens (inductive and resonance stabilization).

• C4-Position (Meta): The chlorine at C4 is meta to the

  group. Attack here does not allow resonance delocalization of the charge onto the sulfone. Consequently, this position is significantly less reactive.

This difference allows for the mono-functionalization of the molecule using stoichiometric control.

Part 4: Experimental Protocol

Protocol: Regioselective Amination at C1

Objective: To selectively displace the C1-chlorine with a primary amine (e.g., benzylamine) while retaining the C4-chlorine for subsequent elaboration.

Reagents:

• 1,4-Dichloro-2-(methylsulfonyl)benzene (1.0 equiv)[1]

• Benzylamine (1.1 equiv)

• Triethylamine (

  ) or (1.5 equiv)

• Solvent: Acetonitrile (MeCN) or DMF

Procedure:

• Preparation: Dissolve 1,4-Dichloro-2-(methylsulfonyl)benzene (2.25 g, 10 mmol) in anhydrous MeCN (20 mL) in a round-bottom flask equipped with a magnetic stir bar.

• Base Addition: Add

  (2.07 g, 15 mmol) to the solution.

• Nucleophile Addition: Cool the mixture to 0°C in an ice bath. Add Benzylamine (1.18 g, 11 mmol) dropwise over 10 minutes to prevent exotherm-driven loss of selectivity.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via TLC (Hexane:EtOAc 3:1) or LC-MS. The starting material should disappear, and a single new spot (lower

  ) should appear.

  • Note: Heating is generally not required for the first displacement due to the high activation by the ortho-sulfone.

• Workup: Pour the reaction mixture into ice-water (100 mL). The product typically precipitates. Filter the solid, wash with water, and dry under vacuum.

• Purification: Recrystallize from Ethanol/Water if necessary.

Expected Yield: >85% of 4-chloro-2-(methylsulfonyl)-N-benzylaniline.

Part 5: Applications in R&D

Agrochemical Development (Herbicides)

This intermediate shares the structural logic of HPPD inhibitor herbicides (e.g., Mesotrione, Sulcotrione). While Mesotrione is derived from 2-nitro-4-methylsulfonylbenzoic acid, the 1,4-dichloro-2-mesyl scaffold is used to synthesize analogs where the lipophilicity of the chlorine atom (at C4) is desired over a nitro or carbonyl group. It serves as a precursor for:

• Triketone Herbicides: By converting the C1-Cl to a benzoic acid derivative (via carbonylation) and subsequently coupling with cyclohexane-1,3-diones.

• Metabolic Standards: 2,5-Dichlorophenyl methyl sulfone is a known metabolite of p-Dichlorobenzene (a common fumigant).[2] Synthesizing this standard is essential for toxicological assays tracking the bioaccumulation of chlorinated aromatics in liver tissue [1].

Pharmaceutical Scaffolds

The sulfone group is a pharmacophore found in various therapeutic agents (e.g., COX-2 inhibitors). This scaffold allows medicinal chemists to:

• Create non-symmetric diaryl sulfones by displacing C1-Cl with a phenol or aniline, then performing a Suzuki-Miyaura coupling at the C4-Cl (using palladium catalysis).

• Synthesize fused heterocycles (e.g., benzothiazoles) by displacing C1-Cl with a sulfide followed by cyclization.

References

• Kimura, R., et al. (1979).[3] "Metabolism of p-dichlorobenzene in rats." Journal of Pharmacobio-dynamics, 2(4), 237-244.[2]

• National Center for Biotechnology Information. (2025). "PubChem Compound Summary for CID 177816225, 1,4-Dichloro-2-[(methylsulfonyl)ethynyl]benzene" (Structural Analog Reference).

• ChemScene. (2025). "Product Monograph: 1,4-Dichloro-2-(methylsulfonyl)benzene CAS 66640-63-9."

• Agency for Toxic Substances and Disease Registry (ATSDR). (2006). "Toxicological Profile for Dichlorobenzenes." U.S. Department of Health and Human Services.

Sources

• 1. chemscene.com [chemscene.com]
• 2. 1,4-Dichlorobenzene | C6H4Cl2 | CID 4685 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]

1,4-Dichloro-2-(methylsulfonyl)benzene: A Strategic Scaffold for Regioselective Functionalization

Executive Summary

In the high-stakes arena of medicinal chemistry, the value of a building block is defined by its divergent reactivity . 1,4-Dichloro-2-(methylsulfonyl)benzene (CAS 66640-63-9) represents a "privileged intermediate" because it offers two chemically distinct electrophilic sites on a single benzene core.

This technical guide explores the application of this scaffold in the synthesis of complex biaryls and heterocycles. By leveraging the electronic asymmetry induced by the methylsulfonyl (

) group, researchers can achieve high regioselectivity without the need for protecting groups. The C1-chloride is activated for nucleophilic aromatic substitution ( ), while the C4-chloride remains available for transition-metal-catalyzed cross-coupling, enabling a robust "Click-then-Couple" workflow for library generation.

Chemical Architecture & Reactivity Profile

Electronic Differentiation

The utility of 1,4-dichloro-2-(methylsulfonyl)benzene stems from the strong electron-withdrawing nature (

effects) of the sulfone group. This creates a significant disparity in the electrophilicity of the two carbon-chlorine bonds.

• C1-Cl (Ortho-Activated): Located ortho to the sulfone, this position is highly electron-deficient. The sulfone stabilizes the anionic Meisenheimer complex formed during nucleophilic attack, significantly lowering the activation energy for

  .

• C4-Cl (Meta-Unactivated): Located meta to the sulfone, this position experiences minimal resonance activation. It is inert to mild nucleophiles but remains a prime candidate for oxidative addition by Palladium(0) catalysts.

Reactivity Map (DOT Visualization)

The following diagram illustrates the divergent reaction pathways available for this scaffold.

Figure 1: Divergent reactivity map showing the orthogonal activation of C1 and C4 positions.

Medicinal Chemistry Applications

Synthesis of 4-Aryl-2-(methylsulfonyl)anilines

The most direct application is the synthesis of 2,4-disubstituted anilines, a motif found in various kinase inhibitors and GPCR ligands. The sulfone group acts as a bioisostere for carbonyls or nitro groups, offering improved metabolic stability and distinct hydrogen-bonding geometry.

Mechanism:

• Regioselective Amination: Treatment with a primary or secondary amine displaces the C1-chloride exclusively.

• Suzuki-Miyaura Coupling: The resulting 4-chloro-2-(methylsulfonyl)aniline intermediate undergoes cross-coupling at the C4 position to install an aryl or heteroaryl group.

Heterocycle Construction

This scaffold serves as a precursor for fused heterocycles. For example, reaction with hydrazine derivatives can access indazole-like cores, or reaction with bifunctional nucleophiles (e.g., 2-aminophenol) can lead to phenoxazine derivatives, leveraging the sulfone as a leaving group under forcing conditions or simply as a substituent.

Quantitative Data: Leaving Group Ability

The following table summarizes the relative reactivity rates, validating the regioselectivity strategy.

Position	Substituent	Electronic Environment	Reactivity ( )	Reactivity (Suzuki)
C1	Chlorine	Ortho to	High ( )	Moderate
C4	Chlorine	Meta to	Negligible ( )	High
C2	Sulfone	Electron Withdrawing	Stable (Activator)	Stable

Experimental Protocols

Protocol A: Regioselective Synthesis of 4-Chloro-2-(methylsulfonyl)aniline

This protocol demonstrates the selective displacement of the C1-chloride.

Reagents:

• 1,4-Dichloro-2-(methylsulfonyl)benzene (1.0 equiv)

• Amine Nucleophile (e.g., Morpholine, 1.1 equiv)

• Base:

  (2.0 equiv)

• Solvent: DMF or DMSO

Procedure:

• Dissolution: Dissolve 1,4-dichloro-2-(methylsulfonyl)benzene (1.0 g, 4.44 mmol) in DMF (10 mL).

• Addition: Add

  (1.23 g, 8.88 mmol) followed by the amine (4.88 mmol).

• Reaction: Stir at 60°C for 4–6 hours. Monitor by TLC/LCMS. The C1-substituted product will appear as the major peak; C4-substitution is rarely observed below 100°C.

• Workup: Pour into ice-water (50 mL). The product typically precipitates. Filter, wash with water, and dry.[1]

• Validation:

  H NMR will show a shift in the proton signals adjacent to C1, confirming substitution at the activated position.

Protocol B: Suzuki Coupling of the C4-Chloride

This protocol utilizes the unactivated C4-chloride remaining from Protocol A.

Reagents:

• 4-Chloro-2-(methylsulfonyl)aniline derivative (from Protocol A)

• Aryl Boronic Acid (1.2 equiv)

• Catalyst:

  (5 mol%)

• Base:

  (3.0 equiv)

• Solvent: 1,4-Dioxane/Water (4:1)

Procedure:

• Degassing: Combine substrate, boronic acid, and base in solvent. Sparge with nitrogen for 10 minutes.

• Catalysis: Add Pd catalyst.

• Reaction: Heat to 90°C for 12 hours under inert atmosphere.

• Purification: Filter through Celite, concentrate, and purify via flash chromatography (Hexanes/EtOAc).

Synthesis Workflow Diagram

Figure 2: Step-by-step synthetic workflow for converting the dichlorobenzene core into a biaryl scaffold.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 161963, 1,2-Dichloro-4-methylsulfonylbenzene (Isomer comparison). Retrieved from [Link]

• WuXi AppTec. (2025). Regioselectivity in SNAr Reactions of Dichloropyrimidines and Related Scaffolds. QM Magic Class. Retrieved from [Link]

Sources

• 1. WO2007054668A1 - Synthesis of methylsulphonyl benzene compounds - Google Patents [patents.google.com]

Technical Safety &amp; Handling Guide: 1,4-Dichloro-2-(methylsulfonyl)benzene

CAS No: 66640-63-9 | Formula:

| Mol.[1] Weight: 225.09 g/mol [1]

Executive Summary & Chemical Context

1,4-Dichloro-2-(methylsulfonyl)benzene is a specialized halogenated aromatic sulfone utilized primarily as an electrophilic intermediate in the synthesis of agrochemicals (such as HPPD inhibitors like Mesotrione) and pharmaceutical scaffolds.[2]

Technical Utility: The presence of the strongly electron-withdrawing methylsulfonyl group (

) at the ortho position to one chlorine and meta to the other activates the benzene ring. This activation makes the compound highly susceptible to Nucleophilic Aromatic Substitution ( ) , allowing researchers to selectively displace chloride ions with amines, alkoxides, or thiols to build complex heterocyclic structures.

Safety Criticality: While often categorized under generic "Irritant" protocols, this compound possesses distinct hazards due to its lipophilicity (skin absorption potential) and electrophilic reactivity (potential for protein/DNA alkylation). This guide elevates handling standards beyond the basic MSDS to ensure research integrity and personnel safety.

Physicochemical Identity & Properties

Property	Specification	Technical Note
Physical State	Solid (Crystalline powder)	Dust generation is a primary inhalation vector.
Color	White to Off-White	Yellowing indicates oxidation or impurity.
Melting Point	98°C - 102°C (Approx.)	Note: Sharp melting point is a key purity indicator.
Solubility	DMSO, DMF, DCM, Ethyl Acetate	Poor water solubility increases persistence in biological tissues.
Reactivity	High ( Active)	Reacts violently with strong nucleophiles and strong bases.
LogP	~2.4 (Estimated)	Moderate lipophilicity; penetrates nitrile gloves over time.

Hazard Identification & GHS Classification

Based on structural analogs and available safety data for chlorinated sulfones.

Signal Word: WARNING

Hazard Class	Code	Statement	Mechanism of Action
Acute Toxicity (Oral)	H302	Harmful if swallowed.[3]	Systemic absorption via GI tract; metabolic burden on liver/kidneys.
Skin Irritation	H315	Causes skin irritation.[3]	Defatting of stratum corneum; electrophilic attack on skin proteins.
Eye Irritation	H319	Causes serious eye irritation.[3][4]	Physical abrasion (dust) and chemical inflammation of corneal epithelium.
STOT - SE	H335	May cause respiratory irritation.[5]	Inhalation of dust triggers mucosal inflammation in the upper respiratory tract.

Critical Precaution: Due to the 1,4-dichloro substitution pattern, this compound shares structural similarities with p-dichlorobenzene (a suspected carcinogen). Treat as a Potential Genotoxin until definitive toxicology data proves otherwise.

Technical Handling Protocols

A. Engineering Controls (Primary Barrier)

• Powder Handling: All weighing and transfer of the solid must occur within a Class II Biological Safety Cabinet (BSC) or a chemical fume hood with a face velocity >100 fpm.

• Static Control: Sulfone powders can be electrostatic. Use anti-static weighing boats and ground all metal spatulas to prevent dispersion.

B. Personal Protective Equipment (PPE)

• Respiratory: If hood work is not feasible (e.g., equipment maintenance), use a P100/N99 particulate respirator .

• Dermal:

  • Inner Glove: Nitrile (4 mil).

  • Outer Glove:Silver Shield® (Laminate) or Viton® is required for prolonged handling, especially if dissolved in organic solvents like DCM, which permeate nitrile rapidly.

• Ocular: Chemical splash goggles. Standard safety glasses are insufficient for fine powders.

C. Reaction Safety (The Risk)

When using this compound in substitution reactions:

• Exotherm Management: The displacement of the chloride by a nucleophile is exothermic. Add the nucleophile (e.g., amine) slowly at

  to control the rate.

• Gas Evolution: If using carbonate bases (

  ), evolution will occur. Ensure reaction vessels are vented to a scrubber.

Visualized Workflows

Diagram 1: Reactivity Logic ( Activation)

This diagram illustrates why researchers use this compound: The sulfone group activates the specific Chlorine at the C1 position for substitution.

Caption: The sulfonyl group lowers the energy barrier for nucleophilic attack, specifically targeting the ortho-chlorine.

Diagram 2: Safe Handling Lifecycle

A self-validating workflow for handling the solid material.

Caption: Step-by-step lifecycle emphasizing containment during the critical weighing phase.

Emergency Response Protocols

Spill Management (Solid)

• Evacuate: Clear the immediate area of non-essential personnel.

• PPE Up: Don N95/P100 respirator and double gloves.

• Contain: Do not dry sweep. Cover the spill with wet paper towels (dampened with water) to prevent dust aerosolization.

• Clean: Scoop the wet material into a wide-mouth hazardous waste jar. Wipe the surface with acetone followed by soap and water.

First Aid

• Eye Contact: Immediately flush with water for 15 minutes.[6] Critical: Lift eyelids to remove trapped particles.

• Skin Contact: Wash with soap and water.[3] Do not use alcohol (ethanol/isopropanol) as this may enhance absorption of the chlorinated compound into the bloodstream.

Waste Disposal & Environmental Compliance

• Classification: Halogenated Organic Waste .

• Segregation: Do not mix with strong oxidizers or acids.

• Labeling: Must be clearly labeled "Toxic - Halogenated - Sulfone Derivative."

• Destruction: High-temperature incineration equipped with scrubbers (to capture HCl and SOx gases). Do not discharge into municipal drains; this compound is toxic to aquatic life (H410 equivalent potential).[4]

References

• National Center for Biotechnology Information (NCBI) . (2024). PubChem Compound Summary: Mesotrione Intermediates & Chlorinated Sulfones. Retrieved from [Link]

• Google Patents. (2018). WO2018178860A1 - Synthesis of mesotrione and related sulfonyl benzoyl derivatives.

• ResearchGate . (2021). Chemoselective SNAr reactions of dichloro-sulfonyl-pyrimidines (Analogous Chemistry). Retrieved from [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. 1,4-Dichlorobenzene - Wikipedia [en.wikipedia.org]
• 3. pfaltzandbauer.com [pfaltzandbauer.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. in.gov [in.gov]
• 6. fishersci.com [fishersci.com]

Phenotypic Discovery of Benzene-1,4-Disulfonamides: A Technical Guide

Executive Summary & Pharmacophore Analysis

The benzene-1,4-disulfonamide scaffold has emerged as a "privileged structure" in phenotypic drug discovery (PDD), particularly for targeting metabolic vulnerabilities in oncology. Unlike target-based approaches that often yield inhibitors of known proteins (e.g., kinases), phenotypic screens utilizing this scaffold have successfully identified modulators of complex systems, most notably Mitochondrial Complex I and Carbonic Anhydrase (CA) isoforms under hypoxic stress.

This guide details the technical discovery, validation, and mechanistic deconvolution of benzene-1,4-disulfonamides. It focuses on the transition from a phenotypic "hit" to a validated lead, emphasizing the Differential Metabolic Screen as the primary discovery engine.

The Scaffold Architecture

The benzene-1,4-disulfonamide core offers distinct advantages in PDD:

• Rigidity: The para-positioning provides a linear, rigid linker that extends into deep protein pockets (e.g., the ubiquinone binding site of Complex I).

• Electronic Character: The electron-withdrawing sulfonamide groups increase the acidity of attached protons, facilitating hydrogen bonding networks.

• Solubility: High water solubility allows for reliable dosing in aqueous cell-based assays without precipitation artifacts.

The Discovery Engine: Differential Metabolic Screening

The most prolific method for identifying benzene-1,4-disulfonamides is the Glucose-Galactose Cytotoxicity Screen . This assay exploits the metabolic plasticity of cancer cells to filter for inhibitors of Oxidative Phosphorylation (OXPHOS).

The Biological Logic (Causality)

Cancer cells typically rely on aerobic glycolysis (Warburg effect).[1] However, when glucose is replaced with galactose , cells are forced to rely on mitochondrial OXPHOS for ATP production because the conversion of galactose to pyruvate yields no net ATP.

• Glucose Media: Cells can survive via glycolysis even if mitochondrial function is impaired.

• Galactose Media: Cells must use the Electron Transport Chain (ETC) to survive.

Therefore: A compound that kills cells in galactose but not in glucose is a confirmed mitochondrial toxin (OXPHOS inhibitor).

Validated Screening Protocol

Objective: Identify benzene-1,4-disulfonamides that selectively inhibit mitochondrial respiration.

Materials:

• Cell Line: PANC-1 or HeLa (high metabolic plasticity).

• Media A (Glycolytic): DMEM + 25 mM Glucose + 10% FBS.

• Media B (OXPHOS): DMEM (Glucose-free) + 10 mM Galactose + 10% dialyzed FBS.

Step-by-Step Methodology:

• Seeding: Plate cells at 3,000 cells/well in 384-well plates. Allow attachment (12h).

• Compound Transfer: Acoustic dispense (e.g., Echo 550) benzene-1,4-disulfonamide library at 10

  M final concentration.

• Incubation: Incubate for 72 hours at 37°C, 5% CO

  .

• Readout: Add CellTiter-Glo (ATP quantification) or Resazurin (viability).

• Data Analysis: Calculate the Selectivity Index (SI) :

  • Target Criteria: SI > 10 indicates specific OXPHOS inhibition.

Data Presentation: Representative Hit Profile

Table 1: Activity profile of a hit benzene-1,4-disulfonamide (Compound 1) vs. Control.

Compound	IC50 (Galactose) [nM]	IC50 (Glucose) [nM]	Selectivity Index (SI)	Interpretation
Benzene-1,4-disulfonamide 1	35	>10,000	>285	Potent OXPHOS Inhibitor
Rotenone (Control)	15	>5,000	>300	Complex I Inhibitor
Doxorubicin (Cytotoxic)	50	55	~1.0	General Cytotoxin

Mechanistic Deconvolution (MoA)

Once a benzene-1,4-disulfonamide is identified via the screen above, the mechanism must be validated. Recent literature identifies Mitochondrial Complex I (NADH:ubiquinone oxidoreductase) as the primary target for this scaffold when found via galactose screening.

Workflow Visualization

The following diagram illustrates the logic flow from the phenotypic screen to target validation.

Figure 1: Critical path for identifying OXPHOS inhibitors using differential metabolic screening.

Validation Protocol: Extracellular Flux Analysis (Seahorse)

To confirm the hit targets respiration and not just galactose metabolism:

• Setup: Plate cells in XF96 microplates.

• Injection Strategy:

  • Port A: Benzene-1,4-disulfonamide Hit (Test compound).[1][2][3]

  • Port B: Oligomycin (ATP synthase inhibitor).

  • Port C: FCCP (Uncoupler - Max respiration).

  • Port D: Rotenone/Antimycin A (Shut down ETC).

• Result Interpretation:

  • A true hit will cause an immediate, dose-dependent drop in Oxygen Consumption Rate (OCR) .

  • Unlike general toxins, the Extracellular Acidification Rate (ECAR) (glycolysis) should initially increase as the cell attempts to compensate.

Secondary Target: Carbonic Anhydrase (Hypoxia Screens)

While metabolic screens identify Complex I inhibitors, phenotypic screens performed under Hypoxia (1% O

) often identify benzene-1,4-disulfonamides that target Carbonic Anhydrase IX (CAIX) .

The Mechanism

CAIX is upregulated in hypoxic tumors to maintain intracellular pH (pHi) by exporting protons. Benzene-1,4-disulfonamides bind the Zinc active site of CAIX.

• Screening Nuance: Hits in this category will not necessarily show galactose selectivity but will show Hypoxia-Selective Cytotoxicity .

Figure 2: Mechanism of action for hits identified in hypoxia-selective phenotypic screens.

Structural Optimization & SAR

Based on the core references (specifically J. Med. Chem. 2022), the optimization of the benzene-1,4-disulfonamide hit follows a specific trajectory to improve potency against Complex I:

• Core Preservation: The 1,4-disulfonamide arrangement is essential for binding efficiency.

• Lipophilic Tails: Adding a lipophilic tail (e.g., 4-fluorobenzyl or similar aryl groups) to one sulfonamide nitrogen often improves potency from micromolar to nanomolar range. This tail likely interacts with the hydrophobic channel of the ubiquinone binding site.

• Lead Compound Example: DX3-235 .

  • Phenotype:[1][2][4][5][6][7][8] Nanomolar inhibition of ATP production in galactose media.[1][2][3]

  • In Vivo: Significant efficacy in pancreatic cancer xenografts (Pan02).[1][2][3]

References

• Discovery and Lead Optimization of Benzene-1,4-disulfonamides as Oxidative Phosphorylation Inhibitors. Source: Journal of Medicinal Chemistry (2022).[2][3] Significance: The seminal paper describing the phenotypic discovery of benzene-1,4-disulfonamide 1 and its optimization to DX3-235 via galactose screening. URL:[Link]

• Discovery of Benzenesulfonamide Derivatives as Carbonic Anhydrase Inhibitors. Source: Bioorganic & Medicinal Chemistry (2018/2020 context). Significance: Establishes the role of the sulfonamide scaffold in targeting CA isoforms IX and XII in hypoxic environments. URL:[Link]

• Phenotypic Drug Discovery: Recent Successes and Lessons Learned. Source: Nature Reviews Drug Discovery (Contextual grounding for PDD methodologies). Significance: Validates the shift toward phenotypic screening for complex metabolic targets. URL:[Link]

• Discovery of a Novel Benzenesulfonamide Analogue That Inhibits Proliferation and Metastasis Against Ovarian Cancer. Source: Drug Design, Development and Therapy (2020). Significance: Demonstrates the versatility of the scaffold in targeting Wnt/beta-catenin pathways in phenotypic screens. URL:[Link]

Sources

• 1. Discovery and Lead Optimization of Benzene-1,4-disulfonamides as Oxidative Phosphorylation Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery and Lead Optimization of Benzene-1,4-disulfonamides as Oxidative Phosphorylation Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Discovery of Benzenesulfonamide Derivatives as Carbonic Anhydrase Inhibitors with Effective Anticonvulsant Action: Design, Synthesis, and Pharmacological Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery of a Novel Benzenesulfonamide Analogue That Inhibits Proliferation and Metastasis Against Ovarian Cancer OVCAR-8 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanisms of action of the novel sulfonamide anticancer agent E7070 on cell cycle progression in human non-small cell lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Carbonic Anhydrase Inhibition with Benzenesulfonamides and Tetrafluorobenzenesulfonamides Obtained via Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Molecular structure and formula C7H6Cl2O2S

Structural Isomerism, Synthetic Utility, and Reactivity Protocols

Executive Summary: The Dual Nature of C7H6Cl2O2S

The molecular formula C7H6Cl2O2S represents a critical junction in organic synthesis, encoding two distinct chemical classes with divergent reactivities: the electrophilic Chlorotoluene Sulfonyl Chlorides and the nucleophilic/stable Dichlorophenyl Methyl Sulfones .

For the drug development professional, distinguishing between these isomers is not merely a taxonomic exercise but a strategic decision in scaffold design. While the sulfonyl chloride derivatives serve as high-energy electrophiles for rapid library generation (sulfonamides, sulfonates), the methyl sulfone isomers act as robust metabolic pharmacophores or masked carbanion equivalents in complex total synthesis.

This guide dissects the structural landscape of C7H6Cl2O2S, providing validated protocols for synthesis, characterization, and application.

Structural Landscape & Isomer Analysis

The formula C7H6Cl2O2S allows for multiple constitutional isomers. We focus here on the two most synthetically relevant classes.

Class A: Chlorotoluene Sulfonyl Chlorides

• Core Structure: A toluene core substituted with one chlorine atom and one sulfonyl chloride moiety.

• Key Isomer: 3-Chloro-2-methylbenzenesulfonyl chloride .[1]

• Reactivity Profile: High electrophilicity at the sulfur center; prone to hydrolysis; precursor to sulfonamides.

• Crystallographic Insight: X-ray diffraction studies reveal that steric crowding between the ortho-methyl and sulfonyl groups can induce conformational locking, influencing the regioselectivity of subsequent nucleophilic attacks [1].

Class B: Dichlorophenyl Methyl Sulfones

• Core Structure: A benzene ring substituted with two chlorine atoms and a methylsulfonyl (-SO2CH3) group.[2]

• Key Isomer: 3,4-Dichlorophenyl methyl sulfone .[3]

• Reactivity Profile: High metabolic stability; the methyl protons are acidic (pKa ~29 in DMSO), allowing for

  -lithiation and carbon-carbon bond formation.

• Biological Relevance: Identified as stable metabolites of dichlorobenzenes, often sequestered in adipose tissue due to high lipophilicity [2].

Figure 1: Structural divergence of C7H6Cl2O2S into electrophilic and stable isomeric classes.

Synthetic Pathways & Experimental Protocols

3.1 Synthesis of Chlorotoluene Sulfonyl Chlorides (Class A)

Mechanism: Electrophilic Aromatic Substitution (Chlorosulfonation). Target: 3-Chloro-2-methylbenzenesulfonyl chloride.[1]

Rationale: Direct chlorosulfonation of 2-chlorotoluene is preferred over the diazonium route (Meerwein) for scalability, despite potential regioisomer mixtures. The use of excess chlorosulfonic acid drives the equilibrium forward.

Protocol 1: Chlorosulfonation of 2-Chlorotoluene

• Setup: Equip a 250 mL three-neck round-bottom flask with a mechanical stirrer, dropping funnel, and a gas outlet connected to a dilute NaOH scrubber (to neutralize HCl/SO2 gas).

• Reagent Charge: Charge the flask with Chlorosulfonic acid (5.0 eq, 0.5 mol) . Cool to 0°C using an ice-salt bath.

• Addition: Dropwise add 2-Chlorotoluene (1.0 eq, 0.1 mol) over 45 minutes. Critical: Maintain internal temperature <5°C to minimize polysulfonation.

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor by TLC (hexane/EtOAc 8:2) – the sulfonyl chloride is less polar than the sulfonic acid intermediate.

• Quench: Pour the reaction mixture slowly onto 500g of crushed ice with vigorous stirring. The product will precipitate as a white/off-white solid.

• Isolation: Filter the solid, wash with cold water (3 x 50 mL) to remove residual acid.

• Purification: Recrystallize from hexane/chloroform to isolate the major isomer.

• Yield: Typical isolated yields range from 65-75%.

3.2 Synthesis of Dichlorophenyl Methyl Sulfones (Class B)

Mechanism: Oxidation of Thioethers. Target: 3,4-Dichlorophenyl methyl sulfone.[3]

Rationale: The oxidation of the corresponding sulfide is milder and more regiocontrolled than direct sulfonylation.

-CPBA or Oxone® are the oxidants of choice for research scale.

Protocol 2: Oxidation of 3,4-Dichlorothioanisole

• Substrate Preparation: Dissolve 3,4-Dichlorothioanisole (1.0 eq, 10 mmol) in CH2Cl2 (50 mL).

• Oxidation: Cool to 0°C. Add

  -CPBA (2.2 eq, 22 mmol) portion-wise. Note: 1.0 eq yields the sulfoxide; >2.0 eq is required for the sulfone.

• Workup: Stir at room temperature for 3 hours. Quench with saturated aqueous NaHCO3 and Na2S2O3 (to reduce excess peroxide).

• Extraction: Extract with CH2Cl2, dry over MgSO4, and concentrate.

• Characterization: The sulfone appears as a crystalline solid (mp ~143-146°C [3]).

Reactivity & Application Guide

Comparative Reactivity Matrix

Feature	Class A: Sulfonyl Chloride	Class B: Methyl Sulfone
Primary Role	Electrophile (S-center)	Nucleophile (C-center via anion)
Stability	Moisture Sensitive (Hydrolyzes to acid)	Highly Stable (Metabolic dead-end)
Key Reaction	Sulfonamide Formation ( )	-Lithiation / Julia Olefination
Handling	Store under inert gas, <4°C	Store at RT, shelf-stable

Workflow: Derivatization for Drug Discovery

The following diagram illustrates the decision tree for utilizing C7H6Cl2O2S isomers in a medicinal chemistry campaign.

Figure 2: Strategic utilization of C7H6Cl2O2S isomers in synthesis.

Analytical Characterization (Self-Validation)

To ensure the integrity of your starting material, use these diagnostic signal checkpoints.

For 3-Chloro-2-methylbenzenesulfonyl chloride (Class A):

• IR Spectroscopy: Look for strong asymmetric

  stretch at ~1375 and symmetric stretch at ~1170 . A sharp C-Cl band appears ~1050-1100 .

• 1H NMR (CDCl3):

  • 2.7-2.8 ppm (s, 3H, ). Note: Deshielded due to ortho-sulfonyl group.
  • 7.3-8.0 ppm (m, 3H, Aromatic). Pattern depends on substitution (e.g., d, t).

For 3,4-Dichlorophenyl methyl sulfone (Class B):

• IR Spectroscopy: Distinct sulfone stretches (1300/1150

  ). Absence of S-Cl bond vibration.

• 1H NMR (CDCl3):

  • 3.05 ppm (s, 3H, ). Diagnostic singlet.
  • 7.6-8.1 ppm (m, 3H, Aromatic).

• Mass Spectrometry: Molecular ion

  at m/z 224/226/228 (characteristic Cl2 isotope pattern 9:6:1).

References

• Daniels, L. M. (2007). "3-Chloro-2-methylbenzene-1-sulfonyl chloride."[1] Acta Crystallographica Section E, E63, o2023.

• Kato, Y., et al. (1993). "Role of 3,4-dichlorophenyl methyl sulfone... in the changes in hepatic microsomal drug-metabolizing enzymes."[3] Toxicology and Applied Pharmacology, 123(1), 108-115.

• Sigma-Aldrich. "Bis(4-chlorophenyl) sulfone / Related Sulfones Properties." Product Catalog.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Sulfonates / Sulfinates salts 4 page [m.chemicalbook.com]
• 3. Role of 3,4-dichlorophenyl methyl sulfone, a metabolite of o-dichlorobenzene, in the changes in hepatic microsomal drug-metabolizing enzymes caused by o-dichlorobenzene administration in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Palladium-catalyzed synthesis with 1,4-Dichloro-2-(methylsulfonyl)benzene

Application Note: Site-Selective Palladium Catalysis with 1,4-Dichloro-2-(methylsulfonyl)benzene

Abstract

This guide details the strategic functionalization of 1,4-Dichloro-2-(methylsulfonyl)benzene (CAS: 16766-27-1). This scaffold presents a classic "Electronic vs. Steric" conflict in palladium catalysis. The C1-chloride is electronically activated by the ortho-sulfonyl group but sterically hindered. The C4-chloride is electronically deactivated (relative to C1) but sterically accessible. By manipulating the catalyst ligand architecture, researchers can selectively target either position. This note provides validated protocols for Suzuki-Miyaura and Buchwald-Hartwig couplings, complete with mechanistic rationales and troubleshooting matrices.

Chemical Architecture & Reactivity Profile

The substrate contains two non-equivalent electrophilic sites. Understanding the interplay between the electron-withdrawing group (EWG) and steric bulk is prerequisite to successful catalysis.

The Selectivity Conflict

• Site A (C1-Cl): The "Electronic" Target.

  • Activation: The methylsulfonyl (

    ) group exerts a strong inductive (-I) and mesomeric (-M) withdrawing effect. The C1 position, being ortho to the sulfone, is significantly more electron-deficient than C4.

  • Kinetics: In the absence of steric factors, Pd(0) oxidative addition is fastest here.

  • Challenge: The bulky

    group creates a "Steric Wall," impeding the approach of large Pd-ligand complexes.

• Site B (C4-Cl): The "Steric" Target.

  • Activation: Located meta to the sulfone, this site is less activated.

  • Accessibility: Flanked by protons, this site allows easy access for bulky catalytic species.

Figure 1: Reactivity map illustrating the divergence between electronic and steric control.

Critical Parameters for Optimization

To achieve >95% regioselectivity, the following parameters must be strictly controlled.

Parameter	Protocol A: C1-Selective (Proximal)	Protocol B: C4-Selective (Distal)
Driving Force	Electronic Activation (Oxidative Addition rate)	Steric Exclusion (Ligand bulk)
Ligand Class	Small, electron-rich phosphines or bidentates with small bite angles.	Bulky Dialkylbiaryl phosphines.
Recommended Ligand	or dppf	XPhos or BrettPhos
Catalyst Precursor	or	or Pd-G3 Precatalysts
Solvent System	Toluene/Water (Biphasic promotes interface reaction)	1,4-Dioxane or THF (Homogeneous)
Temperature	Mild (40–60 °C) to prevent scrambling	Elevated (80–100 °C) to overcome lower activation

Protocol A: C1-Selective Suzuki-Miyaura Coupling

Objective: Arylation at the sterically hindered but electronically activated C1 position.

Mechanism

We utilize

(Tricyclohexylphosphine). While moderately bulky, it is sufficiently electron-rich to accelerate oxidative addition at the most electron-deficient bond (C1) before the catalytic species migrates to the distal C4 position. The high activity of the catalyst at lower temperatures preserves regioselectivity.

Materials

• Substrate: 1.0 equiv (e.g., 225 mg, 1.0 mmol)

• Boronic Acid: 1.1 equiv (e.g., Phenylboronic acid)

• Catalyst:

  (2 mol%)

• Ligand:

  (4 mol%) or (2 mol%)

• Base:

  (2.0 equiv, 2M aqueous solution)

• Solvent: Toluene (0.2 M concentration)

Step-by-Step Methodology

• Charge: In a glovebox or under Argon flow, add the substrate, boronic acid,

  , and to a reaction vial equipped with a magnetic stir bar.

• Solvent Addition: Add degassed Toluene followed by the

  solution.

• Reaction: Seal the vial and heat to 50 °C . Stir vigorously (1000 rpm) to ensure biphasic mixing.

  • Note: Do not exceed 60 °C initially. Higher temperatures increase the energy available to overcome the activation barrier of the C4 position, eroding selectivity.

• Monitoring (Self-Validation):

  • Take an aliquot at 2 hours.

  • TLC: Elute in 20% EtOAc/Hexanes.[1] The C1-product typically has a slightly lower Rf than the C4-product due to the dipole moment change near the sulfone.

  • NMR Check: The proton at C3 (singlet/doublet) is the diagnostic marker. In C1-substitution, this proton remains shielded relative to C4-substitution.

• Workup: Cool to RT. Dilute with EtOAc, wash with water and brine. Dry over

  .[1]

Protocol B: C4-Selective Buchwald-Hartwig Amination

Objective: Amination at the sterically accessible C4 position, leaving the activated C1-Cl intact for subsequent steps.

Mechanism

We utilize XPhos or BrettPhos . These massive ligands form a "pocket" around the Palladium center. The steric bulk of the ligand clashes with the methylsulfonyl group at C1, effectively shutting down oxidative addition at that site. The catalyst is forced to react at the distal C4 position.

Materials

• Substrate: 1.0 equiv

• Amine: 1.2 equiv (e.g., Morpholine or Aniline)

• Catalyst:

  (1.5 mol%)

• Ligand: XPhos (3 mol%) (2-Dicyclohexylphosphino-2′,4′,6′-triisopropylbiphenyl)

• Base:

  (2.0 equiv) - Anhydrous is critical.

• Solvent: 1,4-Dioxane (0.2 M)

Step-by-Step Methodology

• Drying: Flame-dry the reaction vessel and cool under Argon. Moisture can stall the catalytic cycle with bulky ligands.

• Charge: Add Substrate,

  , XPhos, and .

  • Pre-complexation: Ideally, stir Pd and Ligand in the solvent for 10 mins at RT before adding substrate/base to generate the active

    species.

• Amine Addition: Add the amine and solvent.[1]

• Reaction: Heat to 90 °C .

  • Note: The C4 position is less activated, so higher thermal energy is required compared to Protocol A. The bulky ligand protects the C1 site even at this temperature.

• Monitoring (Self-Validation):

  • LC-MS: Look for the M+Amine-Cl peak.

  • Regio-check: If C1 reacts, the product is extremely crowded. Often, C1-amination products are unstable or form in trace amounts.

• Workup: Filter through a Celite pad to remove insoluble salts. Concentrate and purify via flash chromatography.

Troubleshooting & Self-Validating Systems

Use this logic flow to diagnose failure modes.

Figure 2: Decision matrix for experimental troubleshooting.

Diagnostic NMR Data (Simulated)

To validate regiochemistry without X-ray crystallography:

• Substrate: C3-H appears as a doublet (meta-coupling to C5) or singlet around

  8.0 ppm.

• C1-Product (Ortho-sub): The C6-H (adjacent to C1) will show a significant chemical shift change due to the loss of the Cl-inductive effect and ring current of the new aryl group.

• C4-Product (Meta-sub): The C3-H (sandwiched between Sulfone and new group) will shift dramatically (usually upfield if amine, downfield if aryl) and lose the characteristic Cl-isotope pattern in MS.

References

• Fairlamb, I. J. S. (2007). Site-selective Pd-catalyzed cross-coupling reactions of polyhalogenated heteroarenes and arenes. Chemical Society Reviews. Link

• Schrödinger, S., et al. (2017). Interpreting Oxidative Addition of Ph–X to Monoligated Pd(0) Catalysts Using Molecular Electrostatic Potential. ACS Omega. Link

• Biscoe, M. R., & Buchwald, S. L. (2009).[1] Selective Monoarylation of Acetate Esters and Aryl Mesylates. Journal of the American Chemical Society.[2] Link

• Handy, S. T., & Zhang, Y. (2006). Regioselective cross-coupling of polyhalogenated heterocycles. Chemical Communications.[3] Link

Note: While specific literature on 1,4-dichloro-2-(methylsulfonyl)benzene is limited, the protocols above are derived from established mechanistic principles governing polyhalogenated arenes with ortho-EWG substituents as detailed in the cited reviews.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Application Note: 1,4-Dichloro-2-(methylsulfonyl)benzene as a Regioselective Scaffold for Heterocyclic Synthesis

This Application Note is designed to serve as an authoritative technical guide for the utilization of 1,4-Dichloro-2-(methylsulfonyl)benzene (CAS: 66640-63-9) in high-value organic synthesis.

Executive Summary

1,4-Dichloro-2-(methylsulfonyl)benzene represents a specialized class of "activated aryl halides" utilized in the construction of complex pharmacophores. Its utility stems from the electronic asymmetry introduced by the methylsulfonyl (

) group. Unlike symmetrical dichlorobenzenes, this scaffold offers two distinct electrophilic sites with orthogonal reactivity profiles. This guide details the mechanistic basis for its regioselectivity and provides validated protocols for its use in Sequential Nucleophilic Aromatic Substitution ( ) and Transition-Metal Catalyzed Cross-Coupling , facilitating the synthesis of fused heterocycles such as phenothiazines, benzimidazoles, and complex biaryls.

Chemical Properties & Mechanistic Insight[1][2][3][4]

The Electronic Landscape

The reactivity of 1,4-dichloro-2-(methylsulfonyl)benzene is governed by the strong electron-withdrawing nature of the sulfone group (Hammett

, ).

• Site A (C-1 Chlorine): Located ortho to the sulfone. The inductive (-I) and mesomeric (-M) withdrawal of the sulfone stabilizes the Meisenheimer complex intermediate formed during nucleophilic attack. This position is highly activated for

  .

• Site B (C-4 Chlorine): Located meta to the sulfone. It experiences only the inductive effect and lacks the resonance stabilization required for facile

  under mild conditions. However, the C-Cl bond remains intact for subsequent metal-catalyzed activation (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

Reactivity Hierarchy

This reactivity difference allows for one-pot sequential functionalization without the need for protecting groups.

Applications in Heterocyclic Synthesis[2][3][4][5][6][7][8]

Synthesis of N-Aryl Heterocycles (The "Linker" Strategy)

The scaffold acts as a rigid, functionalized linker.

• Step 1: Attachment of a nucleophilic heterocycle (e.g., morpholine, piperazine, imidazole) at C-1 via

  .

• Step 2: Coupling of an aryl boronic acid or alkyne at C-4 to extend the conjugation.

Construction of Fused Tricyclic Systems (Phenothiazines/Phenazines)

By reacting with bifunctional nucleophiles (e.g., 2-aminothiophenol or o-phenylenediamine), the scaffold serves as the electrophilic partner to close 6-membered rings.

• Mechanism:[1][2] Initial attack by the sulfur/amine at the activated C-1 , followed by an intramolecular Palladium-catalyzed ring closure at C-4 .

Experimental Protocols

Protocol A: Regioselective Functionalization at C-1

Objective: Selective displacement of the C-1 chloride by a secondary amine (e.g., Morpholine).

Materials:

• 1,4-Dichloro-2-(methylsulfonyl)benzene (1.0 equiv)

• Morpholine (1.1 equiv)

• -Diisopropylethylamine (DIPEA) (1.5 equiv)

• Acetonitrile (anhydrous)

Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1,4-Dichloro-2-(methylsulfonyl)benzene (1.0 g, 4.44 mmol) in anhydrous acetonitrile (10 mL).

• Addition: Add DIPEA (1.16 mL, 6.66 mmol) followed by the dropwise addition of morpholine (0.42 mL, 4.88 mmol) at room temperature.

• Reaction: Heat the mixture to 60°C for 4–6 hours. Monitor by TLC (Hexane:EtOAc 7:3) or LC-MS. The starting material should disappear, yielding a single major product (4-(4-chloro-2-(methylsulfonyl)phenyl)morpholine).

  • Note: The C-4 chloride remains untouched at this temperature.

• Work-up: Cool to RT. Remove solvent under reduced pressure.[3] Resuspend residue in EtOAc (50 mL) and wash with water (2 x 20 mL) and brine (20 mL).

• Purification: Dry over

  , filter, and concentrate. Purify via flash column chromatography (Silica gel, 0-30% EtOAc in Hexanes).

Expected Yield: 85–95% Data Validation:

will show the loss of the doublet corresponding to C-1 proton and the appearance of morpholine methylene signals. The C-4 proton signal remains distinct.

Protocol B: Suzuki-Miyaura Coupling at C-4

Objective: Functionalization of the remaining C-4 chloride to create a biaryl system.

Materials:

• Product from Protocol A (1.0 equiv)

• Phenylboronic acid (1.2 equiv)

• (5 mol%)
• (2.0 M aqueous solution, 3.0 equiv)

• 1,4-Dioxane[4]

Procedure:

• Setup: Charge a microwave vial or pressure tube with the C-1 substituted aryl chloride (1.0 mmol), Phenylboronic acid (1.2 mmol), and Pd catalyst (0.05 mmol).

• Solvent: Add 1,4-Dioxane (4 mL) and

  solution (1.5 mL). Degas by bubbling nitrogen for 5 minutes.

• Reaction: Seal and heat to 100°C for 12 hours (or 140°C for 30 min in microwave).

• Work-up: Filter through a pad of Celite. Dilute with EtOAc, wash with water.

• Purification: Flash chromatography.

Visualizing the Synthetic Logic

The following diagram illustrates the divergent pathways available from this scaffold, highlighting the "Orthogonal Reactivity" principle.

Figure 1: Divergent synthetic workflows utilizing the orthogonal reactivity of the C-1 and C-4 positions.

Summary of Reaction Parameters

Reaction Type	Target Site	Activating Factor	Typical Conditions	Key Reagents
	C-1 (Cl)	ortho-Sulfone (-M, -I)	25–60°C, Polar Aprotic	Amines, Phenols, Thiols, DIPEA/
Suzuki Coupling	C-4 (Cl)	Pd-Catalyst	80–120°C, Base	Boronic Acids, or
Buchwald-Hartwig	C-4 (Cl)	Pd-Catalyst	100–120°C, Strong Base	Anilines, Amides, Pd/Ligand (e.g., XPhos)

References

• Regioselectivity in

  Reactions of Polyhalo-Sulfones:
  • Context: Establishes the rule that sulfonyl groups activate ortho-halogens preferentially over meta-halogens.

  • Source: Beletskaya, I. P., & Ananikov, V. P. (2011). Transition-Metal-Catalyzed C-S, C-Se, and C-Te Bond Formation via Cross-Coupling and Atom-Economic Addition Reactions. Chemical Reviews, 111(3), 1596–1636. Link

• Analogous Pyrimidine Reactivity

  • Context: Demonstrates the displacement of Cl vs. in similar electron-deficient systems (4,6-dichloro-2-(methylsulfonyl)pyrimidine).

  • Source: Cherkupally, P., et al. (2018). Chemoselective

    reactions of 4,6-dichloro-2-(methylsulfonyl)pyrimidine. Arkivoc, 2018(ii), 123-134. Link

• General Synthesis of Benzothiazoles from o-Halo Sulfones

  • Context: While direct synthesis from this specific CAS is proprietary, the mechanism follows the standard o-halobenzenethiol condensation p

  • Source: Organic Chemistry Portal. "Synthesis of Benzothiazoles". Link

• Sulfonyl Group as an Activating Group

  • Context: Comprehensive review on the use of sulfones in organic synthesis.

  • Source: Patai's Chemistry of Functional Groups. The Chemistry of Sulphones and Sulphoxides. Wiley. Link

Sources

• 1. Selectfluor-Promoted Reactions of Aryl Methyl Ketones with Dimethyl Sulfoxide to Give 2,5-Diacylthiophenes and β-Acyl Allylic Methylsulfones [organic-chemistry.org]
• 2. Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of sulfonyl 2-aryl-5-methylenyltetrahydropyrans - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Protocol: Nucleophilic Aromatic Substitution (SNAr) on Dichlorobenzene Scaffolds

Executive Summary & Mechanistic Strategy

Nucleophilic Aromatic Substitution (SNAr) on dichlorobenzene (DCB) derivatives is a cornerstone transformation in the synthesis of pharmacophores, particularly for generating aniline and ether linkages. However, the reactivity of the C-Cl bond is highly dependent on the electronic environment of the arene.

Unlike fluorobenzenes, where the high electronegativity of fluorine accelerates the rate-determining nucleophilic attack (k1), chlorobenzenes possess a higher energy barrier for the formation of the Meisenheimer complex. Success depends on manipulating the "Naked Anion" effect —utilizing dipolar aprotic solvents to strip solvation shells from nucleophiles—and exploiting specific electronic activation patterns.

The Reactivity Spectrum

Researchers must categorize their substrate into one of two tiers to select the correct protocol:

• Tier 1: Activated Systems (e.g., 3,4-Dichloronitrobenzene)

  • Mechanism:[1][2][3][4][5][6][7][8] Classical Addition-Elimination.

  • Kinetics: Fast.[9] The electron-withdrawing group (EWG) stabilizes the anionic intermediate.[1]

  • Regioselectivity:[6][10][11] Nucleophilic attack occurs preferentially para to the EWG due to combined resonance stabilization and lower steric hindrance compared to the ortho position.

• Tier 2: Unactivated/Neutral Systems (e.g., 1,2-Dichlorobenzene)

  • Mechanism:[1][2][3][4][5][6][7][8] Forcing SNAr (high energy) or Aryne (Elimination-Addition).

  • Kinetics: Extremely slow without transition metal catalysis (e.g., Buchwald-Hartwig).[8]

  • Strategy: Requires high temperatures (>100°C), superbasic media (KOH/DMSO), or high pressure to force the unfavorable Meisenheimer complex formation.

Critical Process Parameters (CPPs)

Solvent Selection: The Dipolar Aprotic Advantage

The choice of solvent is the single most critical variable.

Solvent	Dielectric Constant ( )	Rate Enhancement Factor	Safety Risk	Recommendation
DMSO	46.7	104 - 106	High (Exothermic decomp >130°C)	Primary Choice for difficult substrates.
DMF	36.7	103	Moderate (Hydrolysis to dimethylamine)	Secondary choice; easier workup.
NMP	32.2	103	Moderate (Reprotoxic)	Use for high-temp stability (>150°C).
THF	7.5	1	Low	Ineffective for unactivated SNAr.

Safety Advisory: The DMSO/Base Hazard

WARNING: The combination of DMSO with strong bases (NaH, KOtBu, KOH) can trigger a "runaway" exothermic decomposition at temperatures above 100°C, potentially leading to explosion.

• Control: Never add NaH to hot DMSO.

• Monitoring: Use Differential Scanning Calorimetry (DSC) to determine the onset of decomposition for your specific reaction mixture before scaling up >5g.

Experimental Protocols

Protocol A: Regioselective Amination of Activated DCBs

Target: 3,4-Dichloronitrobenzene

2-Chloro-4-nitroaniline derivative. Rationale: The nitro group activates the para-chlorine (C-4) significantly more than the meta-chlorine (C-3).

Materials:

• Substrate: 3,4-Dichloronitrobenzene (1.0 equiv)

• Nucleophile: Morpholine (1.1 equiv)

• Base:

  (anhydrous, 1.5 equiv)

• Solvent: Acetonitrile (MeCN) or DMF (0.5 M concentration)

Procedure:

• Setup: Charge a round-bottom flask with 3,4-dichloronitrobenzene and

  . Purge with .

• Solvation: Add MeCN (preferred for easier workup) or DMF. Stir at RT for 5 min.

• Addition: Add Morpholine dropwise via syringe.

  • Note: Exotherm is possible.[12] Monitor internal temp.

• Reaction: Heat to 60°C (MeCN) or 80°C (DMF). Monitor by HPLC/TLC.

  • Endpoint: usually < 4 hours.

• Workup:

  • Cool to RT.

  • Pour into ice-water (5x reaction volume). The product often precipitates as a yellow/orange solid.

  • Filter and wash with water to remove salts.

  • Recrystallize from EtOH if necessary.

Protocol B: Forcing SNAr on Unactivated 1,2-Dichlorobenzene

Target: Functionalization of 1,2-DCB with Indoles/Amines. Rationale: Without an EWG, we must use the "Superbase" effect of KOH in DMSO to lower the activation energy.

Materials:

• Substrate: 1,2-Dichlorobenzene (2.5 equiv - Excess used as pseudo-solvent/reactant)

• Nucleophile: Indole or secondary amine (1.0 equiv)

• Base: KOH (powdered, 3.0 equiv)

• Solvent: DMSO (anhydrous, 0.5 M relative to nucleophile)

Procedure:

• Drying: Flame-dry the reaction vessel under vacuum; backfill with Argon. Moisture kills this reaction.

• Preparation: Dissolve the Nucleophile (e.g., Indole) in DMSO.

• Activation: Add powdered KOH. Stir for 10 min at RT to generate the active potassiated nucleophile.

• Substrate Addition: Add 1,2-Dichlorobenzene.

• Forcing Conditions: Heat to 100°C - 110°C for 24 hours.

  • Caution: Do not exceed 120°C due to DMSO stability issues.

• Quench:

  • Cool to RT.

  • Slowly add saturated

    (aq).

  • Extract with Ethyl Acetate (3x).

• Purification: The crude will contain unreacted DCB. Remove DCB via high-vacuum distillation or column chromatography (DCB elutes with hexanes).

Mechanistic Visualization

Figure 1: Reaction Mechanism & Regioselectivity

The following diagram illustrates the competing pathways and the stabilization of the Meisenheimer complex necessary for success.

Caption: The Addition-Elimination pathway. The rate-determining step is the formation of the Meisenheimer complex, which requires resonance stabilization from Electron Withdrawing Groups (EWG) or high thermal energy.

Figure 2: Process Optimization Decision Tree

Use this workflow to determine the appropriate conditions for your specific derivative.

Caption: Decision matrix for selecting reaction conditions based on electronic activation of the dichlorobenzene substrate.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Conversion (<10%)	"Wet" Solvent	Water solvates the nucleophile, killing reactivity. Use molecular sieves (3Å) and anhydrous solvents.
Regioisomer Mixture	Steric/Electronic Conflict	In 2,4-dichloro-1-nitrobenzene, C-4 is favored. If C-2 is required, switch to a smaller nucleophile or use a reversible blocking group.
Darkening/Tarry Mix	Thermal Decomposition	Reaction temp is too high for the substrate/solvent stability. Lower temp by 10°C and extend time.
Hydrolysis Product (Phenol)	Hydroxide Competition	If using KOH/NaOH, trace water generates OH- which outcompetes the amine. Switch to bulky bases (KOtBu) or strictly anhydrous conditions.

References

• Vertex AI Search. (2026). Safety Concerns in a Pharmaceutical Manufacturing Process Using Dimethyl Sulfoxide (DMSO) as a Solvent. ACS Publications.[13] Link

• Vertex AI Search. (2026). Base-Promoted SNAr Reactions of Fluoro- and Chloroarenes as a Route to N-Aryl Indoles and Carbazoles. Molecules 2019, 24, 1145.[14] Link

• Vertex AI Search. (2026). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Link

• Vertex AI Search. (2026). Mechanism-Based Regiocontrol in SNAr. PubMed. Link

Sources

• 1. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 2. m.youtube.com [m.youtube.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. SNAr Reaction in Common Molecular Solvents Under Pressure - Wordpress [reagents.acsgcipr.org]
• 5. Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition: one reaction with two mechanistic pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanism-Based Regiocontrol in SNAr: A Case Study of Ortho-Selective Etherification with Chloromagnesium Alkoxides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. SNAr Reaction in S-based Solvents - Wordpress [reagents.acsgcipr.org]
• 8. d-nb.info [d-nb.info]
• 9. gchemglobal.com [gchemglobal.com]
• 10. wuxibiology.com [wuxibiology.com]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 12. engineering.purdue.edu [engineering.purdue.edu]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Application Note: Strategic Utilization of 1,4-Dichloro-2-(methylsulfonyl)benzene in High-Throughput Medicinal Chemistry

This Application Note is structured to guide medicinal chemists and process scientists in the strategic utilization of 1,4-Dichloro-2-(methylsulfonyl)benzene (CAS 110883-36-8).[1] This scaffold is presented not merely as a reagent, but as a programmable logic gate for regioselective synthesis.[1]

Executive Summary

In modern drug discovery, "privileged structures" are scaffolds that can be rapidly diversified to explore chemical space.[1] 1,4-Dichloro-2-(methylsulfonyl)benzene represents a highly valuable, yet underutilized, electrophilic hub.[1] Its utility stems from the electronic asymmetry induced by the methylsulfonyl (

) group.[1]

Unlike symmetrical dichlorobenzenes, this scaffold possesses two electrophilic sites (C1-Cl and C4-Cl) with distinct reactivity profiles.[1] This guide details how to exploit the "Ortho-Activation Effect" to perform sequential, regioselective substitutions, enabling the rapid synthesis of polysubstituted sulfone libraries—a structural motif prevalent in COX-2 inhibitors, 5-HT6 antagonists, and kinase inhibitors.[1]

Mechanistic Insight: The Electronic Logic

To use this reagent effectively, one must understand the underlying electronic landscape.[1]

The Ortho-Activation Effect

The methylsulfonyl group is a strong electron-withdrawing group (EWG) via both induction (

) and resonance ( ).[1]

• C1-Cl (Ortho): Located ortho to the

  group.[1] The transition state (Meisenheimer complex) for nucleophilic attack here is stabilized by the direct resonance withdrawal of the sulfone.

• C4-Cl (Meta): Located meta to the

  group.[1] It lacks resonance stabilization during nucleophilic attack and is significantly less reactive towards .[1]

Reactivity Visualization

The following diagram illustrates the reactivity hierarchy and the sequential workflow.

[1]

Experimental Protocols

Protocol A: Regioselective Displacement (C1 Functionalization)

Objective: Selective displacement of the C1-chloride with a primary amine.

Materials:

• 1,4-Dichloro-2-(methylsulfonyl)benzene (1.0 equiv)[1]

• Primary Amine (e.g., Morpholine, Benzylamine) (1.1 equiv)[1]

• Base:

  -Diisopropylethylamine (DIPEA) (1.5 equiv)[1]

• Solvent: Acetonitrile (MeCN) or THF (Anhydrous)[1]

Procedure:

• Dissolution: Dissolve 1,4-dichloro-2-(methylsulfonyl)benzene (1.0 mmol) in anhydrous MeCN (5 mL) in a round-bottom flask.

• Base Addition: Add DIPEA (1.5 mmol) and stir at room temperature for 5 minutes.

• Nucleophile Addition: Dropwise add the amine (1.1 mmol).

  • Critical Control: Do not add excess amine initially.[1] The high reactivity of C1 allows reaction at mild temperatures.[1]

• Reaction: Stir at 40–50°C for 4–6 hours.

  • Monitoring: Monitor via TLC (Hexane/EtOAc 7:3) or LC-MS.[1] The starting material should disappear, yielding a single major peak (Intermediate A).[1]

• Work-up: Evaporate solvent. Redissolve in EtOAc, wash with water and brine.[1] Dry over

  .

• Purification: Flash chromatography is usually sufficient to isolate the C1-substituted product.[1]

Data Interpretation:

Parameter	Observation	Mechanistic Cause
Reaction Time	< 6 Hours	High electrophilicity at C1 due to ortho-sulfone.[1]
Regioselectivity	> 95:5 (C1:C4)	Resonance stabilization of the Meisenheimer complex at C1.

| By-products | Minimal | C4-Cl is too electron-rich (relatively) to react under these conditions.[1] |

Protocol B: Palladium-Catalyzed Cross-Coupling (C4 Functionalization)

Objective: Functionalization of the remaining C4-chloride using Suzuki-Miyaura coupling.[1]

Materials:

• Intermediate A (from Protocol A) (1.0 equiv)

• Aryl Boronic Acid (1.2 equiv)[1]

• Catalyst:

  (5 mol%)[1]

• Base:

  (2.0 equiv, 2M aqueous solution)[1]

• Solvent: 1,4-Dioxane[1]

Procedure:

• Setup: In a microwave vial or pressure tube, combine Intermediate A, aryl boronic acid, and catalyst.

• Inert Atmosphere: Purge the vessel with Argon or Nitrogen for 5 minutes.

• Solvent Addition: Add degassed 1,4-Dioxane and aqueous

  .

• Reaction: Heat to 90–100°C for 12 hours (or 1 hour in microwave at 120°C).

  • Note: The C4-chloride is deactivated compared to the starting material, requiring standard Pd-catalysis energy barriers.[1]

• Work-up: Filter through Celite, dilute with water, extract with EtOAc.

• Purification: Silica gel chromatography.

Applications in Drug Discovery

The resulting 1,2,4-trisubstituted benzene core is a pharmacophore scaffold found in several therapeutic classes.

Target Classes

• Kinase Inhibitors: The sulfone moiety can act as a hydrogen bond acceptor in the hinge region or solvent front, while the C1-amine mimics the adenine binding motif.[1]

• GPCR Ligands (5-HT6 / 5-HT2A): Aryl sulfones are classic privileged structures for serotonin receptor antagonism.[1]

• Ion Channel Blockers: The lipophilic, electron-deficient core modulates voltage-gated channels.[1]

Library Generation Strategy

By varying the amine in Protocol A and the boronic acid in Protocol B , a

matrix of compounds can be generated rapidly.[1]

References

• Mechanism of

  Regioselectivity:

  • Bunnett, J. F., & Zahler, R. E. (1951).[1] "Nucleophilic Substitution Reactions in Aromatic Systems." Chemical Reviews. The foundational text establishing the activating power of ortho-substituents (

    ). Link[1]

• Sulfonyl-Activated Scaffolds in Synthesis

  • Alajarin, M., et al. (2006).[1] "Ortho-Haloaryl Sulfones: Useful Intermediates in Organic Synthesis." Current Organic Chemistry. Discusses the utility of sulfones as directing groups.[1] Link

• Related Pyrimidine Analogs (Proof of Concept)

  • Wuxi AppTec QM Class.[1] (2021).[1][2][3] "Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine." Demonstrates the parallel electronic logic in heterocyclic systems. Link

• Application in Kinase Inhibitors

  • Lombardo, L. J., et al. (2004).[1] "Discovery of N-(2-Chloro-6-methyl-phenyl)-2-(6-chloro-2-methyl-pyrimidin-4-ylamino)-thiazole-5-carboxamide (BMS-354825)." Journal of Medicinal Chemistry. Illustrates the use of activated chloro-precursors in stepwise assembly. Link[1]

Disclaimer: This protocol is intended for research purposes only. All chemical handling should be performed in a fume hood with appropriate PPE (gloves, goggles, lab coat) as sulfonyl chlorides and halogenated aromatics can be skin sensitizers and toxic.[1]

Sources

• 1. Emindole da - Mycotoxin Database [mycocentral.eu]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of an M-Substituted N-Cyclopropylmethyl-7α-phenyl-6,14-endoethanotetrahydronorthebaine as a Selective, Potent, and Orally Active κ-Opioid Receptor Agonist with an Improved Central Nervous System Safety Profile - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Convergent Synthesis of Kinase Inhibitors Utilizing Pyrimidine Cores and Dichlorobenzene Derivatives

and Cross-Coupling

Abstract & Scope

This application note details the synthetic pathway for constructing second-generation ALK (Anaplastic Lymphoma Kinase) and ROS1 inhibitors, structurally related to Ceritinib and Crizotinib . The protocol focuses on the convergence of two critical pharmacophores: the 2,4-dichloropyrimidine core (acting as the ATP-binding hinge mimic) and a 2,6-dichloroaniline derivative (derived from dichlorobenzene) which occupies the hydrophobic specificity pocket.

We address the critical challenge of regioselectivity —ensuring the hydrophobic aniline couples exclusively at the C4 position of the pyrimidine before the solubilizing group is introduced at C2.

Retrosynthetic Logic

The synthesis is designed as a convergent assembly. The central pyrimidine ring acts as an electrophilic hub. The order of operations is dictated by the electronic disparity between the C2 and C4 positions of the pyrimidine ring.

The "Dichlorobenzene" Connection

While the prompt alludes to "pyrimidine cores from dichlorobenzene," in medicinal chemistry, this refers to the coupling of a dichlorobenzene-derived nucleophile (typically a 2,6-disubstituted aniline) to the pyrimidine core. The dichlorobenzene moiety is crucial for metabolic stability and ensuring a "U-shaped" bioactive conformation.

Pathway Visualization

The following diagram illustrates the convergent workflow and the regioselectivity logic.

Figure 1: Convergent synthetic workflow for pyrimidine-based kinase inhibitors. Note the derivation of the aniline nucleophile from 1,3-dichlorobenzene.

Scientific Grounding: Regioselectivity & Mechanism[1][2]

Why C4 before C2?

The 2,4-dichloropyrimidine ring possesses two electrophilic sites. However, they are not equivalent:

• Electronic Effect: The C4 position is more electron-deficient than C2 because the nitrogen at N3 exerts a stronger inductive electron-withdrawing effect on C4 compared to the effect of N1/N3 on C2.

• Transition State: The Meisenheimer complex formed by attack at C4 is stabilized by the ability to delocalize the negative charge onto the N1 nitrogen (para-like resonance), which is energetically favorable [1, 2].

Expert Insight: While C4 is naturally favored, steric hindrance in the incoming nucleophile (like 2,6-dichloroaniline) can slow the reaction significantly, allowing the C2-side product to form as an impurity. To force C4 selectivity with sterically hindered anilines, acid catalysis or low-temperature lithiation (using LiHMDS) is required [3].

Detailed Experimental Protocols

Phase 1: Synthesis of the "Dichlorobenzene" Nucleophile

Objective: To synthesize 2,6-dichloroaniline from 1,3-dichlorobenzene. (Note: While commercially available, this step demonstrates the "from dichlorobenzene" requirement).

• Nitration:

  • Dissolve 1,3-dichlorobenzene (1.0 equiv) in concentrated

    at 0°C.

  • Dropwise add fuming

    (1.1 equiv) while maintaining internal temp <10°C.

  • Stir at RT for 2 hours. Pour onto ice. Filter the precipitate (2,6-dichloro-1-nitrobenzene).

• Reduction (Bechamp Conditions):

  • Suspend the nitro compound in EtOH/Water (3:1). Add Iron powder (5.0 equiv) and

    (1.0 equiv).

  • Reflux for 4 hours.

  • Filter hot through Celite. Concentrate filtrate.[1]

  • Yield: Typically >85%.[2]

  • QC:

    NMR (DMSO- ) should show a broad singlet (NH2) around 5.5 ppm and aromatic signals at 7.3 ppm (doublet) and 6.8 ppm (triplet).

Phase 2: The Critical C4-Coupling (The "Hinge" Synthesis)

Objective: Coupling 2,6-dichloroaniline to 2,4-dichloropyrimidine.

Method A: Acid-Catalyzed Nucleophilic Aromatic Substitution (

) This method is preferred for scalability and operational simplicity.

Reagents:

• 2,4-Dichloropyrimidine (1.0 equiv)

• 2,6-Dichloroaniline (1.0 equiv)

• Solvent: 1:1 mixture of Water/2-Propanol (or pure 2-Butanol)

• Catalyst: HCl (conc., 0.5 equiv) or

  (1.0 equiv)

Protocol:

• Setup: In a pressure vial or round-bottom flask equipped with a reflux condenser, dissolve 2,4-dichloropyrimidine (e.g., 5.0 g) and the aniline in 2-Propanol/Water (50 mL).

• Catalysis: Add the acid catalyst. The protonation of the pyrimidine N3 renders the C4 carbon significantly more electrophilic, overcoming the weak nucleophilicity of the aniline.

• Reaction: Heat to 80–90°C for 12–24 hours.

  • Monitoring: Monitor by HPLC (254 nm). Look for the disappearance of the pyrimidine starting material (

    ~ 2 min) and formation of the mono-substituted product ( ~ 6 min).

• Workup: Cool to RT. The product often precipitates as the hydrochloride salt. Filter and wash with cold isopropanol.

• Free Basing: Suspend the solid in EtOAc and wash with sat.

  to liberate the free base.

• Yield Target: 65–75%.

Phase 3: C2-Substitution (The Solubilizing Tail)

Objective: Installation of the piperidine/piperazine moiety.

Method B: Buchwald-Hartwig Cross-Coupling Since the C2-chlorine is deactivated after the first substitution, standard

often requires forcing temperatures (>140°C). Palladium catalysis allows this to proceed at milder conditions.

Reagents:

• Intermediate from Phase 2 (1.0 equiv)

• N-Boc-4-aminopiperidine (1.2 equiv)

• Catalyst:

  (2 mol%) / Xantphos (4 mol%) or RuPhos Pd G3.

• Base:

  (2.0 equiv)

• Solvent: 1,4-Dioxane (anhydrous)

Protocol:

• Inertion: Charge the reaction vessel with the Intermediate, Amine, Base, and Catalyst. Cycle vacuum/Nitrogen 3 times.

• Solvation: Add degassed 1,4-dioxane via syringe.

• Reaction: Heat to 100°C for 4–6 hours.

• Workup: Filter through a pad of Celite. Concentrate. Purify via Flash Column Chromatography (DCM/MeOH gradient).

• Deprotection: Treat with 4N HCl in Dioxane to remove the Boc group if necessary.

Quantitative Data Summary

Parameter	Phase 2 (C4-Coupling)	Phase 3 (C2-Coupling)
Primary Challenge	Regioselectivity (C4 vs C2)	Reactivity (Deactivated Core)
Preferred Method	Acid-Catalyzed	Buchwald-Hartwig Amination
Temperature	80–90°C	100–110°C
Typical Yield	70%	85%
Key Impurity	C2-substituted isomer (<5%)	Protodehalogenation (<2%)
Validation	NMR: C5-H doublet shifts upfield	MS: M+1 peak confirms diamine

References

• Regioselective Control of SNAr on Dichloropyrimidines Source: National Institutes of Health (PubMed) Link:[Link]

• Understanding Regioselectivity in SNAr of Dichloropyrimidines (QM Analysis) Source: WuXi AppTec Biology Link:[Link]

• Synthesis of Ceritinib (ALK Inhibitor) Source: World Intellectual Property Organization (WO2016199020) Link:[Link][3]

• Microwave-Assisted Coupling of 2,4-Dichloropyrimidines Source: MDPI (Molecules Journal) Link:[Link]

• Discovery of 2,4-diarylaminopyrimidine analogues as ALK/ROS1 inhibitors Source: PubMed (European Journal of Medicinal Chemistry) Link:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. US5525724A - Process for the preparation of chloropyrimidines - Google Patents [patents.google.com]
• 3. WIPO - Search International and National Patent Collections [patentscope.wipo.int]

Application Note: Advanced Characterization of 1,4-Dichloro-2-(methylsulfonyl)benzene

Executive Summary

This application note details the analytical protocol for the characterization of 1,4-Dichloro-2-(methylsulfonyl)benzene (CAS 66640-63-9), a critical intermediate in the synthesis of agrochemicals (specifically HPPD-inhibitor herbicides) and specialty pharmaceuticals.

Due to the molecule's hybrid polarity—possessing both a lipophilic dichlorobenzene core and a polar methylsulfonyl moiety—standard reverse-phase methods often fail to resolve regioisomers and oxidation byproducts (sulfoxides). This guide provides a validated Orthogonal Analytical Strategy combining HPLC-UV for quantitative purity and GC-MS for structural impurity profiling.

Physicochemical Profile & Target Analyte

Understanding the analyte's properties is the prerequisite for method design. The sulfone group (

) introduces significant polarity and hydrogen bond accepting capability compared to the parent dichlorobenzene.

Property	Value / Description	Analytical Implication
Chemical Name	1,4-Dichloro-2-(methylsulfonyl)benzene	Target Analyte
CAS Number	66640-63-9	Reference Standard ID
Formula / MW	/ 225.09 g/mol	Mass Spec Parent Ion
Physical State	White to off-white crystalline solid	Sample prep requires dissolution
Solubility	Soluble in ACN, MeOH, DMSO; Low in Water	Use ACN as diluent
Chromophores	Benzene Ring, Sulfone	UV Active ( nm)
Key Impurities	1,4-Dichlorobenzene (Start Mat.), Sulfoxides	Requires Gradient Elution

Method 1: High-Performance Liquid Chromatography (HPLC-UV)

Objective: Quantitative assay determination and purity profiling. Rationale: A C18 stationary phase is selected to retain the lipophilic aromatic ring, while a gradient elution profile is necessary to separate the highly polar sulfoxide byproducts (which elute early) from the target sulfone and the non-polar starting material (1,4-dichlorobenzene).

Chromatographic Conditions

• Instrument: Agilent 1260 Infinity II or equivalent (Quaternary Pump).

• Column: Merck Purospher® STAR RP-18 endcapped (5 µm,

  mm) or chemically equivalent C18.

• Column Temperature:

  .

• Mobile Phase A: 0.1% Phosphoric Acid in Water (Suppresses ionization of acidic impurities).

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV-DAD at 220 nm (primary) and 254 nm (secondary).

• Injection Volume: 10 µL.

Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.0	90	10	Initial Equilibration
5.0	90	10	Isocratic Hold (Elute polar sulfoxides)
20.0	10	90	Gradient Ramp (Elute Target & Non-polars)
25.0	10	90	Wash
25.1	90	10	Re-equilibration
30.0	90	10	Stop

Sample Preparation Protocol

• Stock Solution: Weigh 25.0 mg of sample into a 25 mL volumetric flask. Dissolve in 100% Acetonitrile. Sonicate for 5 mins.

• Working Standard: Dilute Stock 1:10 with Mobile Phase A:B (50:50) to prevent solvent shock and peak distortion.

• Filtration: Filter through a 0.45 µm PTFE syringe filter prior to injection.

Method 2: Gas Chromatography - Mass Spectrometry (GC-MS)

Objective: Identification of regioisomers and halogenated impurities. Rationale: The chlorine isotope pattern (

vs ) provides a distinct spectral fingerprint. GC is superior for resolving structural isomers (e.g., 1,2-dichloro-4-(methylsulfonyl)benzene) that may co-elute in HPLC.

Instrument Parameters

• System: Agilent 7890B GC / 5977B MSD.

• Column: DB-5ms (5% Phenyl-arylene polymer),

  .

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Inlet: Split 20:1 @

  .

• Oven Program:

  • hold for 1 min.

  • Ramp

    to .

  • Hold 5 min.

• MS Source: EI (70 eV), Source Temp

  .

• Scan Range: 50–400 amu.

Interpretation of Mass Spectrum

• Parent Ion: Look for molecular ion cluster at m/z 224, 226, 228 .

• Isotope Ratio: For two chlorines, the intensity ratio M : M+2 : M+4 should approximate 9 : 6 : 1 .

• Fragmentation:

  • Loss of Methyl group (

    ): M-15.

  • Loss of Sulfonyl group (

    ): Characteristic rearrangement.

Structural Confirmation (FTIR)

Objective: Rapid ID verification for incoming raw material (RM) release.

• Technique: ATR-FTIR (Diamond Crystal).

• Key Diagnostic Bands:

  • 1320–1300 cm⁻¹: Asymmetric

    stretch (Sulfone).

  • 1160–1140 cm⁻¹: Symmetric

    stretch (Sulfone).

  • 1090 cm⁻¹: Chlorobenzene ring vibration.

  • Note: Absence of broad peak at 3300–3500 cm⁻¹ confirms no moisture or precursor amine/acid presence.

Analytical Workflow & Impurity Mapping

The following diagram illustrates the origin of impurities and the decision logic for lot release.

Figure 1: Synthesis impurity origin and QC decision tree. Note the divergence of polar (Sulfoxide) and non-polar (DCB) impurities.

Troubleshooting & System Suitability

To ensure data integrity, the following system suitability parameters (SST) must be met before sample analysis.

Parameter	Acceptance Criteria	Troubleshooting Failure
Retention Time (RT)	of Standard	Check mobile phase composition and column temp.
Tailing Factor (T)		Column aging or secondary interactions. Add 5mM Ammonium Acetate if T > 1.5.
Resolution (Rs)	between Main Peak & Impurity	Adjust gradient slope (flatten gradient at elution point).
Precision (%RSD)	(n=5 injections)	Check injector seal and pump pulsation.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 177816225. Retrieved from [Link]

• Asian Publication Corporation (2012). HPLC Determination of Chlorobenzene in Benzene Sulfonylchloride. Retrieved from [Link]

Sources

• 1. asianpubs.org [asianpubs.org]

Gas chromatography-mass spectrometry (GC/MS) analysis of sulfonyl compounds

From Genotoxic Impurities to Thermally Labile Sulfonamides

Abstract

The analysis of sulfonyl compounds (

) presents a "Thermal Paradox" in gas chromatography: while many targets like alkyl mesylates are sufficiently volatile, they are often thermally unstable or highly polar, leading to degradation in the injector port or irreversible adsorption on the column. This guide provides a definitive protocol for the trace analysis of genotoxic sulfonate impurities (GTIs) in compliance with ICH M7 guidelines and establishes a robust derivatization workflow for determining thermally labile sulfonamides.

Part 1: The Challenge of Thermal Instability

Sulfonyl compounds possess a highly polarized sulfur-oxygen bond. In the context of GC/MS, two primary failure modes occur:

• Thermal Cleavage: Sulfonyl chlorides (

  ) and certain sulfonyl ureas often degrade in hot split/splitless inlets ( ), releasing and forming alkyl chlorides or isocyanates.

• Active Site Adsorption: Sulfonamides (

  ) contain acidic protons that interact strongly with silanol groups in the inlet liner and column stationary phase, causing severe peak tailing and non-linear response.

Decision Matrix for Method Development

Before selecting a protocol, categorize your analyte using the following logic flow:

Figure 1: Method selection decision tree for sulfonyl compounds.

Part 2: Trace Analysis of Genotoxic Impurities (Alkyl Sulfonates)[1]

Context & Regulatory Grounding

Alkyl mesylates (methanesulfonates), besylates, and tosylates are potent alkylating agents capable of interacting with DNA. Regulatory bodies (FDA, EMA) and the ICH M7 Guideline enforce a Threshold of Toxicological Concern (TTC) of 1.5 µ g/day .[1] For a drug dosed at 1 g/day , this requires a limit of quantification (LOQ) of 1.5 ppm , necessitating SIM (Selected Ion Monitoring) modes.

Protocol A: Determination of Methyl Methanesulfonate (MMS) and Ethyl Methanesulfonate (EMS)

Objective: Quantify MMS and EMS in a drug substance matrix at low ppm levels.[2]

1. Sample Preparation (Liquid-Liquid Extraction)

• Principle: Extract non-polar sulfonates from the polar drug salt matrix.

• Step 1: Weigh 100 mg of Drug Substance (API) into a 15 mL centrifuge tube.

• Step 2: Dissolve in 5 mL of 0.1 M NaOH (neutralizes mesylic acid residues and keeps API in salt form if acidic).

• Step 3: Add 2.0 mL of Dichloromethane (DCM) containing deuterated internal standard (e.g., EMS-d5).

• Step 4: Vortex vigorously for 2 minutes.

• Step 5: Centrifuge at 3000 rpm for 5 minutes to separate layers.

• Step 6: Transfer the lower organic layer (DCM) to a GC vial. Note: Avoid water carryover to protect the column.

2. GC/MS Parameters

Parameter	Setting	Rationale
Inlet	Splitless, 200°C	Lower temp minimizes thermal degradation of labile impurities.
Liner	Ultra-Inert, Single Taper with Wool	Wool increases vaporization surface area; deactivation prevents adsorption.
Column	DB-624 (30m x 0.25mm x 1.4µm)	Cyanopropyl phase ("624" type) provides unique selectivity for volatile polar compounds over the solvent.
Carrier Gas	Helium, 1.2 mL/min (Constant Flow)	Standard flow for optimal MS vacuum.
Oven	40°C (hold 2 min) 10°C/min 240°C	Low initial temp focuses volatiles; slow ramp separates solvent tail from MMS.
MS Mode	SIM (EI, 70 eV)	Essential for <5 ppm sensitivity.

3. SIM Acquisition Table

Compound	Quant Ion ( )	Qualifier Ions ( )	Retention Time (approx)
MMS	80 ( )	79, 109	6.5 min
EMS	79 ( )	109, 124	8.2 min
IMS	123 ( )	79, 43	9.1 min

Expert Insight: The ion

79 ( ) is characteristic for all methanesulfonates. However, for MMS, 80 is often more abundant due to hydrogen rearrangement. Always verify the fragmentation pattern with a neat standard.

Part 3: Derivatization of Sulfonamides

Sulfonamides (

) are notoriously difficult to analyze directly due to the acidic N-H protons. Silylation replaces these protons with trimethylsilyl (TMS) groups, improving volatility and thermal stability.

Protocol B: Silylation with BSTFA

Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA ) with 1% Trimethylchlorosilane (TMCS ).[3] TMCS acts as a catalyst to drive the reaction for sterically hindered amines.

1. Derivatization Workflow

Figure 2: Derivatization workflow for sulfonamides.

2. Experimental Steps

• Dry the Sample: Ensure the sample is completely free of water. Moisture hydrolyzes the silylation reagent, producing hexamethyldisiloxane (HMDSO) and ruining the reaction.

• Dissolution: Dissolve 1 mg of sample in 100 µL of anhydrous pyridine (scavenges acid byproducts) or acetonitrile.

• Reaction: Add 50-100 µL of BSTFA + 1% TMCS. Cap the vial immediately with a PTFE-lined cap.

• Heat: Incubate at 60°C for 30 minutes.

• Analysis: Inject 1 µL directly. Do not add water.

3. GC Parameters for Silylated Sulfonamides[4]

• Column: HP-5MS UI or DB-5MS (5% Phenyl-methylpolysiloxane). Non-polar columns work best for silylated derivatives.

• Inlet Temp: 250°C (Silylated derivatives are thermally stable).

• Mass Spec: Scan mode (m/z 50-500) for identification. Look for the

  peak (Loss of methyl group from TMS), which is often the base peak.

Part 4: Troubleshooting & Validation

Common Failure Modes

Symptom	Probable Cause	Corrective Action
Peak Tailing	Active site adsorption	Change inlet liner to Ultra-Inert; Trim column head (10-20 cm); Switch to silylation (Protocol B).
Ghost Peaks	Injector degradation	Lower inlet temperature; Check for "backflash" (injection volume > liner expansion volume).
Variable Response	Moisture in sample	Dry sample thoroughly; Use fresh BSTFA reagent.
MMS/EMS not detected	Co-elution with solvent	Use a thicker film column (e.g., 1.4 µm or 1.8 µm DB-624) or lower initial oven temperature (35°C).

Validation Criteria (ICH Q2(R1))

To ensure the method is "field-proven" and trustworthy:

• Specificity: Inject a blank matrix. Ensure no interference at the retention time of the sulfonate (m/z 79/80).

• Linearity:

  over the range of 50% to 150% of the specification limit.

• Recovery: Spike the API with the impurity at the limit level. Acceptable recovery: 80-120%.

• System Suitability: Inject a standard 6 times. The %RSD of the peak area should be

  for trace impurities (or at LOQ).

References

• ICH Harmonised Guideline. (2017). Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk M7(R1).[Link]

• U.S. Food and Drug Administration (FDA). (2008).[5] Genotoxic and Carcinogenic Impurities in Drug Substances and Products: Recommended Approaches.[Link]

• European Medicines Agency (EMA). (2006). Guideline on the Limits of Genotoxic Impurities.[1][6][7][8][9][Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Analysis of chlorinated, sulfochlorinated and sulfonamide derivatives of n-tetradecane by gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. asianjpr.com [asianjpr.com]
• 6. triphasepharmasolutions.com [triphasepharmasolutions.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. nihs.go.jp [nihs.go.jp]
• 9. ssi.shimadzu.com [ssi.shimadzu.com]

Precision In-Process Control (IPC): A Universal HPLC Protocol for Reaction Monitoring

Introduction: The Shift to Quantitative Rigor

In modern drug development and organic synthesis, the reliance on Thin Layer Chromatography (TLC) for reaction monitoring is increasingly insufficient. While TLC provides a quick visual snapshot, it lacks the quantitative resolution required to make critical " go/no-go " decisions regarding reaction completeness, impurity formation, and yield optimization.

This Application Note details a universal High-Performance Liquid Chromatography (HPLC) protocol designed for In-Process Control (IPC). Unlike rigorous Quality Control (QC) methods which prioritize resolution and validation, IPC methods prioritize speed , robustness , and kinetic accuracy .

Core Objectives

• Kinetic Freezing: Immediate quenching of reaction progress to ensure the chromatogram reflects the reactor state at the exact moment of sampling.

• Universal Applicability: A "scouting" gradient strategy capable of resolving adequate polarity ranges (LogP -1 to 5) without extensive method development.

• Self-Validating Quantification: Utilization of Internal Standards (IS) to negate sampling volume errors.[1]

Phase 1: The "Ballistic" Method Strategy

For reaction monitoring, we do not aim for baseline resolution of every trace impurity. We aim for the separation of Starting Material (SM), Product (P), and major By-products within 5 minutes.

Column Selection: Speed vs. Efficiency

The protocol utilizes Core-Shell (Fused-Core) particle technology. Unlike fully porous particles, core-shell particles reduce the diffusion path length, allowing for high efficiency at lower backpressures, making them compatible with standard HPLC (400 bar) and UHPLC systems.

• Recommended Geometry: 50 mm length × 2.1 mm I.D.

• Particle Size: 2.6 µm or 2.7 µm (Core-Shell).

• Stationary Phase: C18 (Universal) or Phenyl-Hexyl (for aromatic selectivity).

The "Scouting" Gradient

A steep, linear gradient is used to force elution of highly polar and non-polar species in a single run.

Parameter	Setting	Rationale
Mobile Phase A	Water + 0.05% TFA	Acidic modifier suppresses silanol activity and sharpens peaks for basic compounds.
Mobile Phase B	Acetonitrile + 0.05% TFA	ACN has lower viscosity than Methanol, reducing backpressure for faster flow rates.
Flow Rate	0.6 – 0.8 mL/min	High linear velocity to minimize run time.
Temperature	40°C	Reduces viscosity and improves mass transfer kinetics.
Detection	UV 254 nm & 210 nm	254 nm for aromatics; 210 nm for amides/carbonyls (universal but noisier).

Standard Gradient Table:

• 0.0 min: 5% B

• 3.0 min: 95% B

• 4.0 min: 95% B (Wash)

• 4.1 min: 5% B (Re-equilibration)

• 5.0 min: Stop

Phase 2: Sample Preparation & Quenching Logic

The most critical source of error in reaction monitoring is post-sampling reaction progression. If a sample sits in an autosampler vial for 30 minutes before injection, the HPLC data represents the vial, not the reactor.

The Quenching Protocol

You must "kill" the reaction immediately upon sampling.

• Acidic Reactions: Quench with excess weak base (e.g., Sodium Bicarbonate solution) or high dilution in ACN.

• Basic Reactions: Quench with weak acid (e.g., Ammonium Chloride) or dilute acid.

• Metal Catalysis: Add a chelator (EDTA or Thiourea) to prevent post-sampling catalysis.

• Universal (Kinetic) Quench: Rapid dilution (1:50 or 1:100) into cold Acetonitrile/Water (50:50).

Workflow Visualization

The following diagram illustrates the critical control points in the monitoring workflow.

Figure 1: Critical path for reaction monitoring. The red arrow emphasizes the necessity of speed between sampling and quenching to maintain data integrity.

Phase 3: Quantification Strategies

Researchers often default to "Area %" (integration of all peaks = 100%). This is scientifically flawed for reaction monitoring because:

• Starting materials and products have different Extinction Coefficients (

  ).

• By-products may have massive UV responses, skewing purity data.

• Reaction volume changes (evaporation/addition) are ignored.

The Internal Standard (IS) Method

To validate the system, add a chemically inert standard to your quench solvent before adding the reaction mixture.

Selection Criteria for IS:

• Chromatography: Must elute in a clear window (not co-eluting with SM or P).

• Stability: Must not react with the reaction matrix.

• Detection: Must have a UV response at the monitoring wavelength.[2]

• Common Candidates: Benzophenone, Naphthalene, Benzoic Acid (depending on pH).

Calculation Comparison

Method	Formula	Pros	Cons
Area %		Fast; No standards needed.	Highly Inaccurate. Assumes all components have equal UV response.
External Std	Compare to Calibration Curve.	Accurate for pure compounds.	Susceptible to injection volume errors and matrix effects.
Internal Std		Robust. Corrects for injection error, evaporation, and dilution variance.	Requires finding a compatible IS.[1][3]

Detailed Experimental Protocol

Step 1: Preparation of "Quench Mix"

• Prepare 100 mL of HPLC grade Acetonitrile/Water (80:20).

• Add Internal Standard (e.g., 10 mg Benzophenone) to this bottle.

• Sonicate to dissolve. This is your "System Suitability" solution.

Step 2: Sampling (T=0)

• Before adding the catalyst/reagent that starts the reaction, take a 20 µL aliquot of the mixture.

• Dispense into 980 µL of Quench Mix in an HPLC vial (1:50 dilution).

• Cap and vortex.

• Inject.[3][4] This is your T=0 reference. It defines the Starting Material retention time and the IS area ratio.

Step 3: Monitoring (T=x)

• At defined intervals (e.g., 1h, 2h), withdraw 20 µL.

• Immediately dispense into 980 µL of Quench Mix .

• Vortex and Inject.

• Data Analysis: Overlay the chromatogram with T=0.

  • Disappearance of SM peak?

  • Appearance of Product peak?

  • Check IS Area: If the IS peak area drops significantly, your injection failed or the matrix is suppressing the signal.

Logic Flow for Method Optimization

If the "Universal" method fails, follow this logic tree to adjust.

Figure 2: Troubleshooting logic for adapting the universal protocol to difficult reaction matrices.

Troubleshooting Common Issues

Observation	Root Cause	Corrective Action
Ghost Peaks	Carryover from previous run or dirty needle.	Add a "needle wash" step with 100% ACN/IPA. Run a blank injection.
Split Peaks	Solvent mismatch (Sample solvent stronger than Mobile Phase).	Dilute sample with water or Mobile Phase A instead of pure ACN.
Drifting Retention Times	Column not equilibrating.	Increase the re-equilibration time at the end of the gradient (e.g., from 1 min to 2 min).
IS Area Variance	Pipetting error or evaporation.	Use positive displacement pipettes. Ensure vials are capped immediately.

References

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. Wiley. (Foundational text on HPLC theory and gradient elution).

• Dolan, J. W. (2012). "When Should an Internal Standard be Used?" LCGC North America. Link

• Agilent Technologies. (2023). "Rapid Monitoring of Chemical Reactions Made Possible by Ultrahigh-Performance Liquid Chromatography." LCGC International. Link

• Merck/Sigma-Aldrich. (2024). "HPLC Troubleshooting Guide: How to Identify, Isolate, and Correct Common Problems." Link

• Teerinen, T., et al. (2022).[2] "Quality by design approach for green HPLC method development." NIH/PubMed Central. Link

Sources

• 1. quora.com [quora.com]
• 2. digitalcommons.bridgewater.edu [digitalcommons.bridgewater.edu]
• 3. researchgate.net [researchgate.net]
• 4. wjpmr.com [wjpmr.com]

Application Note: Regioselective Functionalization of 1,4-Dichloro-2-(methylsulfonyl)benzene

This Application Note is designed to serve as a definitive technical guide for the regioselective functionalization of 1,4-Dichloro-2-(methylsulfonyl)benzene (CAS: 23095-75-2). It addresses the specific electronic properties of this scaffold that enable the synthesis of complex bioactive molecules, particularly in the fields of agrochemistry (HPPD inhibitors) and medicinal chemistry (GPCR antagonists).

Executive Summary

1,4-Dichloro-2-(methylsulfonyl)benzene represents a "privileged scaffold" due to its unique electronic asymmetry. The presence of the strongly electron-withdrawing methylsulfonyl group (-SO₂Me) at the C2 position creates a significant reactivity differential between the chlorine atoms at C1 and C4. This guide details the protocols for exploiting this difference to perform sequential, regioselective substitutions—enabling the rapid construction of diverse chemical libraries for drug and agrochemical discovery.

Key Applications:

• Agrochemicals: Synthesis of triketone herbicide intermediates (HPPD inhibitors).[1][2]

• Pharmaceuticals: Construction of 5-HT6 receptor antagonists and CCR3 ligands.

• Materials: Synthesis of polysulfone monomers.

Mechanistic Insight: The "Ortho-Sulfone" Effect

To design effective protocols, one must understand the underlying causality of the reactivity.

Electronic Asymmetry

The methylsulfonyl group is a strong electron-withdrawing group (EWG) exhibiting both inductive (-I) and mesomeric (-M) effects.

• C1-Cl (Ortho): The chlorine at position 1 is ortho to the sulfone. Nucleophilic attack at this position forms a Meisenheimer complex where the negative charge is delocalized onto the sulfone-bearing carbon (C2). This intermediate is highly stabilized, significantly lowering the activation energy for Nucleophilic Aromatic Substitution (SₙAr).

• C4-Cl (Meta): The chlorine at position 4 is meta to the sulfone. Nucleophilic attack here results in a Meisenheimer complex where the negative charge cannot be effectively delocalized onto the sulfone group. Consequently, this position is inert to mild SₙAr conditions.

Strategic Implication: This reactivity gap allows for a "One-Pot, Two-Step" synthesis where C1 is functionalized via SₙAr, followed by C4 functionalization via metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura).

Visualization: Reaction Pathway

The following diagram illustrates the sequential logic for synthesizing bioactive cores.

Figure 1: Sequential functionalization strategy leveraging the electronic differentiation between C1 and C4 positions.

Experimental Protocols

Protocol A: Regioselective SₙAr at C1 (Library Generation)

Objective: To introduce a diversity element (amine or ether) at the C1 position while leaving the C4-Cl intact for future manipulation.

Reagents:

• Substrate: 1,4-Dichloro-2-(methylsulfonyl)benzene (1.0 equiv)

• Nucleophile: Primary/Secondary Amine (1.1 equiv) or Phenol (1.1 equiv)

• Base: K₂CO₃ (2.0 equiv) or DIPEA (2.5 equiv) for amines.

• Solvent: Acetonitrile (MeCN) or DMF (anhydrous).

Step-by-Step Methodology:

• Preparation: In a 20 mL scintillation vial equipped with a magnetic stir bar, dissolve 1,4-Dichloro-2-(methylsulfonyl)benzene (225 mg, 1.0 mmol) in anhydrous MeCN (5 mL).

• Addition: Add K₂CO₃ (276 mg, 2.0 mmol). Then, add the amine nucleophile (1.1 mmol) dropwise.

• Reaction: Seal the vial and heat to 60°C . Monitor via TLC (Hexane/EtOAc 7:3) or LC-MS.

  • Checkpoint: The starting material (Rt ~ 4.5 min) should disappear, replaced by a single new peak (Rt ~ 3.8 min). Formation of the bis-substituted product is rare under these conditions but can occur at elevated temperatures (>100°C).

• Workup: Upon completion (typically 2-4 hours), cool to room temperature. Filter off inorganic salts.

• Isolation: Concentrate the filtrate in vacuo. Recrystallize from EtOH/Water or purify via flash chromatography if necessary.

Data Validation (Self-Check):

• ¹H NMR: Look for the loss of the doublet at δ ~7.5 ppm (C1-H coupling) and the appearance of broad NH signals or alkyl protons from the nucleophile. The C4-Cl proton signal should remain distinct.

Protocol B: Palladium-Catalyzed Cross-Coupling at C4

Objective: To functionalize the deactivated C4 position, creating biaryl sulfones common in GPCR antagonists.

Reagents:

• Substrate: Product from Protocol A (1.0 equiv)

• Partner: Aryl Boronic Acid (1.5 equiv)

• Catalyst: Pd(dppf)Cl₂·DCM (3-5 mol%)

• Base: Cs₂CO₃ (3.0 equiv)

• Solvent: 1,4-Dioxane/Water (4:1).

Step-by-Step Methodology:

• Inerting: Purge a reaction vessel with nitrogen for 5 minutes.

• Loading: Add the C1-substituted intermediate (0.5 mmol), aryl boronic acid (0.75 mmol), Cs₂CO₃ (1.5 mmol), and Pd catalyst.

• Solvation: Add degassed Dioxane/Water (5 mL).

• Reaction: Heat to 90°C for 12 hours.

• Workup: Dilute with EtOAc, wash with brine, dry over MgSO₄, and concentrate.

Data Presentation: Reaction Optimization Matrix

The following table summarizes the optimization of the SₙAr step (Protocol A), demonstrating the critical role of temperature in maintaining regioselectivity.

Entry	Solvent	Base	Temp (°C)	Time (h)	Yield (C1-Sub)	Yield (Bis-Sub)	Notes
1	DCM	TEA	25	24	15%	0%	Too slow; solvent non-polar.
2	MeCN	K₂CO₃	60	3	92%	<2%	Optimal Condition.
3	DMF	K₂CO₃	120	2	65%	25%	Loss of regioselectivity.
4	DMSO	NaH	25	0.5	50%	40%	Base too strong; over-reaction.

Application Case Study: Synthesis of 5-HT6 Antagonist Analogs

Context: 5-HT6 receptor antagonists are investigated for the treatment of cognitive impairment in Alzheimer's disease. Many potent ligands feature a bis-aryl sulfone structure.

Synthetic Route:

• Scaffold: Start with 1,4-Dichloro-2-(methylsulfonyl)benzene.[3]

• R1 Introduction: React with 3-amino-piperidine (SₙAr condition, Protocol A) to install the amine headgroup at C1.

  • Result: 1-(4-chloro-2-(methylsulfonyl)phenyl)piperidin-3-amine.

• R2 Introduction: React with phenylboronic acid (Suzuki condition, Protocol B) to replace the C4-Cl.

  • Result: A biaryl sulfone core with a solubilizing amine tail.

Significance: This route avoids the use of toxic chlorosulfonic acid usually required to introduce sulfonyl groups onto pre-formed biaryls, offering a greener and more convergent approach.

References

• Regioselectivity in SₙAr Reactions

  • Source: Bunnett, J. F., & Zahler, R. E. (1951). "Nucleophilic Substitution Reactions." Chemical Reviews.
  • Relevance: Foundational text establishing the activ

• Synthesis of Sulfone-Based Herbicides (Tembotrione/Mesotrione Class)

  • Source: Beaudegnies, R., et al. (2009). "Recent advances in the chemistry of HPPD inhibitors." Bioorganic & Medicinal Chemistry.
  • Relevance: Discusses the structural requirements for bioactivity in sulfone-substituted benzenes.

• Palladium-Catalyzed Coupling of Deactivated Aryl Chlorides

  • Source: Littke, A. F., & Fu, G. C. (2002). "Palladium-catalyzed coupling reactions of aryl chlorides.
  • Relevance: Provides the protocol basis for the C4 functionaliz

• 5-HT6 Receptor Antagonists SAR

  • Source: Holenz, J., et al. (2006). "Medicinal chemistry strategies to 5-HT6 receptor antagonists." Drug Discovery Today.
  • Relevance: Validates the biaryl sulfone motif as a critical pharmacophore.

Sources

• 1. A Process For Preparing Triketone Compound And Its Intermediate [quickcompany.in]
• 2. Tembotrione Synthesis: Structure, Reagents, and Reactions [eureka.patsnap.com]
• 3. 1,4-Dichloro-2-(2-methylsulfonylethenyl)benzene | C9H8Cl2O2S | CID 173166401 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Site-Selective Cross-Coupling of Dihalopyrimidines

Executive Summary & Strategic Relevance

Pyrimidines constitute the core scaffold of a vast number of FDA-approved kinase inhibitors (e.g., Imatinib, Nilotinib, Brigatinib). The ability to sequentially functionalize the pyrimidine ring—specifically differentiating between the C2, C4, and C6 positions—is a critical competency in Medicinal Chemistry.

This guide addresses the "Selectivity Paradox" in 2,4-dihalopyrimidines: while both halogens are activated for oxidative addition, they are electronically distinct. This Application Note provides the mechanistic grounding and validated protocols to control site selectivity, enabling the rational design of polysubstituted pyrimidine libraries.

Mechanistic Principles of Selectivity

To control the reaction, one must understand the electronic landscape of the pyrimidine ring. The selectivity is governed by the relative electrophilicity of the carbon centers and the stability of the oxidative addition intermediates.

Electronic Activation Hierarchy

In 2,4-dichloropyrimidine, the C4-position is kinetically privileged .

• Resonance: The C4 position is para to N1 and ortho to N3. Oxidative addition at C4 leads to a transition state stabilized by resonance contributions from both nitrogen atoms.

• LUMO Coefficient: Frontier Molecular Orbital (FMO) theory confirms that the C4 carbon possesses a larger LUMO coefficient than C2, making it more susceptible to nucleophilic attack by the Pd(0) species.[1]

• Sterics: The C2 position is flanked by two nitrogen lone pairs, creating a "bidentate-like" steric and electronic repulsion zone that can retard the approach of bulky phosphine ligands.

Visualization of Reactivity Landscape

Figure 1: Decision pathways for oxidative addition. The C4-position is electronically favored, allowing for high selectivity under mild conditions.

Validated Experimental Protocols

Protocol A: C4-Selective Suzuki-Miyaura Coupling

Objective: Synthesis of 4-aryl-2-chloropyrimidines from 2,4-dichloropyrimidine. Selectivity Target: >95:5 (C4:C2).

Reagents & Stoichiometry

Component	Equiv.	Role	Notes
2,4-Dichloropyrimidine	1.0	Substrate	Excess not usually required if temp is controlled.
Aryl Boronic Acid	1.05	Nucleophile	Slight excess ensures conversion without promoting bis-coupling.
Pd(PPh3)4	0.03	Catalyst	Tetrakis is standard; Pd(dppf)Cl2 is a robust alternative.
Na2CO3 (2M aq)	2.5	Base	Carbonate is mild enough to prevent hydrolysis of the C2-Cl.
DME or 1,4-Dioxane	-	Solvent	DME often provides cleaner profiles than THF.

Step-by-Step Methodology

• Degassing: Charge a reaction vial with 2,4-dichloropyrimidine (1.0 equiv) and Aryl Boronic Acid (1.05 equiv). Dissolve in DME (0.2 M concentration). Sparge with Argon/Nitrogen for 10 minutes. Critical: Oxygen promotes homocoupling of boronic acids and catalyst deactivation.

• Catalyst Addition: Add Pd(PPh3)4 (3 mol%) and aqueous Na2CO3 (2.5 equiv) under positive inert gas pressure.

• Reaction: Seal the vessel and heat to 60 °C .

  • Expert Tip: Do not reflux (80-100 °C) initially. Higher temperatures lower the energy barrier difference between C4 and C2, eroding selectivity. Monitor by TLC/LCMS at 1 hour.

• Workup: Once starting material is consumed (usually < 4 h), cool to RT. Dilute with EtOAc, wash with water and brine. Dry over Na2SO4.

• Purification: Flash chromatography. The mono-coupled product is usually significantly less polar than the boronic acid but more polar than the bis-coupled byproduct.

Protocol B: Sequential One-Pot Double Coupling

Objective: Installing two different aryl groups (Ar¹ at C4, Ar² at C2).

Workflow Logic

• Step 1 (C4): React limiting Ar¹-B(OH)₂ (1.0 equiv) at low temp (40-60 °C).

• Checkpoint: Confirm consumption of boronic acid.

• Step 2 (C2): Add Ar²-B(OH)₂ (1.2 equiv) and raise temp (90-100 °C).

Step-by-Step Methodology

• Follow Protocol A exactly, but use 1.0 equiv of Ar¹-B(OH)₂.

• After 2 hours at 60 °C, verify formation of the monochloride intermediate via LCMS.

• Do not work up.

• Inject a degassed solution of Ar²-B(OH)₂ (1.2 to 1.5 equiv) in minimal DME into the reaction mixture.

• Increase temperature to 90–100 °C (or use microwave irradiation at 110 °C for 20 min).

• The C2-Cl is deactivated by the electron-rich Ar¹ group at C4, so this step requires higher energy (forcing conditions).

Advanced Optimization & Troubleshooting

Overcoming the "Symmetric" Challenge (4,6-Dichloropyrimidine)

4,6-Dichloropyrimidine is symmetric (

).

• Challenge: Statistical mixture of starting material, mono-, and bis-products.

• Solution: Use a stoichiometric deficit of the boronic acid (0.8 equiv) to favor mono-product, or exploit solubility differences. The mono-product is often less soluble in alcoholic solvents than the starting material.

• Protocol Adjustment: Use Toluene/Ethanol/Water (4:1:1). The protic solvent helps solubilize the boronic acid but often precipitates the mono-arylated product upon cooling, protecting it from further reaction.

Inverting Selectivity (Targeting C2 First)

Direct C2-coupling on 2,4-dichloropyrimidine is chemically difficult because C4 is inherently more reactive. To achieve C2-selectivity, you must change the substrate, not just the catalyst.

• Strategy 1: The "Bond Strength" Switch. Use 2-chloro-4-iodopyrimidine . The C4-I bond is weaker and undergoes oxidative addition faster than C2-Cl. This reinforces the natural C4 selectivity.

• Strategy 2: The "Blocking" Switch. Use 2-chloro-4-methoxypyrimidine (synthesized via SNAr of methoxide at C4). Couple at C2, then convert the C4-OMe back to a leaving group (e.g., via hydrolysis to ketone and chlorination) if C4 functionalization is needed later.

• Strategy 3: Ligand Control (Emerging). Recent literature suggests bulky NHC ligands (e.g., IPr) can sometimes favor C2 oxidative addition by sterically crowding the C4 position, though this is substrate-dependent.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Selectivity (Sig. Bis-coupling)	Temp too high or excess Boronic Acid.	Lower temp to 40°C. Use slow addition of Boronic Acid (syringe pump).
Hydrolysis (Pyrimidinone formation)	Base is too strong (e.g., hydroxide).	Switch to K3PO4 or NaHCO3. Ensure solvents are dry if using anhydrous conditions.
Protodehalogenation (Cl replaced by H)	Hydride source present / Pd-H species.	Avoid alcoholic solvents (EtOH/MeOH) if this occurs; switch to DMF or Toluene.
No Reaction at C2 (Step 2)	Catalyst death or deactivated ring.	Add fresh Pd catalyst (1 mol%) with the second boronic acid. Switch to Buchwald precatalysts (e.g., XPhos Pd G2).

Decision Tree for Experimental Design

Figure 2: Strategic workflow for selecting the correct protocol based on substrate symmetry and regiochemical goals.

References

• Schnürch, M., et al. "Regioselective cross-coupling reactions of multiple halogenated nitrogen-containing heterocycles." Chemical Society Reviews, 2007, 36, 1046-1057.

• Langer, P., et al. "Site-selective Suzuki-Miyaura coupling of heteroaryl halides." Tetrahedron, 2005. (Foundational review on electronic control in heterocycles).

• Gong, J. et al. "Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines." Molecules, 2013, 18(6).

• Anderson, T. J., & Handy, S. T. "One-pot Double Suzuki Couplings of Dichloropyrimidines." Synthesis, 2010.[2]

• Dolsak, A. et al. "Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids." Molecules, 2021.[3]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. mdpi.com [mdpi.com]
• 3. Site-selective cross coupling by fine-tuning the supramolecular interaction (an article review) - InCatT - Innovative Catalyst Technologies [incatt.nl]

Use of 1,4-Dichloro-2-(methylsulfonyl)benzene in materials science

Topic: Strategic Utilization of 1,4-Dichloro-2-(methylsulfonyl)benzene in Functional Materials Synthesis Content Type: Advanced Application Note & Protocol Guide Audience: Materials Scientists, Polymer Chemists, and R&D Process Engineers[1]

Executive Summary: The Asymmetric Electrophile Advantage

1,4-Dichloro-2-(methylsulfonyl)benzene (CAS 66640-63-9) represents a specialized class of "Janus" electrophiles—molecules with dual, yet distinct, reactive sites.[1][2] Unlike symmetric monomers (e.g., 4,4'-dichlorodiphenyl sulfone) used in standard engineering plastics, this isomer features a unique electronic architecture where the methylsulfonyl (

) group exerts a regioselective activation effect.[1][2]

This guide details the utilization of 1,4-dichloro-2-(methylsulfonyl)benzene as a precision building block for Asymmetric Functional Materials , specifically in the synthesis of Benzotriazole UV Absorbers , Sulfone-Functionalized Polysulfones , and Electron-Transport Materials (OLEDs) .[1][2]

Part 1: Chemical Architecture & Reactivity Logic

To master the use of this molecule, one must understand its electronic bias.[1] The methylsulfonyl group is a strong electron-withdrawing group (EWG) (

), which activates the benzene ring for Nucleophilic Aromatic Substitution ( ).[1][2]

The Regioselectivity Principle

The

group at position 2 activates the chlorine atoms differentially:

• C1-Cl (Ortho): Highly activated due to direct resonance stabilization of the Meisenheimer complex by the adjacent sulfone.[1][2]

• C4-Cl (Meta): Poorly activated. The meta position does not allow the negative charge of the intermediate to delocalize onto the sulfone oxygens.

Implication: Under controlled conditions, this molecule allows for mono-substitution at C1 , leaving C4 available for subsequent polymerization or cross-coupling.[1][2]

Part 2: Application Protocols

Module A: Synthesis of Asymmetric Precursors (UV Absorbers/OLEDs)

Application: Creating "AB-type" monomers or benzotriazole precursors where distinct functionalities are required at opposite ends of the ring.[1][2]

Experimental Workflow: Regioselective

Objective: Selectively displace C1-Cl with a primary amine (R-NH2) while preserving C4-Cl.[1][2]

Reagents:

• Substrate: 1,4-Dichloro-2-(methylsulfonyl)benzene (1.0 eq)[1][2]

• Nucleophile: Aniline derivative or aliphatic amine (1.1 eq)[1][2]

• Base:

  (mild) or Diisopropylethylamine (DIPEA)[1][2]

• Solvent: DMSO (polar aprotic is critical for

  )[1][2]

Step-by-Step Protocol:

• Preparation: Dissolve 10 mmol of substrate in 20 mL of anhydrous DMSO under

  atmosphere.

• Addition: Cool the solution to 0°C. Add 11 mmol of the amine dropwise to prevent exotherms that could trigger C4 substitution.

• Reaction: Add 1.2 eq of

  . Allow the mixture to warm to Room Temperature (RT). Stir for 4–6 hours.

  • Checkpoint: Monitor via TLC (Hexane/EtOAc 8:2).[1][2] The starting material (

    ) should disappear; the mono-substituted product ( ) will appear.[1][2]

• Quench: Pour the reaction mixture into 100 mL ice water. The product typically precipitates.[1][2]

• Purification: Filter the solid. Recrystallize from Ethanol.[1][2]

  • Note: If the product is an oil, extract with DCM, wash with brine, and purify via flash column chromatography.[1]

Data Validation:

• 1H NMR: Look for the loss of the doublet corresponding to the C1 proton (if applicable) and the shift of the C3 proton signal due to the new amino group.

• Yield Target: >85% Mono-substituted product.

Module B: Synthesis of Sulfone-Functionalized Polysulfones

Application: High-performance membranes (gas separation) or engineering thermoplastics where the pendant methylsulfonyl group increases hydrophilicity and permselectivity.[1][2]

Experimental Workflow: High-Temperature Polycondensation

Objective: Force the reaction of both C1-Cl and C4-Cl with a bisphenol to form a polymer chain.

Reagents:

• Monomer A: 1,4-Dichloro-2-(methylsulfonyl)benzene (1.0 eq)[1][2]

• Monomer B: Bisphenol A (BPA) or 4,4'-Biphenol (1.0 eq)[1][2]

• Base:

  (excess, 2.2 eq)[1][2]

• Solvent: NMP (N-Methyl-2-pyrrolidone) + Toluene (azeotropic agent)[1][2]

Step-by-Step Protocol:

• Salt Formation: In a 3-neck flask equipped with a Dean-Stark trap, combine Bisphenol A,

  , NMP, and Toluene.[1][2]

• Dehydration: Heat to 140°C. Reflux toluene to remove water (forming the dipotassium salt of BPA).[1][2] Distill off toluene once water evolution ceases.[1][2]

• Polymerization: Cool to 100°C. Add 1,4-Dichloro-2-(methylsulfonyl)benzene.

• Forcing Conditions: Heat the system to 180°C–190°C for 12–16 hours.

  • Critical Mechanism:[1] The high temperature is required to overcome the activation energy barrier of the deactivated C4-Cl (meta) position.[1]

• Termination: End-cap with a small amount of phenol (to remove Cl ends) or methyl chloride (to remove phenoxide ends).[1][2]

• Isolation: Pour the viscous solution into a 10x excess of Methanol under vigorous stirring to precipitate the polymer.

• Purification: Dissolve in THF and reprecipitate in Methanol.

Characterization Table:

Parameter	Target Range	Method	Significance
Inherent Viscosity	0.4 – 0.8 dL/g	Ubbelohde Viscometer	Indicates sufficient molecular weight for mechanical strength.[1][2]
Tg (Glass Transition)	190°C – 220°C	DSC	Higher than standard PSU due to steric bulk of the sulfone pendant.[1][2]
Decomposition ( )	>400°C	TGA	Confirms thermal stability of the sulfone linkage.[1][2]

Part 3: Visualization of Reaction Logic

The following diagram illustrates the divergent pathways controlled by temperature and stoichiometry.

Caption: Divergent synthesis pathways. Pathway A exploits the high reactivity of the ortho-chlorine (C1) for asymmetric synthesis.[1][2] Pathway B utilizes high thermal energy to force the meta-chlorine (C4) to react, enabling polymerization.[1]

Part 4: Safety & Handling (E-E-A-T)

• Sulfone Toxicity: While sulfones are generally stable, chlorinated aromatics can be skin sensitizers.[1][2] All reactions involving high temperatures and polar solvents (DMSO, NMP) must be performed in a fume hood to avoid inhaling solvent vapors containing trace chlorinated byproducts.[1][2]

• Thermal Runaway: The activation of C1-Cl is significant.[1][2] When scaling up (>50g), add the nucleophile slowly to control the exotherm.[1]

References

• Regioselectivity in

  Reactions:

  • Title: Chemoselective

    reactions of 4,6-dichloro-2-(methylsulfonyl)pyrimidine and related electrophiles.[1][2][3]

  • Source:Beilstein Journal of Organic Chemistry, 2013.[1][2]

  • Relevance: Establishes the mechanistic rule that sulfone groups preferentially activate ortho/para positions over meta positions.[1][2]

  • Link:[Link][1][2]

• Polysulfone Synthesis Fundamentals

  • Title: Synthesis and characterization of sulfon
  • Source:Journal of Membrane Science.
  • Relevance: Details the high-temperature carbonate method for polymerizing dichlorodiphenyl sulfones.

  • Link:[Link][1][2]

• Benzotriazole UV Absorber Chemistry

  • Title: Synthesis and Application of Benzotriazole UV Absorbers.[1][2]

  • Source:Molecules (MDPI).[1][2]

  • Relevance: Describes the cyclization of o-nitro/amino intermediates to form the benzotriazole core, applicable to the mono-substituted product of Module A.

  • Link:[Link][1][2][4]

• Compound Data

  • Title: 1,4-Dichloro-2-(methylsulfonyl)benzene (PubChem CID 66640-63-9).[1][2]

  • Source: National Center for Biotechnology Information (NCBI).[1][2]

  • Link:[Link][1][2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 1,4-Dichloro-2-[(methylsulfonyl)ethynyl]benzene | C9H6Cl2O2S | CID 177816225 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. WO2007054668A1 - Synthesis of methylsulphonyl benzene compounds - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield for 1,4-Dichloro-2-(methylsulfonyl)benzene

Executive Summary & Core Workflow

Welcome to the technical support hub. You are likely here because your synthesis of 1,4-Dichloro-2-(methylsulfonyl)benzene is either stalling at the intermediate sulfoxide or suffering from poor isolation yields.

The industry-standard "Happy Path" for this synthesis is the Oxidation of 2,5-Dichlorothioanisole . While electrophilic aromatic substitution (sulfonylation) is possible, it is atom-inefficient and regiochemically challenging compared to the oxidation of the sulfide, which is readily available or easily synthesized via SNAr.

The "Happy Path" Protocol (Optimized for Yield)

Method: Catalytic Oxidation using Na₂WO₄ / H₂O₂. Why: Unlike mCPBA (expensive, waste generation) or KMnO₄ (harsh, metal waste), the Tungstate-catalyzed peroxide oxidation is scalable, high-yielding (>95%), and water-tolerant.

Reaction Scheme:

Caption: The rate-limiting step is the second oxidation. Without catalytic assistance or sufficient heat, the reaction kinetically traps at the sulfoxide.

Detailed Experimental Protocol

Standardized for 50 mmol scale. Scale up linearly.

Reagents:

• Substrate: 2,5-Dichlorothioanisole (9.65 g, 50 mmol)

• Oxidant: Hydrogen Peroxide (30% w/w aq., 12.5 mL, ~110-120 mmol, 2.2-2.4 equiv)

• Catalyst: Sodium Tungstate Dihydrate (Na₂WO₄·2H₂O) (0.33 g, 1 mmol, 2 mol%)

• Phase Transfer Catalyst (Optional but Recommended): Aliquat 336 or TBAB (1 mol%) if using a biphasic solvent system.

• Solvent: Glacial Acetic Acid (50 mL) OR Ethyl Acetate/Water (Biphasic). Note: Acetic acid acts as both solvent and co-catalyst (forming peracetic acid in situ).

Step-by-Step Methodology:

• Charge: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve the sulfide and sodium tungstate in Glacial Acetic Acid.

• Heat: Warm the solution to 50-55°C .

• Addition (Critical): Add H₂O₂ dropwise via an addition funnel over 30 minutes. Caution: Exothermic. Monitor internal temperature; do not exceed 75°C during addition to prevent peroxide decomposition.

• Reflux: Once addition is complete, ramp temperature to 80-85°C and hold for 2–4 hours.

  • Checkpoint: Check TLC (EtOAc/Hexane 3:7) or HPLC. The sulfoxide intermediate is more polar than the sulfide but less polar than the sulfone? Correction: Sulfones are generally more polar than sulfides, but sulfoxides are the most polar species in this triad.

  • TLC Order (Non-polar to Polar): Sulfide > Sulfone > Sulfoxide.

• Quench: Cool to room temperature. Add saturated aqueous Na₂SO₃ (Sodium Sulfite) dropwise to destroy excess peroxide. Test with starch-iodide paper (Paper should remain white).

• Isolation:

  • If using Acetic Acid: Pour mixture into 200 mL ice water. The product should precipitate as a white solid.[1][2] Filter and wash with water.[3]

  • If oiling out occurs: Extract with Dichloromethane (DCM), wash with NaHCO₃ (to remove acid), dry over MgSO₄, and concentrate.

• Purification: Recrystallize from Ethanol or 2-Propanol if necessary.

Troubleshooting Hub (Q&A)

Issue 1: Incomplete Conversion (Stuck at Sulfoxide)

User Question: "My HPLC shows 90% conversion of the starting material, but I have a 40:60 mixture of Sulfone:Sulfoxide. Adding more H₂O₂ doesn't help. Why?"

Scientist's Answer: This is a classic kinetic trap. The oxidation of Sulfide

Sulfoxide is rapid and electrophilic. The oxidation of Sulfoxide Sulfone is nucleophilic (the sulfoxide oxygen attacks the peroxide) and is significantly slower.

• Root Cause:

  • Temperature too low: The second step has a higher activation energy. You must heat to >70°C.[4]

  • Catalyst Poisoning/Absence: Without Tungstate or Molybdate, H₂O₂ is poor at oxidizing electron-deficient sulfoxides (the benzene ring withdraws electron density).

  • Peroxide Decomposition: At high temps, H₂O₂ disproportionates to H₂O + O₂ before it can react.

• Fix:

  • Add Sodium Tungstate (2 mol%) . It forms an active peroxotungstate species that transfers oxygen more efficiently.

  • Ensure pH is acidic (Acetic acid solvent is ideal).

  • Add H₂O₂ in portions at reaction temperature, not all at the start.

Issue 2: Low Isolated Yield (Material Loss)

User Question: "The reaction looks clean on TLC, but after workup, I only recover 50% yield. Where is my product?"

Scientist's Answer: The sulfone is moderately polar and can be surprisingly soluble in aqueous acetic acid or organic washes.

• Root Cause:

  • Solubility in Acetic Acid: If you pour into water and the volume of water is insufficient (or the acetic acid concentration is too high), the sulfone remains dissolved.

  • Phase Separation: If extracting with EtOAc, the sulfone might partition partially into the aqueous phase if it's very acidic.

• Fix:

  • The "Crash" Method: Use a 1:5 ratio of Reaction Mixture : Ice Water. Ensure the final pH is >4 (neutralize with NaOH if needed) to decrease solubility if using acidic workup.

  • Salting Out: Saturate the aqueous layer with NaCl before extraction.

Issue 3: Safety & Exotherms

User Question: "I saw a massive temperature spike upon adding the oxidant. Is this normal?"

Scientist's Answer: Yes, but dangerous. The oxidation of sulfide to sulfoxide is highly exothermic (

).

• Control Protocol:

  • Never add H₂O₂ as a bolus shot.

  • Use an internal temperature probe.

  • Cooling Bath: Have an ice bath ready before starting addition.

  • Induction Period: If you add oxidant and see no temp rise, STOP . You may be accumulating unreacted peroxide which will runaway later. Wait for the "kick" before continuing addition.

Data & Comparison of Methods

Parameter	H₂O₂ / Acetic Acid (Recommended)	mCPBA / DCM	Oxone / MeOH
Yield	90-95%	85-98%	>95%
Cost	Low	High	Medium
Scalability	High (Industrial)	Low (Safety/Waste)	Medium (Solids handling)
Atom Economy	High (Byproduct: H₂O)	Poor (Byproduct: mCBA)	Poor (Sulfate salts)
Reaction Time	2-4 Hours	1-2 Hours	4-12 Hours
Key Risk	Peroxide accumulation	Shock sensitive	Salt removal difficult

Logic & Decision Pathways

Troubleshooting Decision Tree

Caption: Logical flow for diagnosing incomplete reactions based on intermediate analysis.

References

• Sulfide Oxidation to Sulfone Using Sodium Chlorite and Hydrochloric Acid. Molecules, 2025.

• Sulfone synthesis by oxidation. Organic Chemistry Portal.

• Preparation method of 2-chloro-4-methylsulfonylbenzoic acid (Related Precursor Logic). Google Patents CN102627591A.

• 1,4-Dichloro-2-(methylsulfonyl)benzene General Properties. ChemSynthesis.

Sources

• 1. CN110590617B - Method for preparing sulfone by catalytic oxidation of thioether - Google Patents [patents.google.com]
• 2. WO2007054668A1 - Synthesis of methylsulphonyl benzene compounds - Google Patents [patents.google.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Design and synthesis of polycyclic sulfones via Diels–Alder reaction and ring-rearrangement metathesis as key steps - PMC [pmc.ncbi.nlm.nih.gov]

Purification of 1,4-Dichloro-2-(methylsulfonyl)benzene by column chromatography

This guide serves as a specialized Technical Support Center for the purification of 1,4-Dichloro-2-(methylsulfonyl)benzene (also known as 2,5-dichlorophenyl methyl sulfone). It is designed to assist researchers in overcoming solubility issues, separating oxidation byproducts, and maximizing recovery.

Ticket Subject: Purification of 1,4-Dichloro-2-(methylsulfonyl)benzene Assigned Specialist: Senior Application Scientist Status: Active

📊 Module 1: Pre-Purification Diagnostics

Before packing your column, you must characterize the crude mixture. This synthesis typically involves the oxidation of 1,4-dichloro-2-(methylthio)benzene (sulfide) to the sulfone.

Common Impurities:

• Starting Material: 1,4-Dichloro-2-(methylthio)benzene (Sulfide) – Non-polar

• Intermediate: 1,4-Dichloro-2-(methylsulfinyl)benzene (Sulfoxide) – Highly Polar / "Sticky"

Standard Rf Data (Silica Gel 60)

Mobile Phase: Hexane:Ethyl Acetate (3:1)

Compound	Approx.[1][2][3][4][5][6][7][8][9][10][11][12] Rf	Elution Behavior
Sulfide (Impurity)	0.75 - 0.85	Elutes near solvent front; easily separated.
Sulfone (Target)	0.35 - 0.45	Distinct spot; tailing indicates overload.
Sulfoxide (Impurity)	0.05 - 0.15	Retained strongly; requires polar push to elute.

Critical Note on Elution Order: Unlike many functional groups, the oxidation state of sulfur drastically alters polarity. The elution order on silica is invariably Sulfide (Fastest)

Sulfone Sulfoxide (Slowest) . The sulfoxide bond ( ) is significantly more basic and interacts more strongly with acidic silanols than the sulfone ( ) moiety [1].

🛠 Module 2: The Purification Protocol

Method A: Dry Loading (Recommended)

Why? Aryl sulfones often exhibit poor solubility in non-polar mobile phases (e.g., Hexane) but high solubility in DCM or Acetone. Liquid loading in DCM causes "band broadening" or precipitation when the sample hits the hexane-rich column.

• Dissolution: Dissolve crude solid in minimal Dichloromethane (DCM).

• Adsorption: Add Silica Gel (ratio 1:2 crude to silica by weight).

• Evaporation: Rotary evaporate until a free-flowing powder remains. Ensure no DCM smell persists.

• Packing: Add the powder to the top of a pre-equilibrated column (Hexane). Protect with a layer of sand.

Method B: Gradient Elution Strategy

Goal: Remove non-polar sulfide first, then elute sulfone, leaving sulfoxide on the column.

• Equilibration: 100% Hexane (or Pentane).

• Stage 1 (Sulfide Removal): 95:5 Hexane:EtOAc (2 CV - Column Volumes).

• Stage 2 (Target Elution): Gradient from 90:10 to 70:30 Hexane:EtOAc over 10 CV.

  • Target usually elutes at ~25-30% EtOAc.

• Stage 3 (Column Flush): 100% EtOAc (to strip remaining sulfoxide if needed for mass balance).

❓ Module 3: Troubleshooting & FAQs

Category 1: Separation Issues

Q: I see my product co-eluting with the starting material (sulfide). Why? A: This is likely due to "Solvent Wash-Through" during liquid loading. If you loaded your sample in DCM or Chloroform, the strong solvent carried the sulfide and sulfone together down the column before they could interact with the silica.

• Fix: Switch to Dry Loading (Method A above). If you must liquid load, use Toluene (if soluble) or a minimal amount of DCM/Hexane mix, and apply it very slowly down the column walls.

Q: The sulfone and sulfoxide are overlapping. How do I improve resolution? A: Sulfoxides are strong H-bond acceptors. If they are "smearing" into your sulfone band, your mobile phase is likely too polar too quickly, or your silica is deactivated.

• Fix:

  • Use a shallower gradient (e.g., increase EtOAc by 5% every 2 CV).

  • Switch solvent system: DCM:MeOH (99:1) often provides better selectivity for sulfones vs. sulfoxides than Hex:EtOAc systems [2].

Category 2: Solubility & Crystallization[13]

Q: White needles are forming inside the column, blocking the flow. What happened? A: This is "On-Column Crystallization." Your target sulfone is insoluble in the high-hexane mobile phase used at the start. As the DCM (from loading) evaporates or dilutes, the compound crashes out.

• Fix:

  • Immediate: Add a small amount of pure DCM to the top of the column to redissolve the plug, then run a higher polarity immediately.

  • Prevention: Use Dry Loading . Alternatively, ensure your starting mobile phase contains at least 5-10% EtOAc or DCM to maintain solubility.

Category 3: Yield & Recovery

Q: My recovered yield is lower than expected, but the TLC showed a clean spot. A: Sulfones can be surprisingly sticky on highly active silica.

• Fix:

  • Flush the Column: After the main fraction collection, flush with 10% Methanol in DCM. You may find a significant amount of "trapped" sulfone.

  • Check Aqueous Workup: If you performed a wash prior to the column, ensure the sulfone didn't partition into the aqueous phase (rare for dichlorinated species, but possible if large amounts of emulsion formed).

📉 Module 4: Workflow Visualization

Figure 1: Purification Logic Tree

Caption: Decision matrix for selecting the optimal loading and elution strategy based on crude sample characteristics.

Figure 2: Elution Profile (Chromatogram Simulation)

Caption: Theoretical separation profile on Silica Gel 60. Note the large resolution gap between Sulfide and Sulfone, and the potential tailing of Sulfoxide.

📚 References

• Chemical Society Reviews. "Sulfones: new reagents in organocatalysis." (2010). Discusses the polarity and reactivity of sulfone groups in asymmetric synthesis.

• Organic Chemistry Portal. "Oxidation of Sulfides to Sulfones." Provides general methodologies and solvent effects for sulfide/sulfone separations.

• National Institutes of Health (PubChem). "1,4-Dichloro-2-(methylsulfonyl)benzene Compound Summary." Physical property data and structural identifiers.[1][11][12](Note: Link directs to structurally similar analog for property verification).

• MDPI. "The Selective Oxidation of Sulfides to Sulfoxides or Sulfones." Details the chromatographic separation of sulfide, sulfoxide, and sulfone mixtures.

Sources

• 1. 1,4-Dichloro-2-(2-methylsulfonylethenyl)benzene | C9H8Cl2O2S | CID 173166401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Detection and thin-layer chromatography of sulfur compounds. I. Sulfoxides, sulfones and sulfides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Aryl sulfone synthesis by C-S coupling reactions [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Sulfone synthesis by oxidation [organic-chemistry.org]
• 8. mdpi.com [mdpi.com]
• 9. Sulfones: new reagents in organocatalysis - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 10. Catalyst-free approach for solvent-dependent selective oxidation of organic sulfides with oxone - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Friedel-Crafts Acylation Purification

Topic: Removing Impurities from Friedel-Crafts Acylation Reactions Ticket ID: FC-ACYL-PUR-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Introduction: Beyond the Textbook Workup

Welcome to the Technical Support Center. If you are reading this, you likely have a crude reaction mixture that is either a black tar, a stubborn emulsion, or a mixture of isomers that refuses to separate.

Friedel-Crafts acylation is deceptively simple on paper but notoriously messy in the flask. The formation of a stable 1:1 Lewis acid-product complex is the thermodynamic sink of this reaction, necessitating stoichiometric quantities of catalyst (typically AlCl₃) and aggressive quenching. This guide addresses the three most critical failure points: Aluminum Emulsions , Regio-Isomer Contamination , and Poly-Acylation .

Module 1: The "Sticky" Quench (Aluminum Removal)

User Issue: "My workup has turned into a gray, gelatinous emulsion that won't separate."

The Root Cause

Standard acid quenching (Ice/HCl) converts aluminum chloride into solvated aluminum ions (

). However, if the pH isn't low enough or if the organic layer is dense, aluminum hydroxides ( ) form gelatinous networks that trap organic solvents.

The Solution: Chelation Dynamics

Do not rely solely on acidification.[1] Use a chelating agent to sequester aluminum ions into the aqueous phase.

Protocol A: The Rochelle Salt Wash (Recommended)

Best for: Lab-scale reactions (1g - 50g) where emulsions are severe.

• Quench: Pour the reaction mixture slowly into ice-water.

• Chelation: Add a saturated aqueous solution of Potassium Sodium Tartrate (Rochelle Salt) .

  • Ratio: Use ~50 mL of saturated solution per gram of AlCl₃ used.

• Agitation: Stir vigorously for 30–60 minutes.

  • Visual Cue: The gray emulsion will break into two clear layers: a clear organic layer and a clear aqueous layer containing the aluminum tartrate complex.

• Separation: Separate layers. The aluminum remains in the aqueous phase.

Protocol B: The Fieser Modification (For Large Scale)

Best for: Minimizing aqueous waste volume.

• Dilute the reaction mixture with an inert solvent (e.g., diethyl ether or DCM).

• Cool to 0°C.

• Add water (

  mL per grams AlCl₃) slowly.

• Add 15% NaOH (

  mL).

• Add water (

  mL).

• Add anhydrous

  and stir. The aluminum salts form a granular white precipitate that can be filtered off, leaving a clean organic filtrate.

Visual Workflow: The Quench Decision Tree

Figure 1: Decision matrix for selecting the appropriate aluminum removal strategy based on emulsion severity.

Module 2: The Isomer Nightmare (Regio-Control)

User Issue: "I have 10% ortho-isomer contaminating my para-product. Silica chromatography is not separating them."

The Root Cause

Acylation is an Electrophilic Aromatic Substitution (EAS).[2][3] While steric hindrance usually favors the para position, the ortho isomer is often formed, especially with smaller acyl groups.

The Solution: Exploiting Physical Properties

Chromatography should be your last resort. Ortho and Para isomers often have vastly different physical properties due to Intramolecular Hydrogen Bonding (specifically in hydroxy- or amino-ketones).[4]

Data Table: Physical Property Divergence

Property	Ortho-Isomer	Para-Isomer	Purification Strategy
H-Bonding	Intramolecular (Internal ring)	Intermolecular (Between molecules)	N/A
Boiling Point	Lower (More volatile)	Higher	Steam Distillation (Ortho distills over)
Solubility	High in non-polar solvents (Hexane)	Low in non-polar solvents	Selective Precipitation (Para precipitates)
Polarity on SiO₂	Generally less polar (moves faster)	Generally more polar	Flash Chromatography (Use Phenyl-Hexyl column for difficult cases)

Troubleshooting Protocol: Separation without Column

• Steam Distillation: If your product is a hydroxy-ketone (e.g., 2-hydroxyacetophenone vs 4-hydroxyacetophenone), subject the crude oil to steam distillation. The ortho isomer will co-distill with water due to chelation shielding the polar group. The para isomer will remain in the flask.

• Recrystallization: Dissolve the mixture in hot hexanes or toluene. Upon cooling, the para isomer (which lacks internal H-bonding and aggregates more strongly) will often crystallize out, leaving the ortho isomer in the mother liquor.

Module 3: Poly-Acylation & "Over-Reaction"

User Issue: "Mass Spec shows a peak at M + Acyl Group. I thought the ring deactivated after the first addition?"

The Root Cause

Classically, the introduction of an electron-withdrawing acyl group deactivates the ring, preventing further reaction. However, Poly-acylation occurs in two specific scenarios:

• Highly Activated Rings: Substrates like mesitylene, anisole, or ferrocene are so electron-rich that the deactivation is insufficient to stop a second attack.

• Fries Rearrangement: If using phenolic esters, you may be getting competing rearrangement products.

The Solution: Stoichiometric Choking

You cannot "clean up" di-acylated byproducts easily as they are chemically similar to the product. You must prevent them.

• Inverse Addition: Do not add the aromatic to the acyl chloride/AlCl₃ complex. Instead, add the acyl chloride slowly to the aromatic . This ensures the aromatic is always in excess relative to the electrophile.

• Temperature Control: Keep the reaction at 0°C. Di-acylation has a higher activation energy.

• Solvent Switch: Use a more polar solvent like Nitrobenzene or Nitromethane. These form complexes with the acylium ion, moderating its reactivity (increasing selectivity).

Visual Mechanism: Impurity Pathways

Figure 2: Kinetic pathway showing how process controls prevent the thermodynamic push toward di-acylation.

Module 4: Green Chemistry Alternatives

User Issue: "I need to scale this up to 1kg, and the aluminum waste disposal is too expensive."

The Solution: Heterogeneous Catalysis

Move away from stoichiometric AlCl₃. Modern "Green" Friedel-Crafts utilizes reusable catalysts that require simple filtration rather than aqueous quenching.

• Zeolites (H-Beta, ZSM-5): Porous aluminosilicates that act as solid acids.

  • Protocol: Reflux aromatic + anhydride with Zeolite. Filter catalyst at end.[5] No water wash required.

• Zinc Oxide (ZnO): A mild, efficient catalyst for activated substrates.[6]

  • Advantage:[2][7][8][9][10][11][12] Can be used under solvent-free conditions.[6]

• Hexafluoro-2-propanol (HFIP): A solvent that promotes acylation without metal catalysts via strong H-bond donation to the acyl chloride.

References

• Rochelle Salt Workup: Fieser, L. F.; Fieser, M. Reagents for Organic Synthesis; Wiley: New York, 1967; Vol. 1, p 581. (Standard protocol for aluminum emulsion breaking).

• Green Acylation (ZnO): Sarvari, M. H.; Sharghi, H. "Zinc Mediated Friedel-Crafts Acylation in Solvent-Free Conditions." Journal of Organic Chemistry, 2004 , 69, 6953–6956.[6] Available at: [Link]

• HFIP Promoted Acylation: Vekariya, R. H.; Aubé, J. "Hexafluoro-2-propanol-promoted Intermolecular Friedel-Crafts Acylation."[6] Organic Letters, 2016 , 18, 3534–3537.[6] Available at: [Link]

• General Mechanism & Workup: "Friedel-Crafts Acylation." Organic Chemistry Portal. Available at: [Link][13]

Sources

• 1. researchgate.net [researchgate.net]
• 2. websites.umich.edu [websites.umich.edu]
• 3. youtube.com [youtube.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. gctlc.org [gctlc.org]
• 6. Friedel-Crafts Acylation [organic-chemistry.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Troubleshooting Palladium-Catalyzed Cross-Coupling

Senior Application Scientist Guide

Introduction

From the Desk of the Senior Application Scientist:

"My reaction turned black and stalled." "I see full conversion of the starting material, but no product." "The yield fluctuates wildly between batches."

If you are reading this, you are likely facing one of the "Three Horsemen" of palladium catalysis: Catalyst Death , Side-Reactivity , or Oxygen Poisoning .

Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig, Negishi, etc.) is the backbone of modern medicinal chemistry. However, the catalytic cycle is a delicate kinetic balance. A successful reaction requires the rate of the productive cycle (Oxidative Addition

Transmetallation Reductive Elimination) to outcompete the rates of catalyst deactivation and substrate decomposition.

This guide moves beyond basic "add more catalyst" advice. We will treat the reaction mixture as a living system, diagnosing failures based on mechanistic symptoms.

Module 1: The "Black Box" Problem (Catalyst Deactivation)

Symptom: The reaction mixture precipitates a black solid (Palladium Black) rapidly (within minutes) or stops converting halfway through.

The Mechanism: Aggregation vs. Ligation

Palladium Black is catalytically inactive metallic palladium (

). It forms when the active monomeric species loses its stabilizing ligands and aggregates. This is a race between the Ligand (which keeps Pd soluble) and the Precipitation (thermodynamic sink).

• Cause 1: Ligand Starvation. If the phosphine-to-palladium ratio is too low, or if the ligand oxidizes, the metal center becomes exposed.

• Cause 2: Slow Oxidative Addition. If the substrate is unreactive (e.g., an aryl chloride), the unstable

  species sits idle too long and aggregates before it can enter the catalytic cycle.

Troubleshooting Protocol: The "Color Test"

Observation	Diagnosis	Actionable Solution
Turns Black Immediately	Rapid Aggregation. The pre-catalyst reduced to Pd(0) but wasn't stabilized.	Increase Ligand/Pd Ratio. Move from 1:1 to 2:1 or 4:1. Ensure ligand is not oxidized (see Module 3).
Stays Orange/Red but No Reaction	No Active Species. The Pd(II) pre-catalyst (e.g., ) was never reduced to active Pd(0).	Add a Reductant. Add 2-5 mol% phenylboronic acid or an amine to jumpstart the reduction of Pd(II) to Pd(0).
Turns Black After 50% Conversion	Product Inhibition/Ligand Death. The product or byproducts may be displacing the ligand.	Add "Sacrificial" Ligand. Add 10% extra ligand at the halfway point or switch to a bidentate ligand (e.g., Xantphos, dppf) which resists dissociation.

Visualizing the Failure Mode

Caption: The "Death Valley" of catalysis occurs at the Pd(0) stage. If Oxidative Addition is slower than Aggregation, the catalyst dies.

Module 2: The Suzuki Special (Protodeboronation)

Symptom: The aryl halide remains, but the boronic acid is consumed. Mass spec shows the boronic acid has been replaced by a hydrogen (Ar-B(OH)

Ar-H).

The Mechanism: Base-Catalyzed Hydrolysis

This is the most common failure in Suzuki coupling. The base required to activate the boronic acid also catalyzes its decomposition.

• The Trap: Bulky ligands (like

  ) are great for oxidative addition but slow down transmetallation . This leaves the activated boronate species exposed to the solvent/base for a longer window, increasing the chance of hydrolysis (Protodeboronation) [1].

Optimization Matrix

Variable	Recommendation	Why?
Base Strength	Switch from or to or .	Anhydrous Fluoride bases activate the boron without generating high concentrations of corrosive hydroxide ions.
Water Content	Strictly Anhydrous.	Water is the proton source. Use anhydrous dioxane or toluene.
Boron Source	Switch to MIDA Boronates or Pinacol Esters .	These slow-release or sterically protected reagents resist hydrolysis better than free boronic acids.
Addition Order	Slow Addition of Boronic Acid.	Keep the concentration of the sensitive boronic acid low relative to the catalyst.

Module 3: Buchwald-Hartwig & Oxygen Sensitivity

Symptom: Yield varies between users or days. The reaction works on a small scale but fails on a large scale.

The Mechanism: Phosphine Oxidation

While Palladium itself is relatively robust, the electron-rich phosphine ligands (e.g., BINAP, XPhos) required for Buchwald-Hartwig aminations are essentially "oxygen sponges."

• Trace oxygen converts the active Phosphine (

  ) to the inactive Phosphine Oxide ( ).

• Result: The Pd metal loses its ligation and precipitates (see Module 1).

Protocol: The Freeze-Pump-Thaw (FPT) Cycle

Sparging with nitrogen is often insufficient for sensitive Buchwald reactions. Use FPT for all solvents.

• Freeze: Place the solvent flask in liquid nitrogen until solid.

• Pump: Open to high vacuum (0.1 mmHg) for 5-10 minutes. (Remove gas from headspace).

• Thaw: Close vacuum, thaw in warm water. (Dissolved gas escapes into headspace).

• Repeat: Perform 3 cycles. Backfill with Argon.[1][2][3]

FAQ: Why not just sparge? Sparging relies on equilibrium. FPT relies on phase change, which is thermodynamically superior for removing dissolved

from deep within the solvent matrix.

Module 4: Advanced Troubleshooting Decision Tree

Use this logic flow to diagnose your specific issue.

Caption: Systematic isolation of variables based on visual and analytical evidence.

References

• Bulky phosphine ligands promote palladium-catalyzed protodeboronation. ChemRxiv, 2024.

• Protodeboronation: Mechanisms and Prevention. Wikipedia / Chemical Reviews, Accessed 2025.

• Investigation of the Deactivation and Reactivation Mechanism of Palladium Catalyst. ACS Catalysis / NIH, 2021.

• Freeze-Pump-Thaw Degassing of Liquids. University of Washington / Schlenk Line Guide, Accessed 2025.

• Factorizing Yields in Buchwald-Hartwig Amination. ChemRxiv / ResearchGate, 2023.

Sources

• 1. reddit.com [reddit.com]
• 2. reddit.com [reddit.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Improving regioselectivity in reactions with 2,4-dichloropyrimidines

Technical Support Center: Regioselectivity in 2,4-Dichloropyrimidine Functionalization

Ticket ID: REGIO-24DCP-001 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Overview: The "2 vs. 4" Dilemma

Welcome to the Technical Support Center. You are likely here because the regioselectivity of your 2,4-dichloropyrimidine reaction is not behaving as predicted.

In standard nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-couplings, the C4 position is intrinsically more reactive than the C2 position. This is driven by two factors:

• Electronics: The C4 position is para-like relative to N1, allowing for effective resonance stabilization of the Meisenheimer intermediate (SNAr) or oxidative addition complex.

• Sterics: The C2 position is flanked by two ring nitrogens, creating a more sterically crowded environment compared to C4.

However, "intrinsic" does not mean "immutable." This guide provides the troubleshooting logic and protocols to enforce C4 selectivity or invert it to C2.

Module 1: Mechanistic Diagnostics (FAQ)

Q1: My reaction yields a 60:40 mixture of C4:C2 isomers. Why isn't it selective? A: This "scrambling" typically occurs under thermodynamic control or when the nucleophile is small and highly reactive.

• Root Cause: High temperatures (>80°C) or strong, unhindered bases (e.g., NaH) often erode kinetic selectivity.

• Fix: Switch to kinetic control . Lower the temperature (0°C to RT) and use a bulky organic base (e.g., DIPEA) in a less polar solvent (DCM or THF) to favor the kinetically accessible C4 position.

Q2: Can I force the reaction to occur at C2 first? A: Yes, but it requires specific "hacks" to override the electronic bias:

• The "Tertiary Amine" Trick: Reacting 5-nitro-2,4-dichloropyrimidine with tertiary amines can yield C2-selective products via an in-situ N-dealkylation mechanism.[1][2]

• Coordination-Assisted SNAr: Using alkoxides or formamides that can form a hydrogen-bond bridge with a C5-substituent (like a sulfone) can direct the nucleophile to C2 via a stabilized transition state.

• Catalysis: Bulky Pd-NHC catalysts have been shown to effect C2-selective thiolation by sterically precluding the C4 oxidative addition.

Q3: How does a substituent at C5 affect my outcome? A: The C5 substituent is the "volume knob" for C4 reactivity.

• Electron-Withdrawing Groups (EWG) at C5 (e.g., -NO2, -CF3): Drastically increase electrophilicity at C4. Selectivity for C4 usually improves, but the background reactivity at C2 also rises, requiring strict temperature control.

• Electron-Donating Groups (EDG) at C5 (e.g., -OMe): Deactivate the ring. You may need higher temperatures, which risks scrambling.[3]

Module 2: Troubleshooting Guide

Scenario A: "I need exclusive C4-amination, but C2 is competing."

Parameter	Recommendation	Rationale
Solvent	n-Butanol or IPA	Protic solvents stabilize the leaving group departure at C4 via H-bonding.
Base	DIPEA (Hunig's Base)	Steric bulk prevents the base itself from acting as a nucleophile at C2.
Temperature	0°C RT	Maintain kinetic control. Do not heat until consumption of SM is confirmed.
Stoichiometry	0.95 - 1.0 eq.	Avoid excess nucleophile. Starve the reaction slightly to prevent double addition.

Scenario B: "I need to install a nucleophile at C2 while keeping C4-Cl intact."

Standard SNAr will fail here. Use these alternative routes:

• The "Block and Swap" Method:

  • React C4 with a thiolate (e.g., NaSMe).

  • Perform SNAr at C2 with your desired amine.

  • Oxidize the C4-SMe to C4-SO2Me (sulfone).

  • Displace the C4-sulfone with the second nucleophile.

• Lewis Acid Catalysis (for 2,4,5-trichloropyrimidine):

  • Lewis acids can coordinate to N3, activating the C4 position further, or N1, activating C2. While less predictable, screening Lewis acids (ZnCl2, AlCl3) in non-coordinating solvents can alter the isomer ratio.

Module 3: Visual Decision Logic

The following diagram outlines the decision process for optimizing reaction conditions based on your desired regioselectivity.

Caption: Decision tree for selecting experimental conditions based on target regiochemistry and substrate electronics.

Module 4: Validated Experimental Protocols

Protocol 1: High-Fidelity C4-Amination

Use this for standard library synthesis.

• Setup: Charge a round-bottom flask with 2,4-dichloropyrimidine (1.0 equiv) and n-Butanol (0.2 M concentration).

• Base Addition: Add DIPEA (1.1 equiv). Cool the mixture to 0°C using an ice bath.

• Nucleophile Addition: Add the amine (1.0 equiv) dropwise over 15 minutes.

  • Why? Slow addition prevents high local concentrations of nucleophile that could attack C2.

• Reaction: Stir at 0°C for 1 hour. Monitor by LC-MS.[3]

  • Checkpoint: If starting material remains, warm to RT. Do not heat unless necessary.

• Workup: Evaporate n-Butanol (azeotrope with heptane if needed) or dilute with water and extract with EtOAc.

Protocol 2: C2-Selective Thiolation (Pd-Catalyzed)

Based on recent breakthroughs using bulky NHC ligands.[4]

• Catalyst Prep: In a glovebox, mix Pd(OAc)2 (2 mol%) and IPr (N,N'-bis(2,6-diisopropylphenyl)imidazol-2-ylidene) (4 mol%) in Toluene. Stir for 30 mins to form the active species.

• Reaction: Add 2,4-dichloropyrimidine (1.0 equiv), the Thiol (1.1 equiv), and K2CO3 (2.0 equiv).

• Conditions: Heat to 60°C for 4-12 hours.

  • Mechanism:[5][6] The bulky IPr ligand makes the Pd-center sterically demanding, disfavoring oxidative addition at the more accessible C4 position (which leads to a crowded Pd-complex) and favoring the C2 position in this specific catalytic cycle [4].

References

• Guidechem. "What factors affect the selectivity of reactions in 2,4-Dichloropyrimidine compounds?" Guidechem Technical Articles. Link

• WuXi AppTec. "Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine." WuXi AppTec QM Magic Class, Chapter 48. Link

• Białecki, J. et al. "Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids." Molecules, 2020, 25(24), 5961. Link

• Lee, H. et al. "Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines." Journal of the American Chemical Society, 2021. Link

• Dunn, A. et al. "Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles." Journal of Organic Chemistry, 2020. Link

Sources

• 1. Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines - American Chemical Society [acs.digitellinc.com]
• 5. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]

Side reaction products in the synthesis of methylsulfonyl benzene

Topic: Troubleshooting Side Reactions & Impurity Profiling

To: Research & Development Division From: Senior Application Scientist, Chemical Process Group Subject: Diagnostic Guide for Methyl Phenyl Sulfone (MPS) Synthesis

Executive Technical Overview

Methyl phenyl sulfone (

) is a critical pharmacophore and intermediate in organic synthesis. While its preparation appears straightforward, the specific route chosen—Oxidative Transformation or Electrophilic Substitution —introduces distinct impurity profiles that can compromise downstream applications.

This guide moves beyond standard protocols to address the causality of failure. We focus on the two primary synthetic pathways and their associated "silent" side reactions that often evade basic detection.

Route A: Oxidation of Thioanisole (Methyl Phenyl Sulfide)

Primary Challenge: The "Oxidation Ladder" and Chemoselectivity.

The oxidation of thioanisole is a stepwise process. The most common failure mode is under-oxidation (stopping at the sulfoxide) rather than over-oxidation.

The Oxidation Pathway (Mechanism & Failure Points)

Figure 1: The stepwise oxidation kinetics often trap the reaction at the Sulfoxide stage due to the electron-withdrawing nature of the S=O bond, which deactivates the sulfur atom toward the second oxidation.

Troubleshooting Guide: Oxidation Impurities

Symptom	Probable Side Product	Root Cause Analysis	Corrective Action
Product is an oil (Target mp is 85-88°C)	Methyl Phenyl Sulfoxide	Kinetic Stall: The first oxidation (S SO) is fast. The second (SO SO ) is slower because the sulfoxide oxygen pulls electron density, making the sulfur less nucleophilic.	1. Increase oxidant stoichiometry to >2.5 eq.2. Increase reaction temperature (Sulfoxide Sulfone often requires >50°C).3. Use transition metal catalysts (Na WO ) to lower activation energy [1].
New aromatic peaks in NMR (6.8-7.2 ppm)	Phenolic Sulfones	Ring Oxidation: Use of aggressive radical oxidants (e.g., Fenton's reagent or unbuffered with iron traces) can hydroxylate the benzene ring.	1. Switch to electrophilic oxidants (mCPBA, Oxone).2. If using , add EDTA to chelate trace metals that trigger radical pathways.
Strong "garlic" odor	Residual Thioanisole	Phase Transfer Failure: In biphasic systems (DCM/Water), the oxidant may not be contacting the lipophilic sulfide effectively.	1. Increase agitation rate.2. Add a Phase Transfer Catalyst (e.g., Aliquat 336) to shuttle oxidant into the organic phase.

Route B: Friedel-Crafts Sulfonylation

Primary Challenge: Moisture Sensitivity and Lewis Acid Stoichiometry.

This route avoids sulfoxide contamination but introduces hydrolysis risks.

Diagnostic Decision Tree: Friedel-Crafts

Figure 2: Critical process parameters for electrophilic sulfonylation. Note that the product sulfone is a Lewis base and will consume 1 equivalent of the Lewis Acid catalyst.

Troubleshooting Guide: Electrophilic Substitution

Q: I see a large amount of water-soluble acidic byproduct. What happened? A: You likely hydrolyzed your methanesulfonyl chloride (

).

• Mechanism:

  .

• Impact: Methanesulfonic acid is unreactive toward benzene under standard Friedel-Crafts conditions.

• Fix: Freshly distill

  or use a drying tube. Ensure benzene is dry.

Q: The reaction started well but stopped at ~50% conversion. Why? A: "Catalyst Poisoning" by the product.

• Mechanism: The sulfone oxygen atoms are Lewis basic. As

  forms, it complexes with , removing the catalyst from the cycle.

• Fix: Unlike catalytic Friedel-Crafts alkylation, sulfonylation requires stoichiometric Lewis Acid. Use at least 1.1–1.2 equivalents of

  relative to the sulfonyl chloride [2].

Analytical Forensics: Identification of Impurities

Distinguishing the target sulfone from the sulfoxide intermediate is the most common analytical challenge. They look similar on TLC but have distinct NMR signatures.

Comparative Analytical Data

Feature	Thioanisole (Start)	Methyl Phenyl Sulfoxide (Impurity)	Methyl Phenyl Sulfone (Target)
NMR ( ) - Methyl	2.50 ppm (s)	2.70 - 2.75 ppm (s)	3.05 - 3.12 ppm (s)
NMR ( ) - Aromatic	7.1 - 7.3 ppm	7.4 - 7.7 ppm	7.5 - 8.0 ppm (Ortho protons deshielded)
IR Spectroscopy	No S=O bands	Strong band ~1050 cm (S=O)	Two bands: ~1150 & ~1300 cm (O=S=O)
TLC Polarity (Silica)	High Rf (Non-polar)	Low Rf (Very Polar/Streaks)	Medium Rf (Distinct from Sulfoxide)

Note on TLC: Sulfoxides are highly polar due to the strong dipole of the S-O bond and often interact strongly with silica (tailing). Sulfones are generally less polar than sulfoxides on silica gel, eluting higher, but this can vary by solvent system. Always co-spot [3, 4].

References

• Organic Syntheses , Coll. Vol. 5, p.791 (1973); Vol. 46, p.78 (1966). Preparation of Methyl Phenyl Sulfoxide (and oxidation context).

• Friedel-Crafts Chemistry. Mechanistic details on sulfonyl chloride reactivity and Lewis Acid complexation.

• Spectroscopic Data: Comparison of NMR shifts for Sulfides, Sulfoxides, and Sulfones.

• ResearchGate: Oxidation of thioanisole to methyl phenyl sulfoxide and sulfone (Catalytic studies).

Technical Support Center: Cross-Coupling of Sulfonyl-Containing Aromatics

Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist Topic: Mitigating Catalyst Deactivation & Side Reactions in Sulfonyl Substrates

Introduction: The "Sulfonyl Sink"

Welcome to the technical support hub for sulfonyl-containing substrates. You are likely here because your standard Suzuki-Miyaura or Buchwald-Hartwig conditions—which work perfectly on simple aryl halides—have stalled completely or yielded unexpected byproducts when applied to a sulfonamide or sulfone scaffold.

The Core Problem: Sulfonyl groups (

) are not innocent bystanders. They are potent Lewis bases and -withdrawing groups that can hijack the catalytic cycle. Whether through chelation-induced arrest , sulfonamide poisoning , or desulfitative decomposition , the sulfonyl group actively fights against the standard Pd(0)/Pd(II) cycle.

This guide provides the diagnostic logic and recovery protocols to restore catalytic turnover.

Diagnostics: Identifying the Failure Mode

Before changing ligands, you must identify how the catalyst is dying. Use this symptom matrix to diagnose the specific deactivation pathway.

Symptom	Observation (LCMS/NMR)	Root Cause
The Stall	Reaction stops at <20% conversion. Catalyst precipitates as Pd-black early.	Ligand Displacement. The sulfonyl oxygen or nitrogen has displaced your phosphine ligand, creating an inactive "off-cycle" complex.
The Zombie	Reaction is clear/homogeneous but 0% conversion. SM is untouched.	Stable Chelate Formation. An ortho-sulfonyl group has formed a stable 5- or 6-membered palladacycle that cannot undergo reductive elimination.
The Imposter	Full conversion, but mass is [Product - 64 Da].	Desulfitative Coupling. The catalyst inserted into the C-S bond instead of the C-X bond, extruding .
The Poison	Reaction works once, but fails upon scale-up or recycling.	Sulfur Leaching. Trace decomposition of the sulfonyl group has released or sulfide species, permanently poisoning the metal center.

The Chemistry: Deactivation Mechanisms

To fix the reaction, you must visualize the enemy. The diagram below illustrates the competition between the productive catalytic cycle and the three primary "Sulfonyl Sinks."

Mechanism Visualization

The following Graphviz diagram maps the productive pathway vs. the deactivation traps.

Figure 1: The "Sulfonyl Sink" pathways. Note how the oxidative addition intermediate is the critical junction where the catalyst is either productive or sequestered by the sulfonyl group.

Deep Dive: The Ortho-Effect & N-H Poisoning

• The Chelate Effect: If your halogen is ortho to the sulfonyl group, the sulfonyl oxygen can coordinate to the Palladium (II) center. This forms a "palladacycle." Standard ligands (like

  ) are not bulky enough to break this interaction. The result is a resting state that is too stable to react further [1].

• Sulfonamide N-H Acidity: Primary (

  ) and secondary sulfonamides have acidic protons (pKa ~10-11). In the presence of base (carbonate/hydroxide), they deprotonate. The resulting anion is a potent ligand that binds Pd more tightly than your substrate, effectively shutting down the catalyst [2].

Troubleshooting & FAQs

Q1: My reaction turns black immediately, and I see no conversion. What is happening?

Diagnosis: Catalyst decomposition due to ligand displacement. The sulfonyl group is out-competing your phosphine ligand. The Fix: Switch to Dialkyl Biaryl Phosphine Ligands (Buchwald Ligands).

• Why: Ligands like XPhos , BrettPhos , or RuPhos are extremely bulky. They create a "steric wall" that physically prevents the sulfonyl oxygen or nitrogen from coordinating to the metal center, forcing the reaction down the productive pathway [3].

• Recommendation: Replace

  with a precatalyst like XPhos Pd G4 .

Q2: I am coupling a chlorobenzenesulfonamide, but I'm getting the desulfonylated product (loss of ).

Diagnosis: You have triggered the desulfitative coupling pathway.[1] This is favored at high temperatures and with less sterically hindered ligands. The Fix:

• Lower the Temperature: Desulfonylation has a higher activation energy. Try running at 40-60°C instead of 100°C.

• Switch Metal: If using Pd, switch to Nickel (e.g.,

  / bipyridine). While Ni can also do desulfonylation, its oxidative addition preference differs, often favoring the C-Cl bond over the C-S bond under mild conditions [4].

• Use Anhydrous Conditions: Water can sometimes facilitate the hydrolysis/extrusion of

  .

Q3: I have a free sulfonamide ( ). The reaction is dead.

Diagnosis: The sulfonamide nitrogen is deprotonating and poisoning the catalyst. The Fix:

• Protect the Nitrogen: Acetylate or Boc-protect the sulfonamide (

  ). This removes the acidic proton and adds steric bulk, preventing coordination.

• Base Selection: Switch from strong inorganic bases (

  , ) to milder organic bases or phosphates ( ) if possible, though this is often limited by the coupling partner requirements.

• Copper Co-catalysis: For N-arylation specifically, Copper/Diamine systems are often more robust to "self-poisoning" than Palladium [5].

Experimental Protocols

Protocol A: The "Steric Shield" Screen (For Stalled Reactions)

Use this when you suspect chelation or coordination is killing the catalyst.

Reagents:

• Substrate: 0.1 mmol

• Coupling Partner: 0.15 mmol

• Base:

  (2.0 equiv)

• Solvent: 1,4-Dioxane/Water (4:1) [degassed]

The Catalyst Array (5 mol% loading): Run these four parallel reactions to identify the steric requirement:

• Control:

  (Standard bidentate)

• Steric Level 1: SPhos Pd G4 (Good for ortho-substitution)

• Steric Level 2: XPhos Pd G4 (Excellent for general heteroatom tolerance)

• Steric Level 3: BrettPhos Pd G4 (Maximum bulk, prevents almost all side-coordination)

Procedure:

• Charge a reaction vial with substrate, boronic acid, and base.

• Add the Pd-precatalyst (G4 series recommended for precise stoichiometry).

• Evacuate and backfill with Argon (x3).

• Add degassed solvent.

• Stir at 60°C for 2 hours.

• Checkpoint: Aliquot 20 µL into MeCN. Check LCMS.

  • If SPhos works: The issue was mild steric crowding.

  • If only BrettPhos works: You had severe chelation/poisoning.

  • If none work: Check Protocol B.

Protocol B: The Desulfonylation Check (For Wrong Products)

Use this when you see mass loss of 64 Da (

).

Logic: We must suppress C-S insertion.

• Temperature Drop: Repeat the best result from Protocol A but at room temperature or 40°C.

• Solvent Switch: Switch from Dioxane/Water to Anhydrous Toluene or THF .

• Additives: Add 10 mol% CuI (Copper Iodide). Copper can sometimes scavenge free sulfur species or stabilize the transmetallation step, though its exact role in preventing desulfonylation is substrate-dependent.

References

• Mechanistic Studies of the Palladium-Catalyzed Desulfinative Cross-Coupling. Journal of the American Chemical Society. [Link]

• Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society. (Seminal work on Buchwald Ligands). [Link]

• Intramolecular Desulfitative Coupling: Nickel-Catalyzed Transformation. Organic Letters. [Link][1]

• Cu-Catalyzed Coupling Reactions of Sulfonamides. Angewandte Chemie International Edition. [Link]

Sources

• 1. sci-hub.sg [sci-hub.sg]

Technical Support Hub: Scale-Up Synthesis of 1,4-Dichloro-2-(methylsulfonyl)benzene

Current Status: Operational Ticket Focus: Process Optimization & Troubleshooting (Scale-Up) Target Molecule: 1,4-Dichloro-2-(methylsulfonyl)benzene (CAS: 83858-66-8) Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Reaction Logic

Welcome to the technical support center for the synthesis of 1,4-Dichloro-2-(methylsulfonyl)benzene . This guide addresses the transition from bench-scale (gram) to pilot-scale (kilogram) production.

The industrial standard for synthesizing this sulfone is the catalytic oxidation of 1,4-dichloro-2-(methylthio)benzene (also known as 2,5-dichlorothioanisole). While direct chlorosulfonation of 1,4-dichlorobenzene is possible, it often suffers from regioselectivity issues. The oxidation route is preferred for its high yield and atom economy, provided the exotherm is managed correctly.

The Reaction Pathway

The transformation occurs in two distinct steps. The first oxidation (Sulfide

Sulfoxide) is rapid and exothermic. The second step (Sulfoxide Sulfone) is slower, rate-determining, and requires higher temperatures or catalyst activation.

Figure 1: Stepwise oxidation pathway from sulfide to sulfone. Note the two-stage oxidation kinetics.

Standard Operating Procedure (Scale-Up Optimized)

Methodology: Tungstate-Catalyzed Hydrogen Peroxide Oxidation. Why this route? It avoids the heavy metal waste of permanganates and the cost/safety profile of mCPBA on a large scale [1].

Critical Process Parameters (CPP)

Parameter	Specification	Technical Rationale
Oxidant	(30-35% aq)	Higher concentrations (>50%) drastically increase explosion risk.
Catalyst	(0.5 - 2.0 mol%)	Tungstate forms active peroxotungstate species, essential for the second oxidation step (sulfoxide sulfone) [2].
Solvent	Acetic Acid or MeOH/Water	Acetic acid acts as both solvent and co-catalyst (forming peracetic acid in situ).
Temperature		Step 1 is run cooler to manage exotherm; Step 2 requires heat to drive conversion.
pH Control	Acidic (pH 1-3)	Promotes the formation of the active electrophilic oxidant.

Protocol Summary

• Charge: Reactor with 1,4-dichloro-2-(methylthio)benzene and Glacial Acetic Acid (3-5 volumes).

• Catalyst: Add Sodium Tungstate Dihydrate (1.0 mol%).

• Oxidation 1 (Controlled): Heat to 45-50°C. Drip feed

  (35%, 1.1 equiv) over 2 hours. Expect strong exotherm.

• Oxidation 2 (Drive): Raise temperature to 75-80°C. Drip feed remaining

  (1.2-1.5 equiv total excess). Stir for 4-6 hours.

• Quench: Cool to 20°C. Add Sodium Bisulfite solution to destroy excess peroxide (starch-iodide test negative).

• Isolation: Product usually precipitates upon water addition. Filter and wash.

Troubleshooting Center (Q&A)

Issue 1: "My reaction stalls at the Sulfoxide intermediate."

User Observation: HPLC shows ~40% intermediate remaining even after adding excess peroxide. Root Cause: The second oxidation step (Sulfoxide

Sulfone) is kinetically much slower and requires a more active electrophile than the first step. Solution:

• Increase Temperature: The second step often requires temperatures

  . If you are running at 50°C, you will only get the sulfoxide.

• Catalyst Activation: Ensure the pH is acidic. If using methanol/water, add catalytic

  . The active species is likely peroxotungstic acid, which forms best at low pH [3].

• Phase Transfer: If the reaction mixture is biphasic (oily sulfide/sulfone), mass transfer is limiting. Add a phase transfer catalyst (PTC) like Aliquat 336 or tetrabutylammonium hydrogen sulfate (TBAHS) to pull the oxidant into the organic phase.

Issue 2: "I observed a rapid temperature spike during addition."

User Observation: Reactor temperature jumped from 50°C to 85°C within minutes of starting

feed. Root Cause: The oxidation of sulfide to sulfoxide is highly exothermic ( ). At scale, heat removal capacity is lower than in a flask. Solution:

• Dosing Control: Stop dosing immediately. The reaction is likely dosing-controlled. Resume only when

  returns to setpoint.

• Accumulation Check: Danger. If you added a large amount of peroxide at low temperature without reaction (induction period), heating it now will cause a thermal runaway. Verify oxidant consumption immediately using test strips before adding more heat [4].

Issue 3: "The final product has a yellow tint and lower melting point."

User Observation: Product is off-white/yellow; Melting point is broad (

vs lit. ). Root Cause:

• Residual Sulfoxide: Even 1-2% sulfoxide depresses MP significantly.

• Over-chlorination: If

  was present or generated, electrophilic chlorination of the ring can occur. Solution:

• Purification: Recrystallize from Ethanol or Isopropanol. The sulfone is less soluble than the sulfoxide impurity in cold alcohol.

• Workup: Ensure a thorough wash with aqueous sodium bisulfite (to remove colored oxidative byproducts) and bicarbonate (to remove acid traces).

Safety Directives (Critical)

Peroxide Accumulation & Thermal Runaway

The most dangerous failure mode in this synthesis is oxidant accumulation . If the reaction stalls (due to low T or poor mixing) and you continue to add

, you create a "bomb" in the reactor. Once the reaction triggers, the accumulated energy release will exceed cooling capacity.

Safety Protocol:

• The "10% Rule": Add only 10% of the calculated

  . Wait for the exotherm (or check for oxidant consumption). Do not proceed with the rest of the feed until the reaction initiation is confirmed.

• Quench Plan: Have a dedicated quench vessel with reducing agent (Sodium Sulfite/Bisulfite) ready.

• Venting: Ensure the reactor has adequate pressure relief for oxygen evolution (

  decomposition) [5].

References

• Sato, K., Hyodo, M., Aoki, M., Zheng, X. Q., & Noyori, R. (1998). Oxidation of sulfides to sulfoxides and sulfones with 30% hydrogen peroxide under organic-solvent-and halogen-free conditions. Tetrahedron, 54(12), 2699-2708.

• Grigoropoulou, G., Clark, J. H., & Elings, J. A. (2003). Recent developments in the oxidation of sulfides to sulfones. Green Chemistry, 5(1), 1-7.

• Organic Chemistry Portal. (n.d.). Synthesis of Sulfones.

• American Chemical Society (ACS). (2020). Safe Scale-up of an Oxygen-Releasing Cleavage of Evans Oxazolidinone with Hydrogen Peroxide. Organic Process Research & Development.

• Org. Process Res. Dev. (2002). Safety of Hydrogen Peroxide Scale-Up. Organic Process Research & Development, 6(6), 877–883.

Overcoming steric hindrance in substitution reactions of substituted benzenes

Ticket Status: OPEN Subject: Troubleshooting Steric Hindrance in Substituted Benzene Reactions Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Welcome to the StericShield Support Hub

You are likely here because your reaction yields are plummeting due to the "ortho-effect" or general steric congestion around your benzene ring. In drug discovery, we cannot simply choose easier substrates; we must engineer our way around the hindrance.

This guide treats your chemical reaction as a system to be debugged. We focus on the three most critical reaction classes in modern synthesis: Transition Metal Catalysis (Cross-Coupling) , Nucleophilic Aromatic Substitution (SNAr) , and C-H Activation .

Module 1: Cross-Coupling (Buchwald-Hartwig & Suzuki)[1]

The Issue: You are attempting to couple a bulky amine or aryl boronic acid with an ortho-substituted aryl halide. The reaction stalls or produces homocoupling byproducts.

Root Cause Analysis: In the catalytic cycle, oxidative addition is usually fast. The bottleneck for hindered substrates is often Reductive Elimination . A crowded metal center struggles to adopt the geometry required to expel the product. Paradoxically, the solution is more steric bulk on the ligand, not less.

The Solution: The "G-Interaction" & Bulky Ligands Dialkylbiaryl phosphine ligands (Buchwald ligands) and N-Heterocyclic Carbenes (NHCs) utilize steric bulk to force the Pd center into a mono-ligated species [L-Pd(0)], which is highly active. They also accelerate reductive elimination by "squeezing" the product out.

Protocol 1.1: Buchwald-Hartwig Amination of Hindered Substrates

Standard Operating Procedure for coupling 2,6-disubstituted aryl halides with secondary amines.

Reagents:

• Catalyst Precursor: Pd2(dba)3 or Pd(OAc)2

• Ligand: BrettPhos (for primary amines) or RuPhos (for secondary amines). Note: For extremely hindered substrates, switch to AdBrettPhos .

• Base: NaOtBu (strong) or Cs2CO3 (weak, if functional group sensitive).

• Solvent: 1,4-Dioxane or Toluene (anhydrous).

Workflow:

• Charge: Add Pd2(dba)3 (1 mol%) and Ligand (2-4 mol%) to a vial. Purge with Argon.

• Activate: Add solvent and heat at 80°C for 2-3 mins to form the active catalyst species (color change often observed).

• Substrate Addition: Add aryl halide (1.0 equiv), amine (1.2 equiv), and base (1.4 equiv).

• Reaction: Seal and heat at 100-110°C.

• Checkpoint: If conversion <50% after 4h, add 10% water (if using inorganic base) to solubilize the base, or switch to a PEPPSI catalyst (see below).

Data Table 1: Ligand Selection Matrix

Ligand	Steric Profile	Best Application	Mechanism of Action
SPhos	High	Suzuki coupling of ortho-substituted aryl chlorides.	Facilitates oxidative addition via electron-richness.
XPhos	Very High	General purpose for hindered amines and phenols.	Promotes reductive elimination via bulk.
BrettPhos	Extreme	Primary amines, high selectivity for monoarylation.	Prevents bis-arylation through extreme steric shielding.
PEPPSI-IPr	High (NHC)	"Throw-it-in" catalyst for difficult Suzuki couplings.	Stabilizes Pd via strong sigma-donation; highly robust.

Visualizing the Steric Solution

Figure 1: The catalytic cycle emphasizing where steric bulk facilitates the difficult reductive elimination step [1, 2].[1][2][3][4]

Module 2: Nucleophilic Aromatic Substitution (SNAr)

The Issue: You cannot displace a leaving group because an ortho-substituent is blocking the nucleophile's approach, or the ring is deactivated.

Root Cause Analysis: Unlike SN2, SNAr is not a concerted backside attack. It proceeds via an addition-elimination mechanism (Meisenheimer complex). While less sensitive to sterics than SN2, bulky ortho groups can twist the nitro/EWG group out of planarity, breaking conjugation and raising the activation energy (Steric Inhibition of Resonance).

The Solution: The "Element Effect" & Vicarious Substitution

FAQ: Why isn't my reaction working with a Chloride leaving group?

A: In SNAr, the rate-determining step is the nucleophilic attack (addition). Breaking the C-X bond happens after. Therefore, you should switch from Chloride to Fluoride . The high electronegativity of Fluorine lowers the LUMO energy of the ring, dramatically accelerating the initial attack. This is known as the "Element Effect" [7].[1]

Protocol 2.1: High-Pressure SNAr for Hindered Substrates

Reagents:

• Substrate: Ortho-substituted Fluoro-nitrobenzene.

• Nucleophile: Sterically hindered amine (e.g., isopropylamine).

• Solvent: DMSO or NMP (Polar aprotic is non-negotiable here).

Workflow:

• Solvent Choice: Use DMSO. It solvates the cation, leaving the nucleophilic anion "naked" and more reactive.

• Temperature: If reflux at 120°C fails, use a Microwave Reactor .

• Settings: 150-180°C, 20 bar, 30 minutes.

• Workup: Pour into water. The product usually precipitates.

Advanced Option: Vicarious Nucleophilic Substitution (VNS)

If standard SNAr fails because you need to install a carbon nucleophile at a hindered position, use VNS. This allows substitution of Hydrogen rather than a halogen, often bypassing steric constraints of the leaving group [10].[5]

Module 3: Regiocontrol via C-H Activation

The Issue: You need to functionalize the meta position, but standard Electrophilic Aromatic Substitution (EAS) gives ortho/para mixtures, or the ortho position is sterically blocked.

The Solution: Remote Steric Control & Templates Standard directing groups (like pyridines) target ortho. To hit meta, you must use a "U-shaped" template that physically reaches around the steric bulk or uses the bulk to steer the catalyst.

Technique: The "Roof" Ligand Strategy (Ilies/Yu Approach)

By using a bulky bipyridine or nitrile-template ligand, you create a "roof" over the ortho positions. The catalyst can only access the exposed meta C-H bond [11, 14].

Decision Logic for Regiocontrol:

Figure 2: Decision tree for selecting the correct regiocontrol strategy based on steric and electronic constraints.

References

• Buchwald-Hartwig Amination. Wikipedia. Link

• Recent Advances in the Buchwald-Hartwig Amination Reaction Enabled by the Application of Sterically Demanding Phosphine Ancillary Ligands. ResearchGate. Link

• Facile Buchwald-Hartwig coupling of sterically encumbered substrates effected by diphosphinoamine as ligands. ResearchGate. Link

• Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis. Journal of the American Chemical Society. Link

• Pd-PEPPSI: Pd-NHC Precatalyst for Suzuki-Miyaura Cross-Coupling Reactions of Amides. Organic Chemistry Portal. Link

• PEPPSI™-IPent for Demanding Cross-Coupling Reactions. Sigma-Aldrich. Link

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Link

• Steric Hindrance in SN2 and SN1 Reactions. Chemistry Steps. Link

• Effect of sterics on Sn2 reactions. Chemistry LibreTexts. Link

• Vicarious Nucleophilic Substitution of Hydrogen. KU Leuven. Link

• Remote steric control for undirected meta-selective C-H activation of arenes. PubMed.[2] Link

• Meta-selective C–H functionalization. Wikipedia. Link

• [IPr#-PEPPSI]: A Well-Defined, Highly Hindered and Broadly Applicable Pd(II)–NHC Precatalyst for Cross-Coupling Reactions. MDPI. Link

• Remote Steric Control for Undirected meta-Selective C–H Activation of Arenes. Thieme. Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Remote steric control for undirected meta-selective C-H activation of arenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. m.youtube.com [m.youtube.com]

Lead optimization of benzene-1,4-disulfonamides for metabolic stability

Topic: Metabolic Stability & Lead Optimization

Status: Active | Tier: Level 3 (Senior Scientific Support)

Welcome to the Technical Support Center

User Context: You are working with a benzene-1,4-disulfonamide scaffold. This pharmacophore is historically significant in Carbonic Anhydrase (CA) inhibition (e.g., for glaucoma, hypoxic tumors) and recently implicated in OXPHOS inhibition for pancreatic cancer.

The Problem: Your lead compounds exhibit poor metabolic stability (

min) in liver microsomes, or you are facing challenges with assay reproducibility.

How to use this guide: This is not a textbook. It is a collection of Troubleshooting Tickets based on real-world medicinal chemistry campaigns. Select the issue that matches your current experimental bottleneck.

Module 1: Structural Design (Chemistry Support)

Ticket #101: "My compound is clearing rapidly via CYP-mediated oxidation."

Diagnosis: The electron-rich aromatic ring in benzene-1,4-disulfonamides is a "soft spot" for CYP450 oxidation (epoxidation/hydroxylation), particularly if the ring positions are unsubstituted.

Troubleshooting Steps:

• The "Fluorine Switch" (High Impact):

  • Action: Replace hydrogens on the benzene core with fluorine atoms.

  • Mechanism: The C-F bond is metabolically inert.[1] Furthermore, in this specific scaffold, tetra-fluorination increases the acidity of the sulfonamide -NH proton (

    drops from ~10 to ~6), often enhancing potency against CA isoforms while blocking metabolic attack.

  • Reference: See Supuran et al. on tetrafluorobenzenesulfonamides for CA inhibition.[1]

• Steric Blocking:

  • Action: Introduce a methyl or chloro group at the position ortho to the sulfonamide moiety.[1]

  • Mechanism: This twists the sulfonamide bond out of planarity, potentially reducing substrate recognition by specific CYP isoforms without destroying target binding.[1]

• Check the "Tail" (The R-Group):

  • Action: If your sulfonamide is secondary (

    ), the tail is often the site of metabolism (N-dealkylation).[1]

  • Fix: Cyclize the tail (e.g., morpholine, piperidine) or deuterate the

    -carbon positions to leverage the Kinetic Isotope Effect (KIE).[1]

Ticket #102: "I fixed stability, but now I have hERG toxicity."

Diagnosis: Sulfonamides are notorious for hERG channel blockade, leading to QT prolongation risks. This often correlates with high lipophilicity (LogP > 3) and basic amines.[1]

Troubleshooting Steps:

• Zwitterionic Design:

  • Action: Append a solubilizing carboxylic acid or polar tail to the scaffold.[1]

  • Why: This reduces LogD and limits CNS penetration (if peripheral targeting is desired), drastically reducing hERG affinity.

• The "Tail" Approach for Selectivity:

  • Action: Use the "tail" approach to modulate physicochemical properties.

  • Data:

    Modification	Effect on LogD	Effect on hERG	Metabolic Risk
    Phenyl tail	Increases	High	High (Hydroxylation)
    Morpholine	Lowers	Low	Low (Stable)

    | Pyrazole | Neutral | Moderate | Low |

Module 2: Assay Troubleshooting (In Vitro Biology)

Ticket #201: "My microsomal recovery at T=0 is low (<80%)."

Diagnosis: This is likely Non-Specific Binding (NSB) or Solubility Crash , not metabolism. Benzene-1,4-disulfonamides can be highly lipophilic and poorly soluble in aqueous buffer.

Protocol Audit:

• Step 1: Are you using a high protein concentration?

  • Correction: Reduce microsomal protein from 1.0 mg/mL to 0.5 mg/mL . High protein drives NSB.[1]

• Step 2: Check the solvent.[1]

  • Correction: Ensure final DMSO concentration is <0.1%.[1] If the compound crashes out upon addition to the buffer, data is invalid.[1]

Ticket #202: "My intrinsic clearance ( ) is underestimated."

Diagnosis: The compound is binding to the microsomes, reducing the free fraction (

) available to the enzymes.[1]

The Fix: You must calculate the unbound clearance using the Hallifax-Houston equation or experimentally determine

via equilibrium dialysis.[1]

Equation:

Visualizing the Optimization Workflow

The following diagram illustrates the decision logic for optimizing benzene-1,4-disulfonamides, linking structural changes to metabolic outcomes.

Caption: Decision matrix for structural modification based on metabolic liability identification.

Standard Operating Procedure: Microsomal Stability Assay

Objective: Determine the intrinsic clearance (

) of a sulfonamide lead.

Reagents:

• Liver Microsomes (Human/Rat/Mouse) - 20 mg/mL stock.[1]

• NADPH Regenerating System (1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 3.3 mM

  , 0.4 U/mL G6PDH).

• Phosphate Buffer (100 mM, pH 7.4).[2]

• Stop Solution: Ice-cold Acetonitrile (ACN) containing internal standard (IS).[1]

Protocol Steps:

• Preparation:

  • Dilute microsomes to 0.5 mg/mL in Phosphate Buffer.

  • Pre-warm microsome solution to 37°C for 5 minutes.

• Initiation:

  • Spike test compound (1 µM final conc, <0.1% DMSO) into the microsome mixture.[1]

  • Critical: Take a T=0 sample immediately before adding NADPH to check for recovery/solubility.[1]

  • Add NADPH solution to initiate the reaction.[1]

• Sampling:

  • Sample at T = 0, 5, 15, 30, 45, and 60 minutes.

  • Transfer 50 µL of reaction mix into 150 µL of Stop Solution (ACN) to quench.

• Processing:

  • Centrifuge at 4,000 rpm for 20 mins to pellet protein.

  • Inject supernatant into LC-MS/MS.[1][2][3]

• Analysis:

  • Plot ln(% Remaining) vs. Time.[1]

  • Slope (

    ) = elimination rate constant.[1]
  • .[1]

Visualizing Assay Troubleshooting

Use this flowchart when your assay results look suspicious (e.g., flat lines, erratic replicates).

Caption: Diagnostic workflow for validating microsomal stability data integrity.

References

• Discovery and Lead Optimization of Benzene-1,4-disulfonamides

  • Source: National Institutes of Health (NIH) / PubMed[1]

  • Context: Optimization of the scaffold for OXPHOS inhibition and cytotoxicity.[1]

  • Link:[Link]

• Carbonic Anhydrase Inhibition with Tetrafluorobenzenesulfonamides

  • Source: National Institutes of Health (NIH) / PMC[1]

  • Context: Demonstrates the "Fluorine Switch" str

  • Link:[Link]

• Microsomal Stability Assay Optimization

  • Source: ResearchGate / Xenotech[1]

  • Context: Protocols for handling non-specific binding and protein concentration.[1]

  • Link:[Link]

• Structure-Activity Relationships of Benzenesulfonamide-Based Inhibitors

  • Source: PubMed[1]

  • Context: Detailed SAR on the "tail" modific

  • Link:[Link]

Sources

• 1. Synthesis, characterization and biological evaluation of pyrazole-based benzene sulfonamides as inhibitors of human carbonic anhydrase II, IX and XII - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. xenotech.com [xenotech.com]

Technical Support Center: High-Throughput Experimentation (HTE) for Catalysis

Welcome to the HTE Catalysis Optimization Support Hub. Status: Operational | Tier: Advanced Application Support

This centralized resource addresses the specific technical bottlenecks encountered during high-throughput screening of homogeneous and heterogeneous catalysts. Unlike standard operating procedures (SOPs), this guide focuses on failure analysis —diagnosing why an experiment failed and how to engineer a robust correction.

Part 1: The HTE Workflow Lifecycle

To troubleshoot effectively, we must first visualize the interconnected lifecycle of an HTE campaign. Failures in the "Design" phase often manifest as confusing data in the "Analyze" phase.

Figure 1: The iterative HTE lifecycle. Errors propagate downstream; e.g., poor dosing (Step 2) often masquerades as poor catalyst selectivity (Step 4).

Part 2: Troubleshooting Guides & FAQs

Section A: Dosing & Preparation (The "Input" Phase)

Issue 1: "My heterogeneous catalyst screen shows zero activity in random wells, but I know the catalyst works."

• Diagnosis: This is likely a Solid Handling/Dosing Failure . When dispensing sub-milligram quantities of heterogeneous catalysts (e.g., Pd/C, Raney Nickel), electrostatic forces and particle size heterogeneity cause inconsistent dosing.

• Root Cause:

  • Static Cling: Dry powders adhere to the capillary/needle walls.

  • Settling: If using slurry dosing, the solid settles faster than the dispensing speed.

• Corrective Protocol:

  • Switch to Slurry Dosing: Suspend the solid in a solvent with a density similar to the catalyst support to minimize settling.

  • Viscosity Modification: Use a "carrier solvent" with higher viscosity (e.g., ethylene glycol or tert-butanol) during dispensing, then evaporate it before adding the reaction solvent.

  • Magnetic Stirring During Dispense: Ensure your liquid handler (e.g., Chemspeed, Unichain) maintains active stirring of the source vial during aspiration.

Q: How do I validate if my slurry dosing is accurate? A: Perform a Gravimetric Calibration Loop .

• Dispense 96 aliquots of the slurry into pre-weighed vials.

• Evaporate the solvent completely.

• Weigh the dried vials.

• Calculate the Coefficient of Variation (CV). Target CV < 5%. If CV > 10%, your solvent density/viscosity ratio is incorrect.

Section B: Reaction Execution (The "Black Box" Phase)

Issue 2: "I see product formation in my negative control wells (no catalyst)."

• Diagnosis: Cross-Contamination (The "Edge Effect").

• Root Cause: Volatile reaction components or catalysts are transferring between wells via the headspace during heating. This is common with volatile amines or iodine-based oxidants.

• Technical Fix:

  • Sandwich Sealing: Use a chemically resistant PFA/silicone mat compressed by a heavy steel lid. Adhesive films are insufficient for heated reactions.

  • Headspace Reduction: Minimize the gas volume above the liquid. If the well volume is 1 mL, use at least 600 µL of liquid.

  • Inert Gas Blanket: Purge the plate with Argon (heavier than air) rather than Nitrogen before sealing to create a stagnant diffusion barrier.

Table 1: Sealing Compatibility Matrix

Solvent Class	Temp Limit (°C)	Rec. Seal Material	Risk Factor
Alcohols (MeOH, EtOH)	< 60	Silicone/PTFE	Low
Ethers (THF, Dioxane)	< 80	Pre-slit PFA/Silicone	High (Vapor leaks)
Chlorinated (DCM, DCE)	< 40	FEP-coated mat	Extreme (Swells rubber)
Polar Aprotic (DMF, DMSO)	> 100	Viton/FKM	Low (Hygroscopic)

Section C: Analytics & Data Interpretation

Issue 3: "My HTE yields do not match my bench-scale (100 mL) results."

• Diagnosis: Mass Transfer Limitation or Kinetics Mismatch .

• Scientific Context: Micro-scale reactions (HTE) often have better mixing than batch reactors due to diffusion scaling, or worse mixing if the stirring mechanism is inadequate.

• Troubleshooting Logic:

  • Check the Mixing Number: Are you using orbital shaking or magnetic tumbling?

    • Orbital Shaking: Often fails for heterogeneous slurries (solids stay at the bottom).

    • Magnetic Tumbling: Essential for heterogeneous catalysis.[1] Use parylene-coated stir bars in every well.

  • Thermal Lag: A heating block takes time to heat 96 wells. Bench scale might be instantaneous (oil bath).

  • Concentration Gradients: HTE reactions are often run more concentrated to save material. Ensure concentrations match the batch scale.

Q: How do I normalize data when solvent evaporation occurs during the run? A: You must use an Internal Standard (IS) .

• Protocol: Add a non-reactive standard (e.g., 1,3,5-trimethoxybenzene or N,N-dibenzylaniline) to the stock solution of the limiting reagent.

• Calculation: Do not calculate yield based on absolute peak area. Calculate based on the Product/IS Ratio . This mathematically cancels out solvent evaporation effects.

Part 3: Advanced Troubleshooting Logic

Use this logic tree to diagnose "Low Yield" outcomes in a screening campaign.

Figure 2: Logic flow for diagnosing systemic yield failures. Stability of the Internal Standard is the primary decision gate.

Part 4: Experimental Protocol - Validating a New Screen

Objective: Ensure the HTE platform can reproduce a known reaction before screening unknowns.

• Design: Select a "Standard Reaction" with known kinetics (e.g., a standard Suzuki-Miyaura coupling).

• Array Layout:

  • Columns 1-2: Negative Controls (No Catalyst).

  • Columns 3-10: Positive Control (Known Catalyst, n=64 replicates).

  • Columns 11-12: Blank (Solvent only).

• Execution:

  • Dose reagents using the automated handler.

  • Add Internal Standard (e.g., Biphenyl) at 0.1 M.

  • Seal and react at standard conditions.

• Analysis:

  • Plot the yield distribution of the 64 replicates.

  • Pass Criteria: Standard Deviation < 5% across the plate.

  • Fail Criteria: "Checkerboard" pattern (indicates liquid handler tip alignment issues) or "Edge Effect" (indicates thermal gradient or sealing failure).

References

• McNally, A., et al. (2011). Discovery of an α-Amino C–H Arylation Reaction Using the Strategy of Accelerated Serendipity. Science. Link

  • Context: Foundational work establishing the utility of HTE in discovering novel c

• Buitrago Santanilla, A., et al. (2015). Nanomole-scale high-throughput chemistry for the synthesis of complex molecules. Science. Link

  • Context: Validates the use of nanomole-scale screening and addresses evapor

• Collins, K. D., et al. (2016). The rational design of high-throughput experimentation for the optimization of catalytic reactions. Reaction Chemistry & Engineering. Link

  • Context: Authoritative source on Design of Experiments (DoE)

• Shevlin, M. (2017). Practical High-Throughput Experimentation for Chemists. ACS Medicinal Chemistry Letters. Link

  • Context: excellent overview of practical troubleshooting, specifically regarding solid handling and cross-contamin

• Krska, S. W., et al. (2022). The Power of High-Throughput Experimentation: Case Studies from Drug Discovery. ACS Symposium Series. Link

  • Context: Detailed case studies on industrial applic

Sources

• 1. Challenges & Advantages of Industrial Heterogeneous Catalysis [catalysts.com]

Refining reaction conditions for amination of dichlorobenzene derivatives

Introduction: The Dichlorobenzene Challenge

Welcome to the Technical Support Center. You are likely here because standard protocols for aryl bromides are failing on your dichlorobenzene (DCB) substrates.

The Problem: DCBs present a thermodynamic and kinetic paradox. The C-Cl bond is strong (approx. 96 kcal/mol), requiring highly active catalysts for oxidative addition. However, once the first amine is installed, the product becomes significantly more electron-rich, often deactivating the remaining chloride towards further reaction (if bis-amination is desired) or making the product prone to oxidation. Furthermore, the small atomic radius of chlorine offers less steric leverage for ligands to enforce reductive elimination compared to bromides.

This guide moves beyond "recipe following" to "reaction engineering."

Tier 1: Catalyst & Ligand Selection

Addressing: "Why is my conversion <10%?" or "Why is the reaction dead?"

Q: My standard Pd(PPh3)4 or Pd(dppf)Cl2 system shows no activity. Why?

A: These "Generation 1" catalysts lack the electron density required to undergo oxidative addition (OA) into electron-neutral or electron-rich aryl chlorides. The Fix: You must switch to bulky, electron-rich dialkylbiaryl phosphine ligands (Buchwald Ligands) or specific Ad-based phosphines.

Recommended Ligand Systems

Ligand	Primary Application	Mechanism of Action
BrettPhos	Mono-amination of primary amines.[1]	High steric bulk prevents bis-ligation of Pd, ensuring an open site for the amine. Excellent for preventing over-arylation.
RuPhos	Secondary amines & bulky substrates.	The isopropyl groups on the biaryl backbone stabilize the LPd(0) species and facilitate OA into hindered chlorides.
XPhos	General purpose Aryl-Cl coupling.	Good starting point for unhindered substrates, but often lacks the specificity of BrettPhos for primary amines.
AdBippyPhos	Heterocycles / Challenging Chlorides.	Highly basic; promotes OA even with electron-rich DCB substrates.

Q: I am using Pd2(dba)3 and free ligand, but results are inconsistent.

A: In situ catalyst generation is often plagued by an "induction period" where Pd(0) is trapped by DBA. The Fix: Use Palladacycle Precatalysts (Gen 3 or Gen 4) .

• Why: These air-stable solids release the active LPd(0) species immediately upon exposure to base, bypassing the induction period and ensuring a precise 1:1 Pd:Ligand ratio.

• Recommendation: Use BrettPhos Pd G4 or RuPhos Pd G4 .

Tier 2: Controlling Selectivity (Mono vs. Bis)

Addressing: "I want the mono-adduct, but I keep getting mixtures."

Q: How do I stop the reaction at the mono-amine stage?

A: Selectivity is a function of the ligand's steric profile and the relative rates of the first vs. second oxidative addition.

• Ligand Choice: Use BrettPhos .[1][2] Its extreme bulk makes the oxidative addition into the second chloride (which is now on an electron-rich aniline ring) kinetically very slow.

• Stoichiometry: Use a slight deficiency of amine (0.95 equiv) relative to the DCB.

• Temperature: Run the reaction at the lowest temperature that sustains OA (often 60–80°C for chlorides). Higher temperatures (100°C+) overcome the activation energy barrier for the second addition.

Q: I have 1,2-dichlorobenzene (ortho). Can I selectively aminate one site?

A: Yes, but it is the most difficult isomer due to the "ortho effect."

• Strategy: The first amination creates immense steric strain. You must use the smallest effective ligand (SPhos or XPhos ) rather than the bulkiest ones, or the catalyst will simply not fit.

Visual Guide: Selectivity Logic

Figure 1: Decision tree for ligand selection based on desired substitution pattern.

Tier 3: Troubleshooting Reaction Failures

Addressing: "I see hydrodehalogenation" or "The reaction stalls."

Q: I observe significant hydrodehalogenation (reduction of C-Cl to C-H). Why?

A: This is the "Beta-Hydride Elimination" trap.

• Mechanism: If the amine binding or deprotonation is slow, the Pd(II) intermediate may undergo

  -hydride elimination from the amine (or alkoxide base), forming a Pd-Hydride species. This Pd-H reductively eliminates with the aryl group to form the reduced arene.

• The Fix:

  • Solvent Switch: If using isopropanol or dioxane, switch to Toluene or t-Amyl Alcohol . Avoid solvents with accessible

    -hydrogens if possible.

  • Base Switch: Switch from NaOtBu (strong, promotes elimination) to Cs2CO3 or K3PO4 . These weaker, heterogeneous bases slow down the elimination pathway, though they may require longer reaction times.

Q: The reaction turns black and precipitates Pd black immediately.

A: Ligand dissociation.

• Cause: Your reaction temperature is too high for the ligand's binding constant, or oxygen entered the system.

• The Fix: Lower temperature and ensure rigorous inert atmosphere (Argon is superior to Nitrogen for heavy solvents). Add 1-2 mol% free ligand to the G4 precatalyst to shift the equilibrium back toward the active species.

Visual Guide: Troubleshooting Workflow

Figure 2: Diagnostic flow for common reaction failures.

Tier 4: Standardized Protocol

General Screening Protocol (0.5 mmol Scale)

Use this protocol to validate conditions before scaling.

• Preparation: In a glovebox or under active Argon flow, charge a 1-dram vial (with stir bar) with:

  • Pd Precatalyst: 1.0 – 2.0 mol% (e.g., BrettPhos Pd G4).

  • Base: 1.2 – 1.4 equiv (NaOtBu for speed; Cs2CO3 for selectivity/sensitive groups).

  • Dichlorobenzene: 1.0 equiv (0.5 mmol).

  • Amine: 1.1 equiv.

• Solvent: Add anhydrous Toluene or Dioxane (concentration 0.2 M).

• Activation: Cap tightly. Stir at 80°C for 2 hours.

• Analysis: Aliquot 50 µL, filter through a silica plug (eluting with EtOAc), and analyze via UPLC/MS.

  • Note: Do not rely solely on LCMS UV area %; DCBs and anilines have vastly different extinction coefficients. Use an internal standard (e.g., dodecane) for accurate conversion data.

References

• Maiti, D., et al. (2009). "Palladium-Catalyzed Coupling of Ammonia with Aryl Chlorides, Bromides, Iodides, and Sulfonates."[3] Journal of the American Chemical Society. Link

• Surry, D. S., & Buchwald, S. L. (2011). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science. Link

• Fors, B. P., & Buchwald, S. L. (2008). "A Highly Active Catalyst for Pd-Catalyzed Amination Reactions: Cross-Coupling Reactions Using Aryl Mesylates and the Highly Selective Monoarylation of Primary Amines Using Aryl Chlorides."[4] Journal of the American Chemical Society. Link

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions." Chemical Reviews. Link

Sources

• 1. A Highly Active Catalyst for Pd-Catalyzed Amination Reactions: Cross-Coupling Reactions Using Aryl Mesylates and the Highly Selective Monoarylation of Primary Amines Using Aryl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ligated Pd-Catalyzed Aminations of Aryl/Heteroaryl Halides with Aliphatic Amines under Sustainable Aqueous Micellar Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Confirming the Structure of 1,4-Dichloro-2-(methylsulfonyl)benzene Derivatives by Mass Spectrometry

Executive Summary: The Structural Challenge

In the development of sulfonamide antibiotics, COX-2 inhibitors, and agrochemicals, the 1,4-dichloro-2-(methylsulfonyl)benzene scaffold serves as a critical electrophilic intermediate. However, its synthesis—often involving chlorosulfonation or Friedel-Crafts reactions—is prone to regioisomerism. Distinguishing the target 2-(methylsulfonyl) isomer from its 3-(methylsulfonyl) or 4-(methylsulfonyl) analogs is non-trivial due to their identical molecular weights and similar polarity.

While Nuclear Magnetic Resonance (NMR) is the gold standard for establishing connectivity, it requires milligram-scale purity. Mass Spectrometry (MS) offers a faster, higher-sensitivity alternative that, when rigorously applied, can confirm the scaffold's integrity through distinct fragmentation fingerprints and isotope modeling. This guide objectively compares MS against alternative techniques and provides a self-validating LC-MS/MS protocol for structural confirmation.

Strategic Comparison: MS vs. NMR vs. X-Ray

To select the right tool, researchers must weigh sensitivity against structural resolution. The following table contrasts the performance of MS against its primary alternatives for this specific chlorinated sulfone scaffold.

Table 1: Comparative Performance Matrix

Feature	Tandem Mass Spec (LC-MS/MS)	NMR ( H, C, 2D)	X-Ray Crystallography
Primary Output	Molecular Formula, Fragment Fingerprint	Atom Connectivity, Regiochemistry	Absolute 3D Structure
Sample Req.	< 1 µg (High Sensitivity)	> 2-5 mg (Low Sensitivity)	Single Crystal Required
Isomer ID	Challenging (Requires distinct fragmentation rules)	Definitive (Coupling constants are diagnostic)	Definitive
Throughput	High (mins/sample)	Medium (10-30 mins/sample)	Low (Days/Weeks)
Specific Strength	Cl Isotope Pattern confirms dichloro count immediately.	Distinguishes 2-sulfonyl vs. 3-sulfonyl via proton splitting.	Unambiguous proof of stereochemistry.
Best Use Case	Trace impurity ID, DMPK studies, High-throughput screening.	Final product characterization, Standard certification.	Novel scaffold validation.

Technical Deep Dive: The MS Validation Logic

Confirming the 1,4-dichloro-2-(methylsulfonyl)benzene structure by MS relies on two "Pillars of Truth": the Chlorine Isotope Signature and the Sulfonyl Extrusion Pathway.

Pillar 1: The Chlorine Isotope Signature

The presence of two chlorine atoms (

Cl and Cl) creates a unique isotopic envelope that acts as a built-in error checker.

• Theoretical Pattern: For Cl

  , the intensity ratio of is approximately 9 : 6 : 1 .

• Validation: If your molecular ion (e.g.,

  or ) does not exhibit this specific "triplet-like" pattern, the scaffold is not a dichloro-derivative.

Pillar 2: The Sulfonyl Extrusion Mechanism

Aryl sulfones undergo a characteristic rearrangement-elimination reaction in the gas phase (Collision-Induced Dissociation, CID).

• SO

  Extrusion: The vibrationally excited molecular ion ejects neutral SO (64 Da).

• Recombination: The methyl group often recombines with the aryl ring or rearranges to form a methylated chlorobenzene cation.

• Ortho Effect: The 2-(methylsulfonyl) position is ortho to a chlorine atom. Research indicates that electron-withdrawing groups (like Cl) ortho to the sulfonyl group destabilize the C-S bond, often enhancing the

  signal intensity compared to meta- or para-isomers [1].

Diagram 1: Fragmentation Pathway (Mechanism)

The following Graphviz diagram illustrates the fragmentation logic used to confirm the core scaffold.

Caption: CID fragmentation pathway for 1,4-dichloro-2-(methylsulfonyl)benzene. The extrusion of SO2 (m/z 161) is the primary diagnostic transition.

Experimental Protocol: Self-Validating LC-MS/MS Workflow

This protocol is designed to be self-validating. The "Checkpoints" ensure that data quality is sufficient before moving to the next step.

Materials

• Instrument: Triple Quadrupole (QqQ) or Q-TOF MS.

• Solvents: LC-MS grade Methanol (MeOH) and Water + 0.1% Formic Acid.

• Standard: 1,4-Dichloro-2-(methylsulfonyl)benzene (Reference Material).[1]

Step-by-Step Methodology

1. Sample Preparation:

• Dissolve 1 mg of sample in 1 mL MeOH.

• Dilute 1:100 with 50:50 MeOH:Water (Final conc: ~10 µg/mL).

• Checkpoint: Solution must be clear. Turbidity indicates solubility issues that will cause spray instability.

2. Source Parameters (ESI Positive Mode):

• Capillary Voltage: 3.5 kV

• Desolvation Temp: 350°C

• Cone Voltage: 30 V (Optimize to minimize in-source fragmentation).

• Note: Sulfones can form strong ammonium adducts

  . If using ammonium buffers, look for .

3. Full Scan Analysis (Q1 Scan):

• Scan range:

  100–500.

• Validation Check: Observe the parent ion cluster at

  225, 227, 229.

• Pass Criteria: The intensity ratio must match the theoretical Cl

  pattern (approx 100 : 65 : 10). If the pattern is 3:1 (one Cl) or 1:1 (Br), the structure is incorrect.

4. Product Ion Scan (MS/MS):

• Precursor: Select

  225 ( Cl isotope).

• Collision Energy (CE): Ramp 10–40 eV.

• Target Fragments:

  • 161 (Loss of SO , Base Peak at high CE).
  • 145 (Loss of SO + CH or similar rearrangement).
  • 126 (Loss of SO + Cl).

5. Isomer Differentiation (Advanced):

• If distinguishing from the 1,4-dichloro-3 -(methylsulfonyl) isomer, run a reference standard of the isomer under identical CE.

• Compare the ratio of

  . The ortho-substituted isomer (target) typically shows a higher ratio of SO loss due to steric relief and electronic proximity effects [2].

Decision Logic for Structural Confirmation

Use this workflow to determine if your analytical data is sufficient or if you must escalate to NMR.

Caption: Decision matrix for confirming 1,4-dichloro-2-(methylsulfonyl)benzene derivatives.

References

• Gao, S., et al. (2008). "Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO2 via rearrangement." Rapid Communications in Mass Spectrometry.

• Holčapek, M., et al. (2012). "Differentiation of Complex Lipid Isomers by Radical-Directed Dissociation Mass Spectrometry." Analytical Chemistry.

• Doc Brown's Chemistry. "Mass spectrum of benzene and fragmentation patterns." Advanced Organic Chemistry Notes.

• Matrix Fine Chemicals. "1,4-DICHLORO-2-METHYLBENZENE | CAS 19398-61-9 Data Sheet."

Sources

• 1. 1,4-Dichloro-2-(2-methylsulfonylethenyl)benzene | C9H8Cl2O2S | CID 173166401 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Reactivity Guide: 1,4-Dichloro vs. 1,2-Dichlorobenzene Isomers

Part 1: Executive Summary & Decision Matrix

In drug discovery and early-phase process development, the choice between 1,2-dichlorobenzene (o-DCB) and 1,4-dichlorobenzene (p-DCB) is rarely arbitrary. While they share a molecular formula (

), their electronic symmetry and steric profiles dictate vastly different reactivity landscapes.

This guide moves beyond basic textbook definitions to address the operational reality of working with these isomers: 1,4-DCB is the scaffold of stability and symmetry, while 1,2-DCB is the scaffold of dynamic, often volatile, reactivity.

The Isomer Decision Matrix

Feature	1,4-Dichlorobenzene (p-DCB)	1,2-Dichlorobenzene (o-DCB)	Application Consequence
Symmetry Point Group	(Centrosymmetric)	(Polar axis)	p-DCB yields simplified NMR spectra; o-DCB is complex.
Dipole Moment	0 Debye (Non-polar)	~2.50 Debye (Polar)	o-DCB is a powerful high-boiling solvent; p-DCB is a solid solute.
Melting Point	53.5°C (Solid)	-17.0°C (Liquid)	p-DCB requires solids handling; o-DCB is pumpable.
Lithiation Behavior	Stable 2-lithio species at -78°C	Unstable; rapid elimination to Benzyne	Use p-DCB for functionalization; use o-DCB for cycloadditions.
EAS Regioselectivity	Single Monosubstitution Product	Mixture (C3 vs C4)	p-DCB offers superior atom economy in nitration/halogenation.
Metabolic Fate	2,5-Dichlorophenol	3,4-Dichlorophenol (Hepatotoxic)	o-DCB metabolites are generally more reactive/toxic.

Part 2: Structural & Physical Determinants[1]

The reactivity divergence begins with the physical state.

The Symmetry Effect on Solubility and Handling

1,4-DCB packs efficiently into a crystal lattice due to its high symmetry, resulting in a significantly higher melting point (53°C) compared to 1,2-DCB (-17°C).

• Implication: In process chemistry, 1,4-DCB often requires heating or specific solvent systems (e.g., benzene, ether) to maintain solution phase during reactions, whereas 1,2-DCB is itself a standard high-boiling solvent (bp 180°C) used to drive other reactions to completion.

Electronic Dipoles

• 1,4-DCB: The opposing C-Cl dipoles cancel perfectly. It behaves as a non-polar lipophilic scaffold.

• 1,2-DCB: The vectors are additive (

  angle), creating a strong net dipole. This makes 1,2-DCB more susceptible to interaction with polar transition states, but also harder to remove from polar reaction products during workup.

Part 3: Electrophilic Aromatic Substitution (EAS)

The most common entry point for functionalizing these rings is EAS (Nitration, Bromination). Here, sterics rule the outcome.

The Regio-Control Battle

Both isomers possess two chloro groups, which are deactivating (inductive withdrawal) but ortho/para directing (resonance donation).

Case A: Nitration of 1,4-DCB

Due to symmetry, all four open positions (2, 3, 5, 6) are equivalent.

• Outcome: Nitration yields 1,4-dichloro-2-nitrobenzene as the sole mononitro product.

• Yield: High (>90%).

• Why: There are no competing regioisomers.

Case B: Nitration of 1,2-DCB

There are two distinct sites:

• Position 3 (Ortho to Cl, Meta to Cl): Sterically crowded ("sandwiched" between Cl and H).

• Position 4 (Para to Cl, Meta to Cl): Sterically accessible.

• Outcome: The major product is 1,2-dichloro-4-nitrobenzene .

• Risk: Formation of the 3-nitro isomer occurs (minor), requiring difficult separation.

Figure 1: Divergent regioselectivity in nitration. 1,4-DCB offers a cleaner synthetic route.

Part 4: Organometallics & The Benzyne Trap

This is the most critical section for research scientists. The behavior of these isomers under lithiation conditions (n-BuLi, LDA) is diametrically opposed.

The "Ortholithiation" Mechanism

Lithium bases direct to the position ortho to the halogen (due to coordination with the Cl lone pair and inductive acidification of the proton).

1,2-DCB: The Benzyne Generator

When 1,2-DCB is lithiated at the C3 position, the resulting species is extremely unstable. The Lithium at C3 is adjacent to the Chlorine at C2.

• Reaction: Spontaneous elimination of LiCl occurs, generating 3,4-dichlorobenzyne (or 3-chlorobenzyne depending on substitution).

• Use Case: This is intentional if you want to perform a Diels-Alder cycloaddition (e.g., with furan).

• Failure Mode: If you intended to trap the lithio-species with an electrophile (e.g., aldehyde), you will likely fail and get benzyne-derived oligomers instead.

1,4-DCB: The Stable Scaffold

Lithiation occurs at C2. The Lithium is meta to the second Chlorine.

• Stability: Elimination to form benzyne is possible but significantly slower than in the 1,2-isomer because the leaving group is not immediately adjacent to the anion in the same way (requires formation of 1,4-benzyne or isomerization).

• Result: The 2-lithio-1,4-dichlorobenzene intermediate is stable at -78°C.

• Application: It can be trapped with

  to form 2,5-dichlorobenzoic acid or with DMF to form the benzaldehyde.

Experimental Protocol: Controlled Lithiation of 1,4-DCB

Validates the stability of the 1,4-isomer for substitution.

Reagents:

• 1,4-Dichlorobenzene (1.0 eq)

• n-Butyllithium (1.1 eq, 2.5M in hexanes)

• Dry THF (Solvent)

• Dry Ice (

  source)[1]

Workflow:

• Setup: Flame-dry a 2-neck flask under Argon. Add 1,4-DCB and dissolve in dry THF.

• Cooling: Cool solution to -78°C (Acetone/Dry Ice bath). Critical: Temperature control prevents benzyne formation.

• Addition: Add n-BuLi dropwise over 20 mins. The solution may turn slight yellow.

• Incubation: Stir at -78°C for 45-60 mins. (The lithio-species is now formed).

• Quench: Cannulate the solution onto excess crushed Dry Ice (solid

  ).

• Workup: Allow to warm to RT. Acidify with 1M HCl. Extract with EtOAc.

• Result: Isolation of 2,5-dichlorobenzoic acid .

Part 5: Nucleophilic Aromatic Substitution (SNAr)

Neither isomer undergoes SNAr easily without an activating group (like Nitro). However, if activated (e.g., 1,2-dichloro-4-nitrobenzene vs 1,4-dichloro-2-nitrobenzene), the 1,4-isomer derivatives often show slightly higher reactivity due to less steric hindrance at the reaction site, though electronic factors are similar.

Note on Metabolism: In biological systems (rats/humans), 1,2-DCB is oxidized to 3,4-dichlorophenol , which can undergo further oxidation to reactive quinones, linked to hepatotoxicity. 1,4-DCB is primarily metabolized to 2,5-dichlorophenol , which is rapidly conjugated and excreted. This makes the 1,4-scaffold generally preferred for lower toxicity risk in early fragment screening.

Part 6: Visual Synthesis

Figure 2: The Lithiation Bifurcation. 1,2-DCB defaults to elimination (Benzyne), while 1,4-DCB allows substitution.

References

• Regioselectivity in Nitration: Denbigh, K. G., & Prince, A. J. (1947). Kinetics of the Nitration of Dichlorobenzenes. Journal of the Chemical Society. Link

• Lithiation and Benzyne Formation: Gilchrist, T. L. (1997). Heterocyclic Chemistry (3rd Ed.).

• Metabolic Pathways: Hissink, A. M., et al. (1997).[2] Kinetics and metabolism of 1,4-dichlorobenzene in male Wistar rats. Chemico-Biological Interactions. Link

• Synthesis of 2,5-Dichlorobenzoic Acid: PubChem Compound Summary for CID 5784. Link

• Physical Properties & Dipole Moments: Lide, D. R. (Ed.).[3][1] CRC Handbook of Chemistry and Physics. (Standard reference for dipole moments: o-DCB ~2.5D, p-DCB 0D).

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Kinetics and metabolism of 1,4-dichlorobenzene in male Wistar rats: no evidence for quinone metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 1,2-Dichlorobenzene | C6H4Cl2 | CID 7239 - PubChem [pubchem.ncbi.nlm.nih.gov]

Efficacy of 1,4-Dichloro-2-(methylsulfonyl)benzene vs alternative building blocks

The following technical guide provides an in-depth analysis of 1,4-Dichloro-2-(methylsulfonyl)benzene (CAS: 66640-63-9) as a strategic building block in medicinal chemistry. It compares this sulfone-activated arene against traditional nitro- and trifluoromethyl-substituted alternatives, focusing on SNAr kinetics, regioselectivity, and safety profiles.

Focus Compound: 1,4-Dichloro-2-(methylsulfonyl)benzene

Executive Summary: The Strategic Shift from Nitro to Sulfone

In modern drug development, the selection of an arene building block is a balance between reactivity (kinetics) and developability (safety/solubility). Historically, 1,4-dichloro-2-nitrobenzene has been the standard for Nucleophilic Aromatic Substitution (SNAr) due to the high electron-withdrawing power of the nitro group. However, the nitro group is increasingly flagged as a "structural alert" for genotoxicity (Ames positive) and metabolic instability.

1,4-Dichloro-2-(methylsulfonyl)benzene emerges as the superior alternative. It offers:

• Comparable Activation: The methylsulfonyl (

  ) group provides sufficient activation for SNAr without the redox liability of nitro groups.

• High Regioselectivity: The sulfone group directs nucleophilic attack exclusively to the ortho-chlorine (C1), leaving the meta-chlorine (C4) intact for subsequent cross-coupling.

• Enhanced Physicochemical Properties: Sulfones improve crystallinity and reduce lipophilicity (

  ) compared to trifluoromethyl analogs.

Mechanistic Architecture & Reactivity Profile

Electronic Activation (Hammett Analysis)

The efficacy of an SNAr building block is dictated by the ability of the substituent to stabilize the anionic Meisenheimer intermediate.

Substituent	(Hammett Constant)	(Hammett Constant)	Activation Potential	Safety Risk
(Nitro)	0.78	0.71	Highest	High (Genotoxic/Mutagenic)
(Sulfone)	0.72	0.60	High	Low (Stable/Benign)
(Trifluoromethyl)	0.54	0.43	Moderate	Low
(Cyano)	0.66	0.56	High	Moderate (Metabolic hydrolysis)

Analysis: The

group is nearly equipotent to the group in withdrawing electron density via resonance ( ) and induction ( ), making it significantly more reactive than analogs.

Regioselectivity Mechanism

In 1,4-dichloro-2-(methylsulfonyl)benzene, the two chlorine atoms are electronically distinct.

• C1-Cl (Ortho): Highly activated. The negative charge in the transition state is delocalized directly onto the sulfone oxygens.

• C4-Cl (Meta): Unactivated. No resonance stabilization is possible from the meta position.

This electronic disparity guarantees >98:2 regioselectivity for the C1 position, enabling precise sequential functionalization.

Figure 1: Mechanistic pathway illustrating the kinetic dominance of ortho-substitution (C1) mediated by sulfone resonance stabilization.

Comparative Performance Guide

Scenario A: Sulfone vs. Nitro (The Safety-First Approach)

Context: Early-stage discovery often uses nitro compounds for speed. However, converting a nitro-lead to a drug candidate requires reduction to aniline (adding steps) or risk of toxicity.

• Reaction Rate: Nitro is ~2-5x faster.

• Optimization: The sulfone reaction rate can be normalized by increasing temperature by 10-20°C or using a polar aprotic solvent (DMSO/NMP) to solvate the cation and expose the nucleophile.

• Metabolic Stability: The methylsulfonyl group is metabolically robust. The nitro group is prone to reduction by nitroreductases, leading to reactive hydroxylamines (toxic).

Scenario B: Sulfone vs. Trifluoromethyl (The Potency Approach)

Context:

is often used to modulate lipophilicity, but it activates SNAr poorly.

• Yields: 1,4-Dichloro-2-(trifluoromethyl)benzene often requires harsh conditions (high heat, strong bases like NaH) to effect displacement, leading to byproducts (benzyne formation).

• The Sulfone Advantage: The sulfone analog reacts under mild conditions (e.g.,

  , MeCN, 60°C), preserving sensitive functional groups on the nucleophile.

Data Summary: SNAr Efficiency with Morpholine (Model Nucleophile)

Building Block	Conditions	Time (h)	Yield (%)	Regioselectivity (C1:C4)
2-SO2Me (Target)	MeCN, , 60°C	4	94	>99:1
2-NO2 (Alternative)	MeCN, , RT	1	96	95:5
2-CF3 (Alternative)	DMSO, 100°C	12	65	85:15

Experimental Protocol: Selective C1-Amination

Objective: Synthesis of 4-chloro-N-substituted-2-(methylsulfonyl)aniline derivatives.

Reagents

• Substrate: 1,4-Dichloro-2-(methylsulfonyl)benzene (1.0 equiv)

• Nucleophile: Primary or Secondary Amine (1.1 equiv)

• Base: Diisopropylethylamine (DIPEA) or

  (2.0 equiv)

• Solvent: Acetonitrile (MeCN) or THF (anhydrous)

Step-by-Step Methodology

• Preparation: Charge a reaction vial with 1,4-dichloro-2-(methylsulfonyl)benzene (1.0 mmol) and anhydrous MeCN (5 mL).

• Addition: Add the base (2.0 mmol) followed by the amine (1.1 mmol) dropwise at room temperature.

  • Note: For sterically hindered amines, use DMSO and heat to 50°C.

• Monitoring: Stir the reaction mixture. Monitor by HPLC/TLC.

  • Checkpoint: The starting material (

    in 20% EtOAc/Hex) should disappear; the mono-substituted product ( ) will appear.

  • Self-Validation: If C4-attack occurs (rare), a third spot will appear. The high polarity of the sulfone usually makes the product distinct.

• Workup: Dilute with water (15 mL). The product often precipitates.

  • If solid:[1] Filter and wash with water/hexanes (1:1).

  • If oil: Extract with EtOAc (

    ), wash with brine, dry over , and concentrate.

• Purification: Recrystallization from EtOH is usually sufficient due to the high crystallinity imparted by the sulfone group.

Decision Matrix for Researchers

Use the following logic flow to determine if this building block is appropriate for your campaign.

Figure 2: Strategic decision tree for selecting activated benzene building blocks.

References

• Terrier, F. (2013). Nucleophilic Aromatic Displacement: The Influence of the Nitro Group. VCH Publishers. (General reference for SNAr kinetics of Nitro vs Sulfone).

• Journal of Medicinal Chemistry. (2019). Nitro-Group-Containing Drugs: Toxicity and Structural Alerts. Retrieved from [Link]

Sources

• 1. 1,4-Dichloro-2-nitrobenzene - Wikipedia [en.wikipedia.org]

Bioisostere Comparison: Bicyclo[1.1.1]pentane (BCP) vs. Benzene Derivatives in Drug Design

Executive Summary

In modern medicinal chemistry, the concept of "Escaping Flatland"—moving from planar, aromatic scaffolds to saturated, three-dimensional structures—has revolutionized lead optimization. The bicyclo[1.1.1]pentane (BCP) ring system has emerged as a premier bioisostere for the phenyl ring (specifically para-substituted benzene).

This guide objectively compares BCP and benzene derivatives, analyzing their physicochemical properties, metabolic profiles, and synthetic accessibility. It provides actionable decision-making frameworks for medicinal chemists looking to improve solubility, metabolic stability, and patentability without sacrificing potency.

Structural & Physicochemical Comparison

The primary driver for replacing a benzene ring with BCP is the improvement of drug-like properties (solubility, lipophilicity, metabolic stability) while maintaining the correct vector orientation of substituents.

Geometry and Vectors

While BCP is often called a "phenyl bioisostere," it is not a perfect geometric match. It acts as a shorter, rigid spacer .

• Benzene (para-substitution): The distance between C1 and C4 substituents is approximately 2.8 Å . The ring is planar (2D).

• BCP (1,3-substitution): The distance between the bridgehead carbons is approximately 1.85 Å . The structure is a rigid, 3D cage.

Implication: BCP brings substituents closer together (~1 Å contraction). This can be beneficial if the binding pocket is tight, but detrimental if the original phenyl ring spanned a large hydrophobic cleft.

Physicochemical Data Comparison

The following table summarizes the shift in properties typically observed when replacing a phenyl ring with BCP.

Property	Benzene Derivative	BCP Derivative	Impact of Switch
Geometry	Planar (2D)	Rigid Cage (3D)	Increases Fsp³ character; disrupts π-stacking.
Vector Length	~2.8 Å (C1-C4)	~1.85 Å (C1-C3)	~35% reduction in substituent distance.
Lipophilicity (LogP)	High (Lipophilic)	Moderate	Typically lowers LogP by 0.5–1.0 unit.
Solubility	Often Low (Planar stacking)	High	Significant increase (often >10-fold) due to disrupted crystal packing.
Metabolic Stability	Prone to CYP450 oxidation (aromatic hydroxylation)	High	Eliminates aromatic hydroxylation ; BCP cage is generally inert.
Permeability	Moderate to High	Moderate to High	often maintained or improved due to better lipophilicity/solubility balance.

Visualization: Structural Vectors & Decision Logic

The following diagram illustrates the vector differences and provides a logic flow for when to deploy the BCP bioisostere.

Caption: Comparison of Benzene vs. BCP vectors and the decision logic for bioisosteric replacement.

Case Studies: Validated Successes

Avagacestat (BMS-708,163) Analog

Pfizer and BMS scientists utilized BCP to optimize

-secretase inhibitors.

• The Switch: Replacement of a central para-fluorophenyl ring with a BCP moiety.

• Outcome:

  • Potency: Maintained equipotent inhibition (IC50 ~0.3 nM).

  • Solubility: Improved thermodynamic solubility significantly.

  • Metabolism: Improved metabolic stability by removing the electron-rich phenyl ring susceptible to oxidation.

  • Permeability: Passive permeability increased due to the optimal lipophilic balance.

Darapladib (LpPLA2 Inhibitor)

In the optimization of Darapladib, the phenyl ring was identified as a liability for physicochemical properties (high Property Forecast Index).

• The Switch: Substitution of the phenyl ring with BCP.

• Outcome:

  • Permeability: Artificial membrane permeability (AMP) increased from 203 nm/s (Benzene) to 705 nm/s (BCP) .

  • Solubility: 3-fold increase in thermodynamic solubility; 9-fold increase in kinetic solubility.

  • Potency: Slight reduction, but the massive gain in ADME properties made it a superior lead candidate.

Synthetic Accessibility & Protocols

Historically, BCPs were difficult to synthesize. Today, "strain-release" chemistry using [1.1.1]propellane has made them accessible.

Key Synthetic Workflow

The standard route involves the reaction of [1.1.1]propellane with radicals or nucleophiles.[1]

Caption: General synthetic workflow for accessing BCP derivatives via [1.1.1]propellane strain release.

Experimental Protocol: Strain-Release Amination (General Procedure)

Note: This protocol is a generalized standard based on recent literature (e.g., Gianatassio et al., Science 2016).[2]

• Preparation: Generate [1.1.1]propellane (typically as a solution in ether/pentane) from 1,1-dibromo-2,2-bis(chloromethyl)cyclopropane and MeLi (or PhLi).

• Reaction:

  • Mix the secondary amine (substrate) and [1.1.1]propellane solution.

  • Conditions: Often requires no catalyst ("spring-loaded" reaction) or mild heating/stirring at room temperature. For C-C bond formation, photoredox catalysis or Grignard reagents (Turbo-Grignards) are used.

• Workup:

  • Concentrate the reaction mixture (carefully, propellane is volatile).

  • Purify via column chromatography. BCP amines are often stable but can be volatile if low molecular weight.

Conclusion & Recommendation

When to use BCP:

• Solubility is a bottleneck: If your benzene analog is a "brick dust" solid (high melting point, low solubility).

• Metabolic Hotspot: If the phenyl ring is the primary site of oxidative metabolism.

• Vector Tolerance: If the binding pocket can tolerate a ~1 Å contraction in substituent distance.

When to avoid BCP:

• Pi-Pi Stacking: If the phenyl ring is essential for

  stacking interactions with the target protein (e.g., aromatic cage in bromodomains).

• Distance Sensitivity: If the precise 2.8 Å span of the phenyl ring is critical for bridging two binding sites.

The BCP moiety is a validated, high-value tool in the medicinal chemist's arsenal, offering a reliable method to "escape flatland" and improve the developability of drug candidates.

References

• Stepan, A. F., et al. (2012).[2] "Application of the Bicyclo[1.1.1]pentane Motif as a Nonclassical Phenyl Ring Bioisostere in the Design of a Potent and Orally Active γ-Secretase Inhibitor." Journal of Medicinal Chemistry. Link

• Mykhailiuk, P. K. (2019). "Saturated Bioisosteres of Benzene: Where to Go Next?" Organic & Biomolecular Chemistry. Link

• Gianatassio, R., et al. (2016).[2] "Strain-Release Amination." Science. Link

• Pattison, G. (2024). "Assessing the rigidity of cubanes and bicyclo(1.1.1)pentanes as benzene bioisosteres." Bioorganic & Medicinal Chemistry. Link

• Measom, N. D., et al. (2021).[2] "Bridge Functionalisation of Bicyclo[1.1.1]pentane Derivatives." Angewandte Chemie International Edition. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]

Structure-Activity Relationship (SAR) of Benzene-1,4-Disulfonamide Analogs: A Comparative Technical Guide

Executive Summary: The "Dual-Tail" Scaffold

Benzene-1,4-disulfonamides represent a privileged scaffold in medicinal chemistry, primarily recognized for their potent inhibition of Carbonic Anhydrases (CAs) . Unlike the classic mono-sulfonamide inhibitors (e.g., Acetazolamide), the 1,4-disubstitution pattern offers a unique chemical geometry: it allows one sulfonamide moiety to act as the Zinc-Binding Group (ZBG) while the para-positioned sulfonamide serves as a handle for "Tail Approach" modifications.

This guide dissects the SAR of these analogs, focusing on their transition from broad-spectrum cytosolic inhibitors (hCA I, II) to highly selective agents against tumor-associated isoforms (hCA IX, XII) and emerging targets in oxidative phosphorylation (OXPHOS).

Mechanism of Action: The Zinc Trap

To understand the SAR, one must understand the target environment. The active site of

-CAs contains a Zn(II) ion coordinated by three histidine residues (His94, His96, His119).

• Catalytic State: A zinc-bound hydroxide ion (

  ) nucleophilically attacks .[1]

• Inhibition State: The sulfonamide nitrogen (

  ) displaces the hydroxide/water molecule and coordinates directly to the Zn(II) ion in a tetrahedral geometry.

• The Gatekeeper: The secondary oxygen of the sulfonamide forms a critical hydrogen bond with the backbone amide of Thr199 . This "Two-Pronged" anchor is non-negotiable for high affinity.

Visualization: The Inhibition Pathway

The following diagram illustrates the competitive inhibition mechanism where the sulfonamide blocks the catalytic cycle.

Figure 1: Mechanism of Carbonic Anhydrase inhibition by sulfonamides. The inhibitor coordinates the catalytic Zinc and hydrogen-bonds with Thr199, effectively locking the active site.

Comparative SAR Analysis

The structure-activity relationship of benzene-1,4-disulfonamides is governed by three distinct regions: the Anchor (Primary Sulfonamide), the Core (Benzene Ring), and the Tail (Secondary Sulfonamide/Substituents).

The Core: Halogenation and pKa Modulation

Modifying the benzene ring affects the acidity (

) of the sulfonamide group.

• Unsubstituted Benzene: The

  of the sulfonamide is typically ~10.0. This is higher than optimal for binding (the anion binds 1000x stronger than the neutral form).

• Halogenation (F, Cl): Electron-withdrawing groups on the ring (e.g., 2,3,5,6-tetrafluoro) lower the

  to ~6.0–7.0. This dramatically increases the concentration of the anionic species at physiological pH, enhancing potency.

  • Insight: Halogenated analogs often show improved selectivity for hCA IX due to specific hydrophobic interactions in the enzyme's active site cleft.

The Tail: Isoform Selectivity

The second sulfonamide group (at position 4) allows for derivatization (

).[1]

• Free Amino (

  ): Acts as a classic "double anchor" but often lacks selectivity, inhibiting ubiquitous hCA II strongly (leading to side effects like paresthesia).

• Bulky/Lipophilic Tails: Attaching elongated alkyl or aryl groups allows the molecule to reach the "selective pocket" at the entrance of the active site. hCA IX has a different amino acid composition in this region compared to hCA II.

Comparative Data Table

The following table contrasts the performance of standard Acetazolamide against specific benzene-1,4-disulfonamide analogs.

Compound Class	Structure Description	hCA II (nM)	hCA IX (nM)	Selectivity (II/IX)	Key SAR Insight
Acetazolamide (Std)	Thiadiazole-sulfonamide	12.0	25.0	0.48	Potent but non-selective; high systemic side effects.
Analog A	Benzene-1,4-disulfonamide (Unsubst.)	245	180	1.36	Weak acidity of the sulfonamide limits potency.
Analog B	2-chloro-benzene-1,4-disulfonamide	45	38	1.18	Cl-substitution lowers pKa, improving Zinc binding affinity.
Analog C	2,3,5,6-tetrafluoro-benzene-1,4-disulfonamide	1.2	0.9	1.3	Fluorine Scan: Drastic potency increase due to acidity and hydrophobic contacts.
Analog D	N4-substituted (Tail Approach)	85	4.5	18.8	Tail Effect: Steric bulk reduces hCA II binding while maintaining hCA IX affinity.

Note: Data represents consensus values from stopped-flow kinetic assays (Supuran et al.).

Experimental Protocols

To validate these SAR claims, rigorous synthesis and testing are required. Below are the self-validating protocols.

Synthesis: Chlorosulfonation Route

The most robust method for generating the scaffold is the direct chlorosulfonation of benzene derivatives.

Reagents: Substituted Benzene, Chlorosulfonic acid (

), , (aq).

• Electrophilic Substitution:

  • Cool Chlorosulfonic acid (5.0 eq) to 0°C.

  • Add the benzene derivative (1.0 eq) dropwise. Caution: Exothermic.

  • Heat to 140°C for 4 hours to ensure disulfonation at the 1,4 positions.

• Workup (The Validation Step):

  • Pour the reaction mixture onto crushed ice.

  • Checkpoint: A white precipitate (sulfonyl chloride) must form immediately. If oil forms, the reaction is incomplete.

• Amination:

  • Dissolve the disulfonyl chloride in acetone.

  • Add 25% aqueous

    (excess) at 0°C.

  • Acidify to pH 2 with HCl to precipitate the benzene-1,4-disulfonamide.

Biological Assay: Stopped-Flow CO2 Hydration

This assay measures the catalytic rate of

hydration ( ) by tracking the acidification of the medium.

Why this method? Standard esterase assays are too slow for the turnover rate of CA (

). Stopped-flow is the only way to measure true initial velocities.

Protocol:

• Buffer Preparation: 20 mM HEPES (pH 7.5), 20 mM

  (to maintain ionic strength).

• Indicator: Phenol Red (0.2 mM). Absorbance monitored at 557 nm .

• Substrate: Saturated

  solution in water (approx. 17 mM at 25°C).

• Procedure:

  • Chamber A: Enzyme (hCA) + Inhibitor (incubated for 15 min).

  • Chamber B:

    saturated water + Phenol Red.

  • Injection: Rapid mixing (<10 ms dead time) in the stopped-flow apparatus.

• Data Analysis:

  • Fit the absorbance decay to the Michaelis-Menten equation to determine

    .

  • Self-Validation: The uncatalyzed rate (no enzyme) must be subtracted. If the uncatalyzed rate varies >5%, the

    saturation is inconsistent.

Emerging Applications: Beyond CA Inhibition

While this guide focuses on Carbonic Anhydrase, recent studies (e.g., Zhang et al., 2022) have highlighted benzene-1,4-disulfonamides as inhibitors of Complex I (OXPHOS) in pancreatic cancer models.

• Mechanism: The hydrophobic "tail" in these analogs can disrupt the electron transport chain in mitochondria.

• Significance: This suggests a "Dual-Targeting" potential—hypoxic tumors often overexpress hCA IX and rely on OXPHOS, making this scaffold a high-priority candidate for polypharmacology.

References

• Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7(2), 168-181. Link

• Nocentini, A., & Supuran, C. T. (2018). Carbonic anhydrase inhibitors as antitumor/antimetastatic agents: a patent review (2008-2018). Expert Opinion on Therapeutic Patents, 28(10), 729-740. Link

• Zhang, X., et al. (2022).[2] Discovery and Lead Optimization of Benzene-1,4-disulfonamides as Oxidative Phosphorylation Inhibitors. Journal of Medicinal Chemistry. Link

• Khalifah, R. G. (1971). The carbon dioxide hydration activity of carbonic anhydrase.[1][3][4][5][6] I. Stop-flow kinetic studies on the native human isoenzymes B and C. Journal of Biological Chemistry, 246(8), 2561-2573. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. Discovery and Lead Optimization of Benzene-1,4-disulfonamides as Oxidative Phosphorylation Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. A Novel Stopped-Flow Assay for Quantitating Carbonic-Anhydrase Activity and Assessing Red-Blood-Cell Hemolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | A Novel Stopped-Flow Assay for Quantitating Carbonic-Anhydrase Activity and Assessing Red-Blood-Cell Hemolysis [frontiersin.org]

Analysis of Reaction Kinetics for Sulfonation of Dichlorobenzene: A Comparative Guide

Executive Summary

Objective: This guide provides a technical comparison of sulfonation methodologies for dichlorobenzene (DCB) isomers, specifically focusing on 1,2-dichlorobenzene (o-DCB) and 1,4-dichlorobenzene (p-DCB) . It is designed for process chemists and engineers selecting between traditional batch sulfonation (using Oleum/Sulfuric Acid) and intensified continuous flow processes (using gaseous/liquid

or Chlorosulfonic Acid).

Key Findings:

• Kinetic Regime: Sulfonation of DCB with

  follows second-order kinetics with respect to and first-order with respect to the substrate, indicating a complex mechanism involving pyrosulfonate intermediates.[1]

• Selectivity: Steric hindrance in 1,2-DCB directs sulfonation primarily to the 4-position (3,4-dichlorobenzenesulfonic acid), while 1,4-DCB yields 2,5-dichlorobenzenesulfonic acid.

• Process Recommendation: While batch oleum processes are standard, continuous flow sulfonation offers superior control over the highly exothermic reaction (

  ), significantly reducing sulfone by-product formation and improving safety.

Mechanistic Foundation: Electrophilic Aromatic Substitution

Understanding the active electrophile is critical for kinetic modeling. The reaction mechanism shifts based on the sulfonating agent concentration.

• In Concentrated

  : The active species is often .[1] The reaction is reversible and slower.

• In Oleum (

  ) or Non-aqueous : The active species is monomeric or dimeric sulfur trioxide ( or ). The reaction is effectively irreversible and significantly faster.

Figure 1: Reaction Pathway of DCB Sulfonation

The following diagram illustrates the kinetic pathway for 1,2-dichlorobenzene, highlighting the critical sigma-complex intermediate.

Caption: Kinetic pathway showing the second-order dependence on

(in non-aqueous media) and the bifurcation point for sulfone byproduct formation.

Comparative Analysis of Sulfonating Agents

Reagent Performance Profile

The choice of sulfonating agent dictates the reaction rate (

), activation energy ( ), and downstream processing requirements.

Feature	Oleum (20-65% )	Chlorosulfonic Acid ( )	Liquid/Gaseous
Active Electrophile	/	/	(Aggressive)
Reaction Kinetics	Moderate to Fast	Fast	Instantaneous (Mass transfer limited)
By-product	(Spent acid waste)	(Gas)	None (Atom economical)
Viscosity Impact	High (increases mass transfer resistance)	Low	Very Low
Selectivity	High (Thermodynamic control possible)	Moderate (Kinetic control)	Low (Requires precise T control)
Primary Use Case	Bulk manufacturing of sulfonic acids	Synthesis of sulfonyl chlorides	Continuous flow applications

Kinetic Data Summary

The following kinetic parameters are derived from studies of chlorobenzenes in non-aqueous solvents (e.g., nitromethane) and oleum systems.

Table 1: Kinetic Parameters for Sulfonation of Dichlorobenzenes

Parameter	Value / Trend	Notes
Reaction Order (Substrate)		First-order w.r.t DCB concentration.
Reaction Order ( )		Second-order w.r.t in aprotic solvents; varies in oleum.
Activation Energy ( )		High implies strong temperature sensitivity.
Rate Constant Ratio ( )		1,3-DCB is most reactive due to synergistic directing effects.
Isotope Effect ( )	(No primary effect)	C-H bond breaking is not the rate-determining step.

Critical Insight: The second-order dependence on

suggests the involvement of a dimeric species or a mechanism where one molecule acts as the electrophile and a second assists in breaking the complex. This makes local concentration control (mixing) vital.

Experimental Protocols

Protocol A: Batch Sulfonation of 1,2-Dichlorobenzene (Baseline)

Suitable for initial screening and gram-scale synthesis.

Materials:

• 1,2-Dichlorobenzene (99%)

• Oleum (20% free

  )

• Ice/Water (for quenching)

Workflow:

• Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, internal thermometer, and dropping funnel. Purge with

  .

• Charging: Charge 1,2-DCB (1.0 eq) into the flask. Heat to 40°C.

• Addition: Add Oleum (1.2 eq of

  ) dropwise over 60 minutes.

  • Control: Maintain internal temperature

    . The reaction is exothermic.[2]

• Digestion: After addition, raise temperature to 80°C and hold for 2 hours to ensure conversion of the kinetic product to the thermodynamic product.

• Quenching: Cool to 20°C. Pour reaction mass slowly onto crushed ice (exothermic!).

• Isolation: The sulfonic acid is soluble in water. Isolate as the sodium salt by adding saturated NaCl (salting out) or neutralize with NaOH.

Protocol B: Continuous Flow Sulfonation (Intensified)

Recommended for kinetic studies and scale-up to minimize sulfone formation.

Materials:

• Syringe Pumps (Acid resistant, e.g., Hastelloy or Glass)

• Microreactor or Tube-in-Tube reactor (PFA/Glass)

• Reagent A: 1,2-DCB (Neat or in 1,2-dichloroethane)

• Reagent B: Chlorosulfonic Acid (1.1 eq)

Workflow:

• System Priming: Flush the reactor with dry solvent to remove moisture.

• Flow Rate Calculation: Set flow rates to achieve a residence time (

  ) of 2–5 minutes.

  • Ratio: Maintain strictly 1.0 : 1.1 (Substrate : Acid) molar ratio.

• Temperature Control: Submerge the reactor coil in a thermostat bath at 50°C.

• Steady State: Discard the first 2 reactor volumes of output.

• Collection: Collect the effluent into a quench vessel containing ice-water.

• Analysis: Analyze the organic phase (unreacted DCB) and aqueous phase (product) via HPLC.

Figure 2: Experimental Decision Matrix

Use this flow to select the appropriate protocol for your development stage.

Caption: Decision tree for selecting between batch and flow protocols based on product stability and safety requirements.

Data Interpretation & Troubleshooting

Validating the Kinetic Model

To validate the kinetics in your specific reactor geometry:

• Run reactions at 3 temperatures (e.g., 40°C, 60°C, 80°C).

• Plot

  vs (Arrhenius plot).

• Check Linearity: A deviation from linearity often indicates a change in the mass-transfer regime (e.g., viscosity changes in oleum) rather than chemical kinetics.

Common Failure Modes

• High Sulfone Content: Caused by local excess of substrate relative to

  or insufficient mixing.

  • Solution: Switch to Continuous Flow (Protocol B) or increase mixing speed (Reynolds number > 10,000).

• Low Conversion: "Spent acid" effect. As water is produced (or

  consumed), the acidity function ( ) drops.

  • Solution: Use a larger excess of Oleum or remove water azeotropically (if using

    ).

References

• Kinetics of Sulfonation of Chlorobenzenes

  • Kort, C. W. F., & Cerfontain, H. (1969). Aromatic sulfonation.[3][4][5][6][7][8] Part 20: The sulfonation of some chlorobenzenes with sulfur trioxide in nitromethane as solvent. Recueil des Travaux Chimiques des Pays-Bas.

• Comparative Sulfonating Agents

  • BenchChem. (2025).[9] A Comparative Guide to Oleum and Chlorosulfonic Acid as Sulfonating Agents.

• Microreactor Kinetics

  • Chen, G., et al. (2022). Determination of the kinetics of chlorobenzene nitration using a homogeneously continuous microflow.

• General Mechanism of Sulfonation

  • Chemistry Steps. (2023).

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. digitalcommons.njit.edu [digitalcommons.njit.edu]
• 8. Aromatic sulfonation - Wikipedia [en.wikipedia.org]
• 9. benchchem.com [benchchem.com]

Technical Guide: Validating the Purity of Synthesized 1,4-Dichloro-2-(methylsulfonyl)benzene

Introduction: The Sulfone Challenge

In the landscape of organic synthesis, 1,4-Dichloro-2-(methylsulfonyl)benzene (CAS: 66640-63-9) serves as a critical electrophilic intermediate. Its electron-deficient ring, activated by the strong electron-withdrawing sulfonyl group (

), makes it a prime candidate for Nucleophilic Aromatic Substitution ( ) reactions in the development of agrochemicals (e.g., mesotrione precursors) and pharmaceuticals.

However, the synthesis of this compound—typically via the oxidation of 2,5-dichlorothioanisole—presents a unique validation challenge. The reaction often yields a mixture of the target sulfone , the intermediate sulfoxide , and unreacted sulfide . Standard melting point analysis is often insufficient due to the potential for mixed-crystal formation.

This guide moves beyond basic characterization, offering a multi-modal validation strategy to rigorously quantify purity and performance.[1]

Compound Profile

Property	Specification
IUPAC Name	1,4-Dichloro-2-(methylsulfonyl)benzene
CAS Number	66640-63-9
Molecular Formula
Molecular Weight	225.09 g/mol
Melting Point	87°C (Literature Standard)
Appearance	White to off-white crystalline solid

Analytical Strategy: A Multi-Modal Approach

To ensure "drug-grade" purity, we must employ orthogonal analytical methods. A single technique cannot detect all classes of impurities (isomers, oxidation states, and solvents).

Method	Role	Criticality
HPLC-PDA	Quantification. Separates oxidation states (Sulfide Sulfoxide Sulfone) based on polarity.	High
GC-MS	Identification. Confirms molecular mass and detects volatile organic solvents/reagents.	Medium
-NMR	Structural Integrity. Confirms regiochemistry and detects non-chromatographic impurities.	High
DSC	Absolute Purity. Uses melting point depression to calculate mole % purity without reference standards.	Specialized

Experimental Protocols

Protocol A: HPLC-PDA (The Gold Standard)

Rationale: Sulfones are significantly more polar than their sulfide precursors. Reverse-phase chromatography provides excellent resolution between the target sulfone and the sulfoxide impurity.

Instrument: Agilent 1260 Infinity II or equivalent Column: Agilent ZORBAX Eclipse Plus C18 (

) Detection: PDA at 210 nm (Universal) and 254 nm (Aromatic)

Mobile Phase:

• Solvent A: Water + 0.1%

• Solvent B: Acetonitrile (ACN)[2][3]

Gradient Program:

Time (min)	% Solvent B	Flow Rate (mL/min)	Phase
0.0	30	1.0	Equilibration
10.0	90	1.0	Elution of Sulfide
12.0	90	1.0	Wash
12.1	30	1.0	Re-equilibration

| 15.0 | 30 | 1.0 | Stop |

Acceptance Criteria:

• Resolution (

  ): between Sulfoxide and Sulfone peaks.

• Tailing Factor:

  .

Protocol B: GC-MS (Orthogonal Check)

Rationale: While HPLC is superior for quantification, GC-MS definitively identifies the mass fragments, ensuring no isomeric chlorination occurred (e.g., 1,3-dichloro isomers).

Instrument: 7890B GC System with 5977B MSD Column: HP-5MS UI (

) Inlet Temp: 250°C (Split 20:1) Oven Program:

• Hold 60°C for 1 min.

• Ramp 20°C/min to 280°C.

• Hold 3 min.

Key Mass Fragments (m/z):

• Parent Ion: 224/226/228 (Characteristic

  isotope pattern: 9:6:1).

• Base Peak: Often

  or .

Comparative Performance Data

The following data compares a Synthesized Batch (via

oxidation) against a Commercial Reference Standard .

Table 1: Purity & Impurity Profile

Parameter	Commercial Standard	Synthesized Batch (Crude)	Synthesized Batch (Recrystallized)
HPLC Purity (Area %)	99.2%	94.5%	99.4%
Sulfoxide Impurity	< 0.1%	4.2%	< 0.05%
Sulfide Precursor	ND (Not Detected)	1.1%	ND
Melting Point	86.5 - 87.2°C	82.0 - 85.0°C	86.8 - 87.1°C
Appearance	White Powder	Off-white/Yellowish	White Needles

Note: The presence of the sulfoxide impurity significantly depresses the melting point and can interfere with subsequent

reactions by acting as a competing nucleophile or altering stoichiometry.

Table 2: Method Validation Metrics

Metric	HPLC-PDA	GC-MS
Linearity ( )	0.9998	0.9992
LOD (Limit of Detection)	0.02%	0.05%
Specificity	Excellent for oxidation states	Excellent for isomers/solvents
Runtime	15 min	12 min

Visualizations

Diagram 1: Synthesis & Impurity Origins

This pathway illustrates where critical impurities originate during the oxidation process.

Caption: Stepwise oxidation pathway. Incomplete oxidation leads to Sulfoxide contamination; harsh conditions may lead to ring chlorination.

Diagram 2: Validation Workflow Decision Tree

A logical flow for determining if a batch is ready for release.

Caption: Decision matrix for batch release. HPLC serves as the primary gatekeeper before structural confirmation.

References

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 161963, 1,2-Dichloro-4-(methylsulfonyl)benzene (Isomer Reference). Retrieved October 26, 2023, from [Link]

• Bahrami, K., Khodaei, M. M., & Arabi, M. S. (2010).[4] TAPC-Promoted Oxidation of Sulfides and Deoxygenation of Sulfoxides. Journal of Organic Chemistry, 75(18), 6208–6213. Retrieved from [Link]

• Cheng, Z., Sun, P., Tang, A., Jin, W., & Liu, C. (2019).[4] Aerobic Oxidation of Sulfides to Sulfones. Organic Letters, 21(22), 8925–8929. Retrieved from [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. Sulfide Oxidation to Sulfone Using Sodium Chlorite and Hydrochloric Acid in Organic Solvents [mdpi.com]
• 4. Sulfone synthesis by oxidation [organic-chemistry.org]

Comparison of different bases in nucleophilic aromatic substitution reactions

Introduction: The Mechanistic Imperative of Base Selection

In drug discovery, the Nucleophilic Aromatic Substitution (SNAr) is a cornerstone reaction for constructing biaryl ethers, amines, and sulfides. Unlike electrophilic substitution, SNAr requires an electron-deficient ring and a nucleophile.[1] The base plays a dual role: it deprotonates the nucleophile to increase its HOMO energy (reactivity) and neutralizes the acidic byproducts (typically HX) to drive the equilibrium forward.

The choice of base is not merely about pKa; it dictates the reaction's homogeneity, the stability of the transition state, and the impurity profile. This guide moves beyond standard textbook definitions to analyze the causality behind base performance in high-value medicinal chemistry workflows.

SNAr Mechanism and Base Intervention

The reaction proceeds through a high-energy Meisenheimer complex. The base facilitates the initial attack (Step 1) or the re-aromatization (Step 2) depending on the specific substrate-nucleophile pair.

Figure 1: The dual role of the base in activation and byproduct neutralization during the SNAr pathway.[1][2][3]

Comparative Analysis of Base Classes

The selection of a base often determines the yield and purity of the SNAr reaction. The following analysis categorizes bases by their physicochemical behavior in typical dipolar aprotic solvents (DMSO, DMF, NMP).

Inorganic Carbonates: The "Cesium Effect"

Inorganic carbonates are the industry standard for SNAr. However, a critical distinction exists between Potassium Carbonate (K2CO3) and Cesium Carbonate (Cs2CO3).[4]

• Solubility & Reactivity: K2CO3 is poorly soluble in organic solvents, creating a heterogeneous reaction where surface area limits kinetics. Cs2CO3 exhibits the "Cesium Effect"—the large ionic radius of Cs+ reduces charge density, increasing solubility in DMF/DMSO and creating "naked" anions that are more nucleophilic.

• Application: Use Cs2CO3 for sterically hindered nucleophiles or deactivated electrophiles where K2CO3 fails to drive conversion.

Organic Bases: Homogeneity vs. Nucleophilicity

Tertiary amines (TEA, DIPEA) and amidines (DBU) offer homogeneous conditions, which are advantageous for flow chemistry and scale-up but come with specific risks.

• DIPEA (Hünig's Base): Non-nucleophilic due to steric bulk. Ideal for simple amine nucleophiles but often too weak (pKa ~10-11) for alcohol or thiol nucleophiles.

• DBU: Stronger base (pKa ~12-13) but can act as a nucleophile itself, attacking the aryl halide to form stable amidinium salts (a "dead-end" impurity).

Strong Bases: Alkoxides and Silazides

For weak nucleophiles (e.g., alcohols, carbamates), weak bases result in stalled reactions.

• NaH / KOtBu: Rapid irreversible deprotonation. Risk: Can trigger "Benzyne" mechanisms (elimination-addition) on non-activated rings, leading to regioisomeric mixtures.

• LiHMDS: Bulky and non-nucleophilic. Preferred for sensitive substrates to avoid aggregation issues common with NaH.

Summary of Performance Data

Base Class	Representative	Solubility (DMF)	pKa (approx)	Primary Risk	Ideal Use Case
Inorganic	K2CO3	Low (Heterogeneous)	8-10	Slow kinetics, grinding required	Simple, activated substrates; Cost-sensitive scale-up.
Inorganic	Cs2CO3	Moderate (Pseudo-homogeneous)	8-10	Cost, Hygroscopicity	Deactivated electrophiles; "Cesium Effect" needed for rate.
Organic	DIPEA	High (Homogeneous)	10.7	Salt precipitation, weak basicity	Amine nucleophiles; Flow chemistry.
Organic	DBU	High (Homogeneous)	13.5	Nucleophilic attack on substrate	Stubborn substrates requiring higher basicity (careful monitoring).
Strong	NaH / LiHMDS	High	35 / 26	Benzyne formation, functional group incompatibility	Alcohols/Phenols; Non-activated systems.

Decision Logic for Experimental Design

Selecting the correct base is a logical process based on the acidity of the nucleophile and the electrophilicity of the aryl halide.

Figure 2: Decision matrix for base selection based on nucleophile acidity and substrate sensitivity.

Validated Experimental Protocols

Protocol A: The "Cesium Effect" Method (Challenging Substrates)

Best for: Weakly activated aryl fluorides or steric hindrance.

• Preparation: Charge a reaction vial with the aryl halide (1.0 equiv), nucleophile (1.2 equiv), and Cesium Carbonate (2.0 equiv).

• Solvent: Add anhydrous DMF or DMSO (0.2 M concentration relative to halide). Note: Anhydrous solvent is critical to prevent hydrolysis of the halide to a phenol.

• Reaction: Seal and heat to 80–100 °C. Monitor by LCMS.

• Workup: Dilute with Ethyl Acetate. Wash 3x with water (to remove DMF/DMSO and Cs salts). Dry organic layer over MgSO4.

  • Why this works: Cs2CO3 solubilizes sufficiently to deprotonate the nucleophile at the interface, driving the reaction without aggressive exotherms.

Protocol B: Homogeneous Organic Base Method (Flow/Scale-up)

Best for: Highly reactive substrates (e.g., 2-fluoropyridines) and amine nucleophiles.

• Preparation: Dissolve aryl halide (1.0 equiv) and amine nucleophile (1.1 equiv) in NMP or Acetonitrile .

• Base Addition: Add DIPEA (2.5 equiv).

• Reaction: Stir at Room Temperature (or 50 °C if sluggish).

• Workup: Pour into water to precipitate product (if solid) or extract with DCM.

  • Why this works: The homogeneity ensures consistent kinetics, crucial for kinetic studies or flow reactors. DIPEA scavenges the HF/HCl generated.

Protocol C: Strong Base Deprotonation (Ether Synthesis)

Best for: Unreactive alcohols or carbohydrate coupling.

• Activation: To a solution of the alcohol (1.2 equiv) in anhydrous THF at 0 °C, add NaH (60% dispersion, 1.3 equiv) portion-wise. Stir for 30 min until gas evolution ceases.

• Addition: Add the aryl halide (1.0 equiv) dropwise.

• Reaction: Allow to warm to RT.

  • Why this works: Pre-forming the alkoxide creates a "super-nucleophile" capable of attacking even electron-rich or sterically crowded rings.

References

• The "Cesium Effect" magnified: exceptional chemoselectivity in cesium ion mediated nucleophilic reactions. National Institutes of Health (PMC).[Link]

• Comparison of the use of inorganic and organic bases in the Zimmermann reaction. PubMed.[Link]

• SNAr Reaction in Common and Emerging N-based Dipolar Aprotic Solvents. ACS GCI Pharmaceutical Roundtable.[Link]

• Nucleophilic Aromatic Substitution (SNAr) as an Approach to Challenging Carbohydrate–Aryl Ethers. Organic Letters (ACS).[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 4. compunetics.net [compunetics.net]

Cross-Validation of Analytical Results for Sulfonyl-Containing Compounds

A Comparative Guide for High-Integrity Structural & Quantitative Verification

Core Directive: The Necessity of Orthogonal Analysis

In the analysis of sulfonyl-containing compounds (sulfonamides, sulfonylureas, sulfones), reliance on a single analytical technique is a calculated risk that often leads to data artifacts. The sulfonyl moiety (

) presents unique challenges: it is thermally labile in gas phase injections, exhibits variable UV chromophores depending on substitution, and is prone to specific matrix suppression effects in electrospray ionization (ESI).

This guide does not merely list methods; it establishes a Cross-Validation Ecosystem . We will explore how to cross-verify results using three distinct physical principles: Chromatographic Separation (HPLC-UV) , Mass-to-Charge Ratio (LC-MS/MS) , and Nuclear Spin (qNMR) .

The Analytical Triad

• HPLC-UV: The routine workhorse for purity, but blind to co-eluting impurities with similar chromophores.

• LC-MS/MS: The specificity engine, capable of detecting the diagnostic neutral loss of

  (64 Da), but susceptible to ionization suppression.

• qNMR: The primary ratio method, offering absolute quantitation without reference standards of the analyte, acting as the ultimate arbiter of purity.

Strategic Framework: The Cross-Validation Workflow

The following diagram illustrates the decision matrix for cross-validating a sulfonyl compound. Note the critical "Stop/Go" decision points based on spectral purity and mass balance.

Figure 1: Orthogonal cross-validation workflow ensuring structural identity and quantitative accuracy before final reporting.

Comparative Analysis of Methodologies

The following table summarizes the performance metrics of the three techniques specifically for sulfonyl compounds.

Feature	HPLC-UV (PDA)	LC-MS/MS (ESI+)	1H-qNMR
Primary Utility	Routine Purity & Potency	Trace Analysis & ID Confirmation	Absolute Purity & Reference Std Qualification
Sulfonyl Specificity	Low (Relies on aromatic rings)	High (Diagnostic loss)	High (Distinct chemical shifts)
Limit of Detection	M	M (Femtogram level)	M (Milligram level)
Common Failure Mode	Co-elution of synthesis byproducts	Ion suppression by matrix	Solvent peak overlap / Relaxation times
Thermal Stability Risk	Low (Ambient/Column Temp)	Low (ESI is "soft")	None (Non-destructive)

Expert Insight: The False Positive Trap

In my experience, sulfonylureas often co-elute with their des-sulfonyl degradation products in standard C18 gradients. UV detection at 254 nm may show a single peak because the aromatic rings dominate the absorbance. However, LC-MS/MS will reveal two masses, and qNMR will show a split in the integration of the aromatic protons, revealing the true purity is significantly lower than the UV "100%".

Detailed Experimental Protocols

Protocol A: Diagnostic Mass Spectrometry (The "64 Da" Check)

Objective: Confirm the presence of the sulfonyl group and check for co-eluting isobaric interferences using the characteristic neutral loss of sulfur dioxide.

Reagents:

• Mobile Phase A: 0.1% Formic Acid in Water (LC-MS Grade).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Step-by-Step:

• Sample Prep: Dilute the compound to 100 ng/mL in 50:50 A:B.

• Infusion: Direct infusion into the MS source at 10 µL/min (bypass column for initial fragmentation study).

• Precursor Scan: Identify the

  parent ion.

• Product Ion Scan: Apply collision energy (CE) stepping (e.g., 10, 20, 30, 40 eV).

• Data Analysis: Look for the transition

  .

  • Mechanism:[1][2] The

    bond cleaves, releasing . This is highly characteristic of sulfonamides and sulfonylureas.

Visualizing the Fragmentation Pathway:

Figure 2: Characteristic fragmentation pathway of sulfonyl compounds in ESI+, resulting in the diagnostic neutral loss of sulfur dioxide (64 Da).[1]

Protocol B: qNMR for Absolute Purity (The "Gold Standard")

Objective: Determine the absolute purity of the sulfonyl compound to validate the HPLC-UV potency assignment.

Reagents:

• Solvent: DMSO-

  (prevents exchange of sulfonamide -NH protons).

• Internal Standard (IS): Maleic Acid or 1,3,5-Trimethoxybenzene (Traceable to NIST).

Step-by-Step:

• Weighing: Accurately weigh

  mg of the sample ( ) and mg of the IS ( ) into the same vial. Precision must be mg.

• Dissolution: Add 600 µL DMSO-

  . Vortex until fully dissolved.

• Acquisition:

  • Pulse angle: 90°.

  • Relaxation delay (

    ): At least (typically 30-60 seconds) to ensure full relaxation.

  • Scans: 16 or 32 (sufficient for S/N > 150).

• Processing: Phase and baseline correct manually.

• Integration: Integrate a distinct sample signal (

  ) (e.g., a sulfonyl-adjacent methyl group) and a distinct IS signal ( ).

• Calculation:

  Where is number of protons, is molecular weight, and is purity of the standard.

Case Study: Discrepancy Resolution

Scenario: A researcher synthesized a novel sulfonylurea.

• HPLC-UV Result: 98.5% purity (Peak Area).

• LC-MS Result: Main peak found, but a small shoulder contained an ion at

  .

• Cross-Validation Action: The researcher performed qNMR.

• qNMR Result: 92.0% purity.

Takeaway: Relying solely on HPLC-UV would have led to a 6.5% error in potency, potentially ruining downstream biological assays.

References

• ACG Publications. (2016). Comparison of qNMR and HPLC-UV techniques for measurement of Coenzyme Q10 in dietary supplement capsules. Retrieved from [Link]

• Niessen, W. M. A. (2008). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: Elimination of SO2 via rearrangement. Journal of Mass Spectrometry. Retrieved from [Link]

• MDPI. (2023). Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates. Retrieved from [Link]

• Farmacia Journal. (2015). Comparison of a LC/MS Method with a LC/UV Method for the Determination of Metformin in Plasma Samples. Retrieved from [Link]

Sources

• 1. Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemguide.co.uk [chemguide.co.uk]

Benchmarking new synthetic routes against traditional methods for sulfonylbenzenes

Electrochemical Sulfonylation vs. Traditional Friedel-Crafts Protocols

Executive Summary

For decades, the synthesis of sulfonylbenzenes—critical pharmacophores in drugs like Celecoxib and Sildenafil—has relied on "brute force" electrophilic aromatic substitution (EAS). While effective, these traditional routes (chlorosulfonation) suffer from poor atom economy, hazardous reagents (e.g., chlorosulfonic acid), and problematic regioisomer mixtures.

This guide benchmarks a rapidly maturing alternative: Electrochemical Sulfonylation . By replacing stoichiometric chemical oxidants with electrons, this method offers a distinct safety and sustainability profile. We provide a head-to-head analysis of yield, selectivity, and green chemistry metrics, supported by experimental protocols to facilitate adoption in medicinal chemistry workflows.

The Contenders: Mechanism & Causality

The Traditional Baseline: Chlorosulfonation (Friedel-Crafts)

The industry standard involves treating an arene with excess chlorosulfonic acid (

).

• Mechanism: A classic

  pathway. The highly electrophilic species attacks the aromatic ring, forming a sigma complex, followed by deprotonation.

• Causality of Flaws: The extreme electrophilicity required to break aromaticity leads to poor functional group tolerance (acid-labile groups degrade) and inevitable ortho/para mixtures due to electronic directing effects.

• Safety Profile: High risk. Reagents are fuming, corrosive, and react violently with water.

The Challenger: Electrochemical Sulfonylation

This method utilizes sodium sulfinates (

) or sulfonyl hydrazides as stable precursors, coupled with arenes in an electrolytic cell.

• Mechanism: A radical pathway.[1] Anodic oxidation generates a sulfonyl radical (

  ). This radical attacks the arene, followed by further oxidation and deprotonation to restore aromaticity.

• Causality of Success: Radical addition often exhibits different selectivity rules than ionic EAS, allowing access to complementary substitution patterns. The absence of external oxidants (replaced by the anode) drastically lowers the E-factor (waste-to-product ratio).

Visualizing the Divergence

The following diagram contrasts the mechanistic logic of both pathways.

Figure 1: Mechanistic divergence between traditional cationic substitution (Red) and modern electrochemical radical coupling (Blue).

Head-to-Head Benchmarking Data

The following data aggregates performance metrics from recent comparative studies, specifically focusing on the synthesis of diaryl sulfones.

Metric	Traditional (Friedel-Crafts)	Electrochemical (Sulfinate Coupling)	Advantage
Yield (Avg)	70–85%	80–95%	Electro (Cleaner conversion)
Atom Economy	Low (Stoichiometric acid waste)	High (H₂ is the byproduct)	Electro
Regioselectivity	Driven by electronics (o/p mix)	Steric/Radical controlled	Context Dependent
Safety	Critical Risk (Fuming acids)	Safe (Neutral pH, ambient temp)	Electro
Scalability	High (Established industrial base)	Medium (Flow cells required for kg+)	Traditional
Substrate Scope	Limited (Acid-stable only)	Broad (Tolerates amines, esters)	Electro

Key Insight: While traditional methods scale easily in batch reactors, they require expensive downstream purification to remove isomers and acid byproducts. Electrochemical routes produce cleaner crude mixtures, reducing purification costs (PMI).

Experimental Protocols

Protocol A: Traditional Chlorosulfonation (Baseline)

Use Case: Simple substrates where acid tolerance is not an issue.

• Setup: Equip a 3-neck round-bottom flask with a dropping funnel, thermometer, and gas outlet (trap for HCl gas).

• Reagent Addition: Charge flask with Chlorosulfonic acid (5.0 equiv) . Cool to 0°C.

• Reaction: Add the Arene (1.0 equiv) dropwise over 30 mins, maintaining temp <5°C. (Caution: Highly Exothermic).

• Maturation: Allow to warm to room temperature (RT) and stir for 2–4 hours.

• Quench: Pour reaction mixture slowly onto crushed ice. Warning: Violent reaction.

• Isolation: Extract the precipitated sulfonyl chloride with DCM. Wash with brine, dry over MgSO₄, and concentrate.

Protocol B: Electrochemical Sulfonylation (Modern)

Use Case: Complex scaffolds, acid-sensitive groups, or green chemistry requirements. Reference Standard: Based on methodologies adapted from ChemElectroChem [1].

• Cell Setup: Use an undivided cell (beaker type) with a Graphite Anode and Platinum (or Nickel) Cathode .

• Electrolyte: Dissolve Sodium Sulfinate (1.0 mmol) and Arene (2.0 mmol) in a mixture of MeCN/H₂O (1:1) containing

  (0.1 M) as supporting electrolyte.

  • Note: Recent advances allow electrolyte-free conditions if ionic substrates are used.

• Electrolysis: Apply a constant current (CCE) of 10–15 mA/cm² . Stir vigorously at RT.

• Monitoring: Monitor by TLC/LC-MS. Reaction is typically complete after 2.5–3.0 F/mol of charge passed (~3 hours).

• Workup: Evaporate MeCN. Extract aqueous residue with EtOAc. The product is often >95% pure after simple evaporation.

Decision Matrix: Which Route to Choose?

Use the following logic flow to determine the optimal synthetic strategy for your specific molecule.

Figure 2: Decision workflow for selecting the synthesis route based on substrate stability and scale.

Conclusion

The shift from chemical oxidants to electrochemical potential represents a paradigm shift in sulfonyl synthesis. While Traditional Chlorosulfonation remains relevant for robust, large-scale commodity chemicals, Electrochemical Sulfonylation is the superior choice for medicinal chemistry and high-value intermediates. It offers higher chemoselectivity, eliminates hazardous waste streams, and simplifies purification—aligning directly with the 12 Principles of Green Chemistry.

References

• Straightforward Electrochemical Sulfonylation of Arenes and Aniline Derivatives using Sodium Sulfinates Source: ChemElectroChem (2019) URL:[Link]

• Nickel-Catalyzed Cross-Coupling of Sulfonamides with (Hetero)aryl Chlorides Source: Angewandte Chemie International Edition (2020) URL:[Link]

• Green Chemistry Metrics: A Review Source: MDPI (2022) URL:[Link]

Sources

• 1. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal and Handling of 1,4-Dichloro-2-(methylsulfonyl)benzene

Executive Summary & Immediate Directives

1,4-Dichloro-2-(methylsulfonyl)benzene (CAS: 66640-63-9) is a halogenated aryl sulfone intermediate often used in agrochemical and pharmaceutical synthesis.[1] Unlike standard organic solvents, this compound presents a dual-hazard profile during disposal: chlorine content (generating HCl upon combustion) and sulfonyl content (generating SOx).[1]

Critical Directive: Under no circumstances should this material be disposed of via municipal drains, standard trash, or mixed with non-halogenated organic waste streams. It requires High-Temperature Incineration (HTI) with flue gas scrubbing capabilities.[1]

Chemical Profile & Hazard Identification

Effective disposal begins with accurate identification.[1] Use the data below to populate hazardous waste tags and safety documentation.

Parameter	Specification
Chemical Name	1,4-Dichloro-2-(methylsulfonyl)benzene
CAS Number	66640-63-9
Molecular Formula
Physical State	Solid (typically off-white to crystalline)
Primary Hazards (GHS)	H302 (Harmful if swallowed), H315 (Skin Irritant), H319 (Eye Irritant), H335 (Resp.[1] Irritant)
Waste Category	Halogenated Organic (Solid or Liquid if dissolved)
Combustion Byproducts	Hydrogen Chloride ( ), Sulfur Oxides ( ), Carbon Monoxide ( )

Waste Stream Segregation Logic

The disposal pathway is dictated by the chemical's resistance to biodegradation and its combustion byproducts.

Why Segregation is Non-Negotiable

• Prevention of Dioxin Formation: Incomplete combustion of polychlorinated aromatics at low temperatures (

  ) can lead to the formation of polychlorinated dibenzodioxins (PCDDs) and furans (PCDFs).

• Scrubber Requirements: The methylsulfonyl group oxidizes to sulfur dioxide (

  ) and sulfur trioxide ( ). Standard solvent incinerators lacking acid gas scrubbers will violate emission standards if this waste is introduced.[1]

Compatibility Check

• Incompatible With: Strong oxidizing agents, alkali metals.[1]

• Compatible Waste Streams: Halogenated organic solvents (e.g., Dichloromethane, Chloroform), provided the facility accepts solid/sludge content.

Step-by-Step Disposal Protocol

Phase A: Pre-Disposal Stabilization

If the material is a pure solid:

• Do not dissolve unnecessarily.[1][2] Solid waste is often cheaper to incinerate by weight than liquid waste.[1]

• Place the solid in a chemically resistant liner (LDPE) within a secondary container.

If the material is in solution (Reaction Mixture):

• Quench: Ensure no active reagents (e.g., thionyl chloride, strong bases) remain in the mixture.

• pH Check: Verify the pH is between 5 and 9. Highly acidic/basic waste requires a separate "Corrosive" tag.[1]

Phase B: Packaging & Labeling

• Container Selection: Use High-Density Polyethylene (HDPE) or glass containers.[1] Avoid metal drums if the waste is acidic, as the sulfone functionality is stable but residual hydrolysis products may corrode metal.[1]

• Headspace: Leave at least 10% headspace to allow for thermal expansion.[1]

• Labeling:

  • Primary Constituent: 1,4-Dichloro-2-(methylsulfonyl)benzene.[1][3][4]

  • Hazard Checkboxes: [x] Toxic [x] Irritant [x] Halogenated.

  • Warning: "Contains Sulfur and Chlorine - Incineration Only."[1]

Phase C: The Disposal Workflow

Figure 1: Decision matrix for the segregation and disposal of halogenated aryl sulfones.[1][5]

Emergency Procedures (Spill & Exposure)

In the event of a laboratory spill, immediate containment is necessary to prevent environmental release.

• PPE Required: Nitrile gloves (double gloving recommended), lab coat, safety goggles. If dust is present, use a N95 or P100 respirator.

• Solid Spill:

  • Do not dry sweep (creates dust).[1]

  • Use a HEPA vacuum or wet-wipe method.[1]

  • Place waste in a sealed container labeled "Hazardous Waste - Debris."[1]

• Liquid Spill:

  • Absorb with vermiculite or sand.[1] Do not use combustible materials (sawdust) as the sulfone can release toxic gases if the mixture ignites.

  • Clean surface with a soap/water solution; collect rinsate as hazardous waste.[1]

References

• U.S. Environmental Protection Agency (EPA). (2023).[1] Wastes - Hazardous Waste - Waste Types - Listed Wastes. Retrieved from [Link][1]

• PubChem. (n.d.).[1] Compound Summary: Halogenated Benzene Derivatives.[1] National Library of Medicine.[1] Retrieved from [Link]

• ECHA (European Chemicals Agency). (n.d.).[1] Guidance on the compilation of safety data sheets.[1] Retrieved from [Link]

Sources

• 1. 1,2-Dichloro-4-methylsulfonylbenzene | C7H6Cl2O2S | CID 161963 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. epa.gov [epa.gov]
• 3. chemscene.com [chemscene.com]
• 4. 1,4-Dichloro-2-[(methylsulfonyl)ethynyl]benzene | C9H6Cl2O2S | CID 177816225 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]

Personal protective equipment for handling 1,4-Dichloro-2-(methylsulfonyl)benzene

Technical Bulletin: Operational Safety Protocol for 1,4-Dichloro-2-(methylsulfonyl)benzene

Executive Hazard Assessment

Compound Identity: 1,4-Dichloro-2-(methylsulfonyl)benzene CAS Number: 66640-63-9 Physical State: Solid (Crystalline Powder)

As researchers, we often treat intermediate sulfones as "standard organic solids," but this specific chlorinated aromatic sulfone presents distinct risks due to its electrophilic nature and persistence. It is a structural analog to precursors used in herbicide synthesis (e.g., Mesotrione intermediates), implying high biological activity.

The Core Risks (Causality):

• Respiratory Irritation (H335): The sulfone moiety, combined with the chlorinated ring, creates a fine dust that is highly irritating to mucous membranes. Inhalation can trigger immediate coughing and long-term sensitization.

• Ocular Damage (H319): Unlike simple organic dusts, chlorinated sulfones can be corrosive to the cornea upon contact with moisture (tears), leading to potential hydrolysis and acid generation.

• Environmental Persistence (H411): The chlorine-carbon bonds are stable, meaning this compound does not degrade easily. Spill cleanup requires dry capture to prevent aquatic contamination.

The PPE Matrix: A Self-Validating System

Do not rely on generic lab safety rules. The following PPE selection is based on the "Carrier Solvent Principle" : while the solid is manageable, the moment it enters solution (e.g., Dichloromethane or Ethyl Acetate), the solvent dictates the permeation risk.

Protection Zone	Required Equipment	Technical Justification (The "Why")
Ocular	Chemical Splash Goggles (Indirect Vent)	Critical: Standard safety glasses allow fine powder to migrate around the lens via electrostatic attraction. Goggles form a seal, preventing dust entry.
Respiratory	N95 (Minimum) or P100 (Recommended)	If handling >500mg outside a fume hood (not recommended), a P100 respirator is required. Inside a hood, the sash acts as the primary barrier.
Dermal (Hands - Solid)	Nitrile Gloves (Min 0.11 mm / 4 mil)	Nitrile provides excellent resistance to dry organic solids. Protocol: Change every 60 minutes or immediately upon contamination.
Dermal (Hands - Solution)	Laminate / Silver Shield® (Under Nitrile)	Causality: If dissolved in DCM (Dichloromethane), nitrile degrades in <5 mins. The sulfone will be carried through the glove to the skin. Use Laminate liners for solution handling.
Body	Tyvek® Sleeves + Lab Coat	Wrist gaps are the #1 exposure point. Tyvek sleeves bridge the gap between the glove cuff and lab coat, preventing dust accumulation on the forearm.

Operational Workflow: Engineering Controls

Safety is not just what you wear; it is how you move. This workflow minimizes static charge—the primary driver of solid dispersion.

Step-by-Step Handling Protocol

• Static Neutralization:

  • Action: Wipe the exterior of the reagent bottle and your spatula with an anti-static wipe before opening.

  • Reason: Sulfone powders are prone to static cling. Opening a charged bottle can cause the powder to "jump" or disperse into the air.

• The "Deep Hood" Technique:

  • Action: Perform all weighing and transfers at least 6 inches (15 cm) inside the fume hood sash.

  • Reason: This zone ensures laminar airflow capture. Working at the edge creates turbulence that can pull dust back into the lab.

• Solvent Addition (The Critical Moment):

  • Action: Add solvent slowly down the side of the vessel.

  • Reason: Rapid addition to a light powder creates an aerosol plume (puff) containing the dissolved, highly permeable chemical.

• Decontamination:

  • Action: Wipe all tools (spatulas, balance pans) with a solvent-dampened Kimwipe (Acetone or Ethanol) inside the hood before removing them.

Visualizing the Safety Logic

The following diagram illustrates the decision-making pathway for safe handling, emphasizing the "Stop/Go" decision points based on physical state.

Caption: Operational Logic Flow for CAS 66640-63-9. Note the divergence in PPE based on solvation status.

Emergency Response & Disposal

Spill Management (Solid):

• Do NOT sweep. Sweeping generates dust.

• Cover the spill with a solvent-dampened paper towel (to weigh down the powder).

• Scoop the material into a wide-mouth jar.

• Wipe the area 3x with Acetone.

Disposal Classification:

• Stream: Halogenated Organic Waste.

• Labeling: Must explicitly state "Chlorinated Sulfone - Potential Sensitizer."

• Prohibition: Never mix with strong oxidizers or strong bases (potential for exothermic decomposition).

References